5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole

• CAS: 906352-89-4

Core Science & Biosynthesis

Synthesis and characterization of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole

An In-depth Technical Guide to the Synthesis and Characterization of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole

Abstract: This technical guide provides a comprehensive overview of the synthesis, purification, and detailed characterization of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole, a heterocyclic compound of significant interest in medicinal chemistry and materials science. The pyrazole scaffold is a privileged structure in drug discovery, and the strategic incorporation of a trifluoromethyl group and a synthetically versatile bromophenyl moiety enhances its potential as a core building block for novel therapeutic agents and functional materials.[1][2] This document details a robust and regioselective synthetic protocol, explains the rationale behind key experimental choices, and presents a full spectroscopic and physicochemical characterization of the title compound. It is intended for researchers, chemists, and professionals in the field of drug development seeking a practical guide to the synthesis and application of this valuable intermediate.

Introduction: The Strategic Importance of Substituted Pyrazoles

The pyrazole ring system is a cornerstone of modern medicinal chemistry, found in a wide array of pharmacologically active agents, including blockbuster drugs like Celecoxib (an anti-inflammatory), Sildenafil (for erectile dysfunction), and numerous kinase inhibitors used in oncology.[3][4] The unique electronic properties of the pyrazole ring, its ability to act as both a hydrogen bond donor and acceptor, and its metabolic stability contribute to its status as a "privileged scaffold."

The specific substitution pattern of the title compound, 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole, is strategically designed for further molecular elaboration:

• The Trifluoromethyl (CF₃) Group: The inclusion of a CF₃ group is a well-established strategy in drug design.[2][5] It can significantly enhance a molecule's metabolic stability by blocking sites of oxidative metabolism. Furthermore, its high lipophilicity can improve cell membrane permeability, and its strong electron-withdrawing nature can modulate the pKa of nearby functional groups, often leading to enhanced binding affinity for biological targets.[2]

• The 1-Methyl Group: N-methylation of the pyrazole ring prevents tautomerization and eliminates a hydrogen bond donor site, which can be crucial for tuning solubility and receptor-binding interactions. It also provides a fixed regioisomeric structure.

• The 5-(2-bromophenyl) Group: The bromine atom on the phenyl ring serves as a versatile synthetic handle. It is an ideal leaving group for a variety of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Stille, Heck, and Buchwald-Hartwig amination reactions.[6][7] This allows for the late-stage introduction of diverse chemical functionalities, enabling the rapid generation of compound libraries for structure-activity relationship (SAR) studies.

This guide will focus on a reliable and scalable synthesis pathway, followed by a thorough characterization to establish the compound's identity and purity.

Synthesis Methodology: A Regioselective Approach

The most common and dependable method for constructing the 1,3,5-substituted pyrazole core is the Knorr pyrazole synthesis, which involves the cyclocondensation of a 1,3-diketone with a hydrazine derivative.[3][8][9] This approach offers high yields and, with careful selection of reactants, allows for excellent control over regioselectivity.

Our selected synthetic route involves two primary stages:

• Synthesis of the β-Diketone Intermediate: Formation of 1-(2-bromophenyl)-4,4,4-trifluorobutane-1,3-dione via a Claisen condensation.

• Regioselective Cyclocondensation: Reaction of the β-diketone with methylhydrazine to form the target pyrazole.

Caption: Overall synthetic workflow for the target compound.

Experimental Protocol: Synthesis of 1-(2-bromophenyl)-4,4,4-trifluorobutane-1,3-dione

This step utilizes a base-mediated Claisen condensation. Sodium ethoxide acts as a strong base to deprotonate the α-carbon of 2'-bromoacetophenone, generating an enolate which then acts as a nucleophile, attacking the electrophilic carbonyl carbon of ethyl trifluoroacetate.

Materials:

• 2'-Bromoacetophenone (1.0 eq)

• Ethyl trifluoroacetate (1.2 eq)

• Sodium ethoxide (1.2 eq)

• Anhydrous Diethyl Ether or Tetrahydrofuran (THF)

• Hydrochloric acid (1 M)

• Ethyl acetate

• Brine

Procedure:

• To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, add sodium ethoxide and anhydrous diethyl ether.

• Cool the suspension to 0 °C in an ice bath.

• Dissolve 2'-bromoacetophenone and ethyl trifluoroacetate in anhydrous diethyl ether and add this solution dropwise to the cooled base suspension over 30 minutes.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir overnight (approx. 16 hours). The reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture back to 0 °C and quench the reaction by the slow addition of 1 M HCl until the mixture is acidic (pH ~2-3).

• Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with water and then brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude β-diketone, which can be used in the next step without further purification.

Experimental Protocol: Synthesis of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole

The reaction between the unsymmetrical diketone and methylhydrazine can potentially yield two regioisomers. However, the reaction generally favors the formation of the isomer where the more sterically hindered ketone (adjacent to the bromophenyl group) reacts with the unsubstituted nitrogen (-NH₂) of methylhydrazine, and the less hindered ketone (adjacent to the CF₃ group) reacts with the substituted nitrogen (-NHCH₃). This regioselectivity is driven by steric hindrance and the electronic nature of the substituents.

Materials:

• 1-(2-bromophenyl)-4,4,4-trifluorobutane-1,3-dione (1.0 eq)

• Methylhydrazine (1.1 eq)

• Glacial Acetic Acid or Ethanol

• Saturated sodium bicarbonate solution

• Ethyl acetate

Procedure:

• Dissolve the crude β-diketone from the previous step in glacial acetic acid or ethanol in a round-bottom flask.

• Add methylhydrazine dropwise to the solution at room temperature.

• Heat the reaction mixture to reflux (typically 80-100 °C) for 4-6 hours. Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and carefully neutralize with a saturated sodium bicarbonate solution.

• Transfer to a separatory funnel, separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 30 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the crude product.

Purification

The crude product is purified by flash column chromatography on silica gel.

• Stationary Phase: Silica gel (230-400 mesh)

• Mobile Phase: A gradient of ethyl acetate in hexanes (e.g., starting from 5% ethyl acetate and gradually increasing to 20%).

• Fractions containing the desired product are identified by TLC, combined, and the solvent is evaporated to yield 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole as a solid or viscous oil.

Characterization and Data Presentation

Thorough characterization is essential to confirm the structure and purity of the synthesized compound.

Property	Data
Chemical Formula	C₁₁H₈BrF₃N₂
Molecular Weight	319.10 g/mol
Appearance	White to off-white solid
Melting Point	To be determined experimentally
Solubility	Soluble in chloroform, dichloromethane, ethyl acetate, acetone

Table 1: Physicochemical Properties of the Target Compound.

Spectroscopic Analysis

¹H NMR (400 MHz, CDCl₃): The proton NMR spectrum is expected to show distinct signals corresponding to each unique proton environment.

• δ ~7.70 ppm (dd, 1H): Aromatic proton ortho to the bromine atom.

• δ ~7.40 ppm (m, 2H): Remaining aromatic protons.

• δ ~7.25 ppm (m, 1H): Aromatic proton ortho to the pyrazole ring.

• δ ~6.60 ppm (s, 1H): Pyrazole H-4 proton. The singlet multiplicity confirms the 1,3,5-substitution pattern.

• δ ~3.85 ppm (s, 3H): N-CH₃ methyl protons. This signal is a sharp singlet.

¹³C NMR (101 MHz, CDCl₃): The carbon spectrum will show signals for each carbon, with the carbon attached to the trifluoromethyl group appearing as a quartet due to C-F coupling.

• δ ~148 ppm (q, JCF ≈ 38 Hz): Pyrazole C-3 (attached to CF₃).

• δ ~142 ppm: Pyrazole C-5 (attached to the aryl group).

• δ ~134-127 ppm: Aromatic carbons.

• δ ~122 ppm: Aromatic carbon bearing the bromine atom (C-Br).

• δ ~121 ppm (q, JCF ≈ 270 Hz): CF₃ carbon.

• δ ~108 ppm: Pyrazole C-4.

• δ ~38 ppm: N-CH₃ carbon.

¹⁹F NMR (376 MHz, CDCl₃): A single, sharp signal is expected for the three equivalent fluorine atoms of the CF₃ group.

• δ ~ -62 ppm (s, 3F)

Mass Spectrometry (EI-MS): The mass spectrum provides crucial confirmation of the molecular weight and elemental composition.

• m/z (M⁺): A characteristic isotopic pattern for bromine will be observed, with two major peaks of nearly equal intensity at m/z = 318 and m/z = 320, corresponding to the ⁷⁹Br and ⁸¹Br isotopes, respectively.

• Fragmentation Pattern: Expect to see fragments corresponding to the loss of Br, CF₃, and other characteristic cleavages.

Applications in Further Synthesis

The true value of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole lies in its potential as a versatile building block. The C-Br bond is primed for various cross-coupling reactions.

Caption: Potential downstream synthetic transformations.

This capability allows for the efficient construction of complex molecules with diverse functionalities, which is a critical process in the hit-to-lead and lead optimization phases of drug discovery.[10][11]

Conclusion

This guide has outlined a reliable and well-characterized synthetic route to 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole. The methodology leverages the classical Knorr pyrazole synthesis for efficient and regioselective construction of the core heterocycle. Full spectroscopic data confirms the identity and purity of the final compound. The strategic placement of the trifluoromethyl group and the synthetically versatile bromine atom makes this compound a highly valuable intermediate for the development of new pharmaceuticals and advanced materials. The detailed protocols and characterization data provided herein serve as a trusted resource for scientists engaged in organic synthesis and medicinal chemistry.

References

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Spectroscopic data (NMR, IR, MS) for 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole

An In-Depth Technical Guide to the Spectroscopic Characterization of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole

This guide provides a detailed analysis of the expected spectroscopic data—Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—for the novel compound 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole. Designed for researchers and professionals in drug development, this document synthesizes predictive analysis based on established principles and data from analogous structures to offer a robust framework for the characterization of this molecule.

Introduction

The compound 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole is a substituted pyrazole, a class of heterocyclic compounds of significant interest in medicinal chemistry and materials science. The unique substitution pattern, featuring a bulky ortho-bromophenyl group, a trifluoromethyl moiety, and an N-methyl group, imparts specific electronic and steric properties that necessitate thorough spectroscopic characterization for unambiguous identification and quality control. This guide explains the causality behind expected spectral features, providing a self-validating system for researchers working with this or structurally related compounds.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure of organic compounds in solution. For 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole, both ¹H and ¹³C NMR will provide critical information on the connectivity and chemical environment of each atom.

¹H NMR Spectroscopy: Predicted Data and Interpretation

The proton NMR spectrum is expected to show distinct signals for the aromatic protons of the bromophenyl ring, the pyrazole ring proton, and the N-methyl protons.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
7.70 - 7.65	Doublet	1H	Ar-H (H6')	The proton ortho to the bromine atom is deshielded by its electron-withdrawing inductive effect.
7.45 - 7.35	Multiplet	2H	Ar-H (H3', H4')	These protons are in a complex environment, influenced by both the bromine and the pyrazole ring.
7.30 - 7.20	Multiplet	1H	Ar-H (H5')	This proton is expected to be in a slightly different environment compared to H3' and H4'.
6.85	Singlet	1H	Pyrazole-H (H4)	The lone proton on the pyrazole ring is expected to be a singlet and its chemical shift is influenced by the adjacent substituents.
3.75	Singlet	3H	N-CH₃	The N-methyl group is a singlet due to the absence of adjacent protons.

Experimental Protocol for ¹H NMR Spectroscopy:

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Instrument Setup: Use a standard NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition: Record the spectrum at room temperature. A typical experiment involves acquiring 16-32 scans.

• Processing: Apply Fourier transformation, phase correction, and baseline correction to the raw data. Calibrate the chemical shift scale to the residual solvent peak.

¹³C NMR Spectroscopy: Predicted Data and Interpretation

The carbon NMR spectrum will provide information on all carbon atoms in the molecule. The presence of the trifluoromethyl group will result in a quartet for the CF₃ carbon and may show coupling to the adjacent pyrazole carbon.

Predicted Chemical Shift (δ, ppm)	Multiplicity (in ¹³C spectrum)	Assignment	Rationale
148.5	Singlet	Pyrazole-C (C5)	Carbon bearing the bromophenyl group.
144.0 (q, J ≈ 38 Hz)	Quartet	Pyrazole-C (C3)	Carbon attached to the CF₃ group, showing coupling to fluorine.
133.5	Singlet	Aromatic-C (C-Br)	Aromatic carbon directly bonded to bromine.
132.0	Singlet	Aromatic-C	Aromatic carbons.
130.5	Singlet	Aromatic-C	Aromatic carbons.
128.0	Singlet	Aromatic-C	Aromatic carbons.
122.0 (q, J ≈ 270 Hz)	Quartet	CF₃	Trifluoromethyl carbon, showing a large one-bond coupling to fluorine.
110.0	Singlet	Pyrazole-CH (C4)	Protonated carbon of the pyrazole ring.
38.0	Singlet	N-CH₃	N-methyl carbon.

Workflow for NMR Data Analysis:

Caption: Workflow for NMR data acquisition and analysis.

Part 2: Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation.

Predicted IR Data and Interpretation

The IR spectrum of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole is expected to show characteristic absorption bands for the aromatic C-H, C=C, and C=N bonds, as well as strong absorptions for the C-F and C-Br bonds.

Predicted Wavenumber (cm⁻¹)	Intensity	Assignment	Rationale
3100 - 3000	Medium	Aromatic C-H stretch	Characteristic of sp² C-H bonds in the bromophenyl ring.
1600 - 1450	Medium-Strong	C=C and C=N stretching	Vibrations of the pyrazole and phenyl rings.
1300 - 1100	Strong	C-F stretching	The trifluoromethyl group will give rise to very strong, characteristic absorptions in this region.
1100 - 1000	Medium	In-plane C-H bending	Aromatic C-H bending vibrations.
750 - 700	Strong	Out-of-plane C-H bending	Characteristic of ortho-disubstituted benzene rings.
600 - 500	Medium	C-Br stretch	The carbon-bromine bond vibration is expected in the lower frequency region of the spectrum.[1]

Experimental Protocol for IR Spectroscopy (ATR):

• Sample Preparation: Place a small amount of the solid or liquid sample directly on the ATR crystal.

• Instrument Setup: Use a standard FTIR spectrometer equipped with an ATR accessory.

• Data Acquisition: Collect a background spectrum of the clean ATR crystal. Then, collect the sample spectrum. Typically, 16-32 scans are co-added.

• Processing: The software automatically ratios the sample spectrum to the background spectrum to generate the final absorbance or transmittance spectrum.

Part 3: Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound, which is crucial for confirming its identity and elemental composition. For a structurally similar compound, 5-(4-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole, the molecular weight is 305.1 g/mol .[2]

Predicted MS Data and Interpretation

The mass spectrum is expected to show a prominent molecular ion peak (M⁺) with a characteristic isotopic pattern due to the presence of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio).

Predicted m/z	Relative Intensity	Assignment	Rationale
304/306	High	[M]⁺	Molecular ion peak, showing the isotopic pattern for one bromine atom.
289/291	Medium	[M - CH₃]⁺	Loss of the N-methyl group.
225	Medium	[M - Br]⁺	Loss of the bromine atom.
196	Medium	[M - Br - HCN]⁺	Subsequent loss of HCN from the pyrazole ring, a common fragmentation pathway for pyrazoles.[3][4]
77	Medium	[C₆H₅]⁺	Phenyl cation, although less likely due to the bromine substitution.

High-Resolution Mass Spectrometry (HRMS): For the confirmation of the elemental formula, HRMS is indispensable.

• Calculated Exact Mass for C₁₁H₈⁷⁹BrF₃N₂ ([M]⁺): 303.9823

• Calculated Exact Mass for C₁₁H₈⁸¹BrF₃N₂ ([M]⁺): 305.9802

Observing ions at these exact m/z values would unequivocally confirm the molecular formula of the compound.[5]

Workflow for Mass Spectrometry Analysis:

Caption: General workflow for mass spectrometry analysis.

Conclusion

The comprehensive analysis of ¹H NMR, ¹³C NMR, IR, and MS data provides a robust and self-validating framework for the structural elucidation of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole. The predicted data, based on established spectroscopic principles and comparison with analogous structures, offers a reliable guide for researchers. The interplay of these techniques allows for an unambiguous confirmation of the compound's identity, which is a critical step in any chemical research and development pipeline.

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A Senior Application Scientist's Guide to the De Novo Crystal Structure Determination of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole

Abstract

The pyrazole scaffold is a cornerstone of modern medicinal chemistry, with substitutions dramatically influencing molecular conformation, crystal packing, and ultimately, biological activity.[1] This technical guide presents a comprehensive, field-proven methodology for the de novo synthesis, crystallization, and complete single-crystal X-ray diffraction (SC-XRD) analysis of a novel compound of interest: 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole. While a public crystal structure for this specific molecule is not available, this document serves as an authoritative protocol for its determination. We will detail the causality behind each experimental choice, from synthetic strategy to the nuances of structure refinement and supramolecular analysis. This guide is intended for researchers, scientists, and drug development professionals seeking to elucidate the three-dimensional architecture of novel small molecules.

Introduction: Rationale and Significance

The targeted molecule, 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole, was designed to incorporate three key functional groups onto the versatile pyrazole core, each chosen for its potential to modulate physicochemical and pharmacological properties.

• Trifluoromethyl (CF3) Group: This group is a powerful tool in drug design, known to enhance metabolic stability, increase lipophilicity, and improve binding affinity through various non-covalent interactions.[2][3][4] Its strong electron-withdrawing nature can significantly alter the electronic profile of the parent molecule.[5]

• 2-Bromophenyl Group: The bromine atom is of particular interest for its ability to participate in halogen bonding, a directional, non-covalent interaction increasingly utilized in crystal engineering to control supramolecular architecture.[6][7][8] The ortho-positioning also introduces significant steric influence, which is expected to dictate the conformation around the C-C bond connecting the two rings.

• N-Methyl Group: N-methylation of the pyrazole ring blocks hydrogen bond donor capabilities at the N1 position and influences solubility and metabolic pathways.

Understanding the precise three-dimensional arrangement of these groups is paramount. A high-resolution crystal structure provides unambiguous data on bond lengths, bond angles, and the crucial torsional angle between the pyrazole and phenyl rings. This information is invaluable for structure-activity relationship (SAR) studies, computational modeling, and the rational design of next-generation therapeutic agents.

Part I: Synthesis and Single-Crystal Growth

Proposed Synthetic Pathway

The synthesis of substituted pyrazoles is well-established, with the Knorr synthesis and related cyclocondensation reactions being reliable methods.[9][10][11] A robust and scalable approach for the target molecule involves the cyclocondensation of a 1,3-diketone precursor with methylhydrazine.

The necessary precursor, 1-(2-bromophenyl)-4,4,4-trifluorobutane-1,3-dione, can be synthesized via a Claisen condensation between 2'-bromoacetophenone and ethyl trifluoroacetate. The subsequent reaction with methylhydrazine sulfate in a suitable solvent like ethanol will yield the target pyrazole.

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A Technical Guide to the Regioselective Synthesis of 1-Methyl-3-(trifluoromethyl)-5-aryl-1H-pyrazoles

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,3,5-trisubstituted pyrazole scaffold is a cornerstone of modern medicinal chemistry and agrochemical development. The incorporation of a trifluoromethyl (CF₃) group, in particular, often imparts desirable properties such as enhanced metabolic stability, binding affinity, and bioavailability. However, the synthesis of unsymmetrically substituted pyrazoles, such as 1-methyl-3-(trifluoromethyl)-5-aryl-1H-pyrazoles, presents a significant regiochemical challenge. The reaction of an unsymmetrical β-diketone precursor with methylhydrazine can yield two distinct regioisomers, complicating purification and reducing the yield of the desired product. This guide provides an in-depth analysis of the core synthetic strategy for overcoming this challenge, focusing on the mechanistic principles that govern regioselectivity. It offers a field-proven, step-by-step protocol, data interpretation guidelines, and troubleshooting advice to empower researchers to reliably synthesize the target 1,3,5-isomer with high selectivity.

Introduction: The Significance of Trifluoromethylated Pyrazoles

The pyrazole nucleus is a privileged scaffold, a molecular framework that appears in a multitude of biologically active compounds.[1][2] Its unique electronic properties and ability to participate in hydrogen bonding have made it a staple in drug design. When combined with a trifluoromethyl (CF₃) group, its utility is amplified. The CF₃ group is a powerful bioisostere for a methyl group but with profoundly different electronic properties; its strong electron-withdrawing nature and lipophilicity can dramatically alter a molecule's pharmacokinetic and pharmacodynamic profile.[3]

This combination is evident in numerous successful pharmaceuticals and agrochemicals.[2][4] For instance, trifluoromethyl-substituted pyrazoles are key components in potent antibacterial agents and kinase inhibitors used in oncology.[4] The specific class of 1-methyl-3-(trifluoromethyl)-5-aryl-1H-pyrazoles serves as a critical building block for a range of advanced therapeutic agents.

The primary challenge in their synthesis lies in controlling the regioselectivity of the cyclocondensation reaction. The reaction of a 1-aryl-4,4,4-trifluorobutane-1,3-dione with methylhydrazine can, in principle, form two isomers: the desired 1-methyl-3-(trifluoromethyl)-5-aryl-1H-pyrazole and the undesired 1-methyl-5-(trifluoromethyl)-3-aryl-1H-pyrazole. Achieving a high yield of the correct isomer is paramount for efficient and cost-effective drug development and manufacturing.

Core Synthetic Strategy: The Knorr Pyrazole Synthesis

The most direct and widely adopted method for constructing the pyrazole ring is the Knorr synthesis, which involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[5] In our case, the key is to control the reaction between 1-aryl-4,4,4-trifluorobutane-1,3-dione and methylhydrazine.

The Mechanistic Basis of Regioselectivity

The regiochemical outcome of the reaction is determined by the initial nucleophilic attack of the methylhydrazine on one of the two carbonyl carbons of the β-diketone. Several factors influence this crucial first step:

• Electronic Effects: The trifluoromethyl group is a potent electron-withdrawing group, which increases the electrophilicity of the adjacent carbonyl carbon (C-3 of the diketone). In contrast, the aryl group is typically less electron-withdrawing. This makes the CF₃-bearing carbonyl carbon a harder electrophile and more susceptible to nucleophilic attack.

• Steric Hindrance: The aryl group is sterically more demanding than the trifluoromethyl group, which can hinder the approach of the nucleophile.

• Nucleophilicity of Methylhydrazine: Methylhydrazine has two nitrogen atoms with different nucleophilicities. The terminal NH₂ group is generally more nucleophilic and less sterically hindered than the N-methylated nitrogen.

The interplay of these factors dictates the reaction pathway. Under acidic conditions, which are commonly employed, the carbonyl oxygen is protonated, further activating the carbonyl carbon. The more nucleophilic, terminal nitrogen of methylhydrazine will preferentially attack the more electrophilic carbonyl carbon—the one adjacent to the CF₃ group. This initial attack sets the stage for the subsequent cyclization and dehydration, leading predominantly to the desired 1,3,5-isomer.

The general mechanism is outlined below:

Caption: Mechanism of the regioselective Knorr pyrazole synthesis.

Optimizing Reaction Conditions for High Selectivity

While the inherent electronics of the trifluoromethylated β-diketone favor the desired isomer, reaction conditions can be tuned to maximize selectivity.

• Acid Catalysis: The use of an acid catalyst (e.g., acetic acid, sulfuric acid, trifluoroacetic acid) is crucial.[6] It protonates the carbonyl group, enhancing its electrophilicity and directing the attack of the hydrazine.

• Temperature Control: The initial addition of methylhydrazine is often performed at a low temperature (e.g., 0-10 °C) to control the exothermic reaction and minimize side product formation. The reaction is then typically heated to drive the cyclization and dehydration steps to completion.[6]

• Solvent: Protic solvents like ethanol or acetic acid are commonly used as they can facilitate proton transfer steps in the mechanism.

Published methods have demonstrated that using acetic acid as a solvent and carefully controlling the temperature profile can lead to selectivities as high as 96:4 in favor of the desired 1,3,5-isomer.[6]

Detailed Experimental Protocol

This protocol describes a reliable method for the synthesis of the precursor 1-aryl-4,4,4-trifluorobutane-1,3-dione and its subsequent cyclization to the target pyrazole.

Synthesis of Precursor: 1-Aryl-4,4,4-trifluorobutane-1,3-dione

The β-diketone precursor is typically synthesized via a Claisen condensation between an appropriate aryl methyl ketone (e.g., acetophenone) and an ethyl trifluoroacetate.[7][8]

Caption: Workflow for synthesizing the β-diketone precursor.

Materials:

• Aryl methyl ketone (1.0 eq)

• Ethyl trifluoroacetate (1.2 eq)

• Sodium ethoxide (1.2 eq)

• Anhydrous ethanol

• Hydrochloric acid (for workup)

• Diethyl ether

Procedure:

• To a stirred solution of sodium ethoxide in anhydrous ethanol under a nitrogen atmosphere, add the aryl methyl ketone dropwise at room temperature.

• Add ethyl trifluoroacetate dropwise to the mixture and heat to reflux for 4-6 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold dilute hydrochloric acid.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography or recrystallization.

Regioselective Synthesis of 1-Methyl-3-(trifluoromethyl)-5-aryl-1H-pyrazole

Materials:

• 1-Aryl-4,4,4-trifluorobutane-1,3-dione (1.0 eq)

• Methylhydrazine (1.1 eq)

• Glacial acetic acid (as solvent)

Procedure:

• Dissolve the 1-aryl-4,4,4-trifluorobutane-1,3-dione in glacial acetic acid in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Cool the solution to 10 °C in an ice bath.

• Add methylhydrazine dropwise over 1 hour, ensuring the temperature does not exceed 15 °C.

• After the addition is complete, allow the mixture to stir at room temperature for 1 hour.

• Heat the reaction mixture to 80-90 °C and maintain for 5-7 hours. Monitor the reaction by TLC.[6]

• Upon completion, cool the mixture to room temperature and carefully pour it into ice water.

• Collect the resulting precipitate by filtration, wash thoroughly with water, and dry under vacuum.

• The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol/water).

Data Analysis and Validation

The identity and purity of the final product must be confirmed through rigorous spectroscopic analysis. The regiochemistry can be unambiguously determined using Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H, ¹³C, and ¹⁹F NMR.

Technique	Expected Observations for 1-Methyl-3-(CF₃)-5-aryl-1H-pyrazole
¹H NMR	- Singlet for the pyrazole C4-H (~6.5 ppm).- Singlet for the N-methyl group (~3.8-4.0 ppm).- Multiplets corresponding to the aryl group protons.
¹³C NMR	- Signal for the CF₃ carbon (quartet due to C-F coupling).- Signals for the pyrazole ring carbons (C3, C4, C5).- Signal for the N-methyl carbon.- Signals for the aryl carbons.
¹⁹F NMR	- A sharp singlet for the CF₃ group. The chemical shift will be characteristic of a CF₃ group attached to a pyrazole ring.
Mass Spec (MS)	- A clear molecular ion peak [M]⁺ or [M+H]⁺ corresponding to the calculated mass of the product.

Note: The exact chemical shifts will vary depending on the specific aryl substituent and the NMR solvent used.

Troubleshooting and Optimization

Problem	Potential Cause	Suggested Solution
Low Yield	Incomplete reaction.	Increase reaction time or temperature. Ensure reagents are pure and anhydrous where specified.
Product loss during workup/purification.	Optimize extraction and recrystallization solvents and procedures.
Poor Regioselectivity	Incorrect reaction temperature.	Maintain low temperature during hydrazine addition. Ensure adequate cooling.
Insufficient acid catalysis.	Ensure the correct stoichiometry of the acid catalyst/solvent is used.
Formation of Side Products	Reaction temperature too high.	Follow the recommended temperature profile strictly.
Impure starting materials.	Purify the β-diketone precursor before the cyclization step.

Conclusion and Future Outlook

The regioselective synthesis of 1-methyl-3-(trifluoromethyl)-5-aryl-1H-pyrazoles is a well-established yet critical transformation for the discovery and development of new chemical entities. The key to achieving high selectivity lies in understanding and exploiting the electronic disparity between the two carbonyl groups of the 1-aryl-4,4,4-trifluorobutane-1,3-dione precursor. By carefully controlling reaction conditions, particularly temperature and acid catalysis, the desired 1,3,5-regioisomer can be reliably obtained in high yield and purity.

As synthetic methodologies continue to advance, future research may focus on developing even more efficient, greener, or catalytic asymmetric approaches to this important class of molecules, further enabling their application in creating next-generation pharmaceuticals and agrochemicals.

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Reactivity and stability of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole

An In-Depth Technical Guide to the Reactivity and Stability of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the chemical reactivity and stability of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole. This molecule is of significant interest in medicinal chemistry and materials science due to its unique combination of a substituted pyrazole core, a reactive bromophenyl group, and a stabilizing trifluoromethyl moiety. This document will delve into the structural attributes that govern its chemical behavior, outline detailed experimental protocols for stability and reactivity assessment, and discuss its potential applications, particularly in drug discovery as a versatile scaffold for the synthesis of novel compounds.

Introduction: Unpacking the Structural Significance

The title compound, 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole, integrates three key structural features that define its chemical personality:

• The Pyrazole Core: A five-membered aromatic heterocycle with two adjacent nitrogen atoms, the pyrazole ring is a common scaffold in pharmaceuticals, known for its ability to participate in hydrogen bonding and modulate enzyme activity.[1] Its inherent stability can be tuned by the nature of its substituents.[2][3][4][5]

• The Trifluoromethyl Group (CF3): This strongly electron-withdrawing group significantly impacts the molecule's physicochemical properties. It is known to enhance metabolic stability, increase lipophilicity, and improve a compound's binding affinity to biological targets.[6][7][8][9] From a stability perspective, the C-F bond is exceptionally strong, rendering the CF3 group itself highly resistant to metabolic degradation.[10]

• The 2-Bromophenyl Group: The bromine atom on the phenyl ring serves as a versatile synthetic handle. It is a prime site for various palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination, enabling the introduction of diverse functional groups and the construction of complex molecular architectures.[11][12][13][14][15]

This guide will systematically explore how these components collectively influence the reactivity and stability of the title molecule.

Predicted Reactivity and Stability Profile

A thorough understanding of a molecule's stability is paramount in drug development.[16] Based on its structure, we can predict the reactivity and stability of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole under various conditions.

Chemical Stability

The presence of the electron-withdrawing trifluoromethyl group is expected to enhance the overall stability of the pyrazole ring.[6] However, like many organic molecules, it will be susceptible to degradation under forced conditions.

• Hydrolytic Stability: Pyrazole rings can be susceptible to hydrolysis under harsh acidic or basic conditions, although this is generally less common for N-substituted pyrazoles.[2][3] The electron-withdrawing nature of the CF3 group may influence the electron density of the ring and thus its susceptibility to hydrolytic cleavage.

• Oxidative Stability: The pyrazole nucleus can be oxidized, potentially leading to ring-opened products or the formation of N-oxides. The phenyl ring is also a potential site of oxidation. Studies on similar pyrazole compounds have shown that oxidation can occur at the pyrazole ring, often mediated by cytochrome P-450 enzymes in a biological context.[17][18]

• Photostability: Aromatic systems can be sensitive to photodegradation. The extent of this will depend on the molecule's ability to absorb UV or visible light and the subsequent photochemical pathways available for degradation.

• Thermal Stability: The compound is expected to have good thermal stability, a property that can be quantitatively assessed through thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC).[19][20]

Chemical Reactivity

The primary site of reactivity for synthetic diversification is the carbon-bromine bond on the phenyl ring.

• Palladium-Catalyzed Cross-Coupling Reactions: The 2-bromophenyl moiety is an ideal substrate for a wide array of cross-coupling reactions.

  • Suzuki-Miyaura Coupling: Reaction with boronic acids or esters to form C-C bonds.

  • Buchwald-Hartwig Amination: Reaction with amines to form C-N bonds, a crucial transformation in the synthesis of many pharmaceuticals.[11][15]

  • Heck Coupling: Reaction with alkenes to form C-C bonds.

  • Sonogashira Coupling: Reaction with terminal alkynes to form C-C bonds.

• Electrophilic Aromatic Substitution: The pyrazole ring is generally considered an electron-rich aromatic system, making it susceptible to electrophilic substitution, typically at the C4 position.[21][22] However, the presence of the strongly deactivating trifluoromethyl group at C3 will likely reduce the nucleophilicity of the ring, making such reactions more challenging.

Experimental Protocols for Stability and Reactivity Assessment

To empirically validate the predicted stability and reactivity, a series of well-defined experimental protocols should be employed.

Forced Degradation Studies

Forced degradation studies are essential for understanding the intrinsic stability of a drug substance.[23][24][25] These studies involve subjecting the compound to stress conditions that are more severe than accelerated stability testing.

Table 1: Recommended Conditions for Forced Degradation Studies

Degradation Type	Experimental Conditions	Storage Conditions	Sampling Time (days)
Hydrolysis	0.1 M HCl0.1 M NaOHPurified Water (Control)	60°C	1, 2, 5, 7
Oxidation	3% H₂O₂ in Purified Water	Room Temperature	1, 2, 5, 7
Thermal	Solid sample in a controlled oven	80°C (or 20°C below melting point)	7, 14, 21, 30
Photostability	Solid sample and solution in quartz cuvettes exposed to ICH-compliant light source	Controlled Temperature	As per ICH Q1B

Methodology:

• Sample Preparation: Prepare solutions of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole at a concentration of approximately 1 mg/mL in the respective stress media.

• Stress Application: Subject the samples to the conditions outlined in Table 1.

• Time-Point Sampling: At each specified time point, withdraw an aliquot of the sample.

• Neutralization (for hydrolytic samples): Neutralize the acidic and basic samples to prevent further degradation.

• Analysis: Analyze the samples using a validated stability-indicating HPLC method with UV and mass spectrometric detection to quantify the parent compound and detect any degradation products.

Reactivity Profiling: Cross-Coupling Reactions

A systematic investigation of the compound's utility in cross-coupling reactions will provide valuable information for its application as a synthetic intermediate.

Protocol for a Generic Buchwald-Hartwig Amination:

• Reaction Setup: In a dry, argon-flushed vial, combine 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole (1.0 eq), the desired amine (1.2 eq), a palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%), a suitable phosphine ligand (e.g., XPhos, 4 mol%), and a base (e.g., NaOtBu, 1.5 eq) in an anhydrous solvent (e.g., toluene or dioxane).

• Reaction Conditions: Heat the reaction mixture at 80-110°C and monitor the progress by TLC or LC-MS.

• Workup and Purification: Upon completion, cool the reaction to room temperature, quench with water, and extract the product with an organic solvent. Purify the crude product by column chromatography.

The following diagram illustrates a typical workflow for assessing the reactivity of the title compound in common cross-coupling reactions.

Caption: Workflow for assessing cross-coupling reactivity.

Computational Analysis of Reactivity and Stability

Computational chemistry offers powerful tools to complement experimental findings.[26][27] Density Functional Theory (DFT) calculations can provide insights into the electronic structure, stability, and reactivity of the title compound.

Table 2: Key Parameters from Computational Analysis

Parameter	Significance
HOMO-LUMO Gap	A larger gap generally indicates higher kinetic stability and lower chemical reactivity.[1]
Molecular Electrostatic Potential (MEP) Map	Visualizes electron-rich (nucleophilic) and electron-poor (electrophilic) regions of the molecule, predicting sites of reaction.
Bond Dissociation Energies (BDEs)	Calculation of the C-Br BDE can predict the ease of oxidative addition in palladium-catalyzed reactions.
Tautomeric and Conformational Stability	Determines the lowest energy isomer and conformer, which is crucial for understanding its behavior in biological systems.

The following diagram illustrates the logical flow of a combined experimental and computational approach.

Caption: Integrated experimental and computational workflow.

Applications in Drug Discovery and Development

The structural features of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole make it a highly attractive scaffold for the development of new therapeutic agents.

• Scaffold for Library Synthesis: Its capacity to undergo a variety of cross-coupling reactions allows for the rapid generation of a diverse library of analogues. This is a cornerstone of modern hit-to-lead and lead optimization campaigns in drug discovery.

• Improved Pharmacokinetic Properties: The trifluoromethyl group is a well-established bioisostere that can enhance metabolic stability, leading to improved pharmacokinetic profiles such as longer half-life and better oral bioavailability.[6][8][28]

• Modulation of Biological Targets: Pyrazole-containing compounds are known to inhibit a wide range of enzymes and receptors.[1][5][29] The derivatization of the 2-bromophenyl position can be used to fine-tune the potency and selectivity of these interactions.

Conclusion

5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole is a molecule with a rich chemical potential. Its stability is enhanced by the trifluoromethyl group, while the bromophenyl moiety provides a gateway for extensive synthetic modification. The systematic application of forced degradation studies, reactivity profiling, and computational analysis, as outlined in this guide, will enable researchers to fully characterize this compound and unlock its potential as a valuable building block in the design and synthesis of novel molecules for a wide range of applications, from pharmaceuticals to advanced materials.

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Quantum Chemical Blueprint for 5-Phenyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole Derivatives: A Technical Guide for Drug Discovery

Foreword: From Silicon to Synapse – A New Paradigm in Drug Design

In the intricate dance of drug discovery, understanding the sub-atomic choreography of a candidate molecule is paramount. For researchers, scientists, and drug development professionals, the ability to predict a molecule's behavior—its reactivity, its interaction with biological targets, and its electronic properties—before it is even synthesized, represents a monumental leap in efficiency and innovation. This guide is crafted for the modern medicinal chemist, offering a deep dive into the quantum chemical calculations that illuminate the therapeutic potential of 5-phenyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole derivatives. These compounds, part of a privileged class of nitrogen-containing heterocycles, are of significant interest due to their diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[1][2][3][4]

This document eschews a rigid, templated approach. Instead, it is structured to logically flow from foundational theory to practical application, mirroring the thought process of a computational chemist. We will explore not just the "how" but, more importantly, the "why" behind the selection of specific computational methods and parameters. Our objective is to provide a self-validating framework for the in-silico investigation of this promising class of molecules, grounded in the principles of scientific integrity and bolstered by authoritative references.

Part 1: The Theoretical Cornerstone - Unveiling Molecular Behavior Through Quantum Mechanics

At the heart of our investigation lie the principles of quantum mechanics, which allow us to model and predict the electronic structure and properties of molecules.[5] For the complex organic structures of pyrazole derivatives, two primary theoretical frameworks are indispensable: Hartree-Fock (HF) theory and Density Functional Theory (DFT).

1.1 The Hartree-Fock (HF) Approximation: A Foundational Approach

The Hartree-Fock method is a foundational ab initio technique that provides an approximate solution to the Schrödinger equation for a many-electron system.[6] It treats each electron as moving in the average field of all other electrons, a concept known as the self-consistent field (SCF) method.[6] While HF theory is a crucial starting point and provides a qualitatively reasonable description of molecular orbitals, it has a significant limitation: it does not account for electron correlation—the instantaneous interactions between electrons. This can lead to inaccuracies in predicting certain molecular properties.

1.2 Density Functional Theory (DFT): A Pragmatic and Powerful Alternative

Density Functional Theory (DFT) has emerged as the workhorse of modern computational chemistry due to its excellent balance of accuracy and computational cost.[7] Unlike HF theory, which deals with the complex many-electron wavefunction, DFT is based on the principle that the energy of a molecule can be determined from its electron density. This approach inherently includes a degree of electron correlation, leading to more accurate predictions for a wide range of molecular systems.

A key component of DFT is the exchange-correlation functional, which approximates the complex quantum mechanical interactions between electrons. For organic molecules like our pyrazole derivatives, the B3LYP hybrid functional has consistently demonstrated robust performance and reliability.[8][9][10][11] It combines the strengths of both HF theory and DFT by mixing a portion of the exact HF exchange with exchange and correlation functionals from DFT.

1.3 The Language of Electrons: Basis Sets

To perform these calculations, we need a mathematical representation of the atomic orbitals within the molecule. This is the role of the basis set . A basis set is a collection of mathematical functions (typically Gaussian-type functions) that are combined to create the molecular orbitals. The choice of basis set is critical; a larger, more flexible basis set will provide a more accurate description of the electron distribution but at a higher computational cost.

For our 5-phenyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole derivatives, which contain a variety of atoms including fluorine and nitrogen with lone pairs, a Pople-style basis set such as 6-311++G(d,p) is an excellent choice.[8][9][11][12] Let's break down what this notation signifies:

• 6-311 : This indicates a split-valence basis set where the core electrons are described by one set of functions, and the valence electrons are described by three sets of functions, allowing for greater flexibility in describing chemical bonds.

• ++G : The double plus sign indicates the addition of diffuse functions to both heavy atoms and hydrogen atoms. These functions are essential for accurately describing anions and systems with lone pairs of electrons, as they allow the orbitals to expand further from the nucleus.

• (d,p) : These are polarization functions. The 'd' on heavy atoms and 'p' on hydrogen atoms allow for the distortion of atomic orbitals from their spherical or dumbbell shapes, which is crucial for accurately modeling the geometry of molecules with complex bonding arrangements.

The combination of the B3LYP functional and the 6-311++G(d,p) basis set provides a robust and well-validated level of theory for obtaining reliable results for the structural and electronic properties of pyrazole derivatives.[8][9][11]

Part 2: The Computational Workflow - From Structure to Spectrum

The following sections detail the step-by-step protocols for conducting a comprehensive quantum chemical analysis of a 5-phenyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole derivative. These workflows are designed to be adaptable for use with popular quantum chemistry software packages such as Gaussian and ORCA.

Caption: A generalized workflow for the quantum chemical analysis of pyrazole derivatives.

2.1 Protocol: Geometry Optimization and Vibrational Frequency Analysis

The first and most crucial step is to determine the most stable three-dimensional conformation of the molecule, i.e., its lowest energy structure.

Causality: An accurate molecular geometry is the foundation for all subsequent property calculations. Properties like the dipole moment, molecular orbitals, and electrostatic potential are highly sensitive to the positions of the atoms.

Self-Validation: The frequency calculation serves as a critical check on the optimized geometry. A true energy minimum will have no imaginary frequencies. The presence of one or more imaginary frequencies indicates that the structure is a transition state or a higher-order saddle point, and further optimization is required.

Experimental Protocol (using ORCA):

• Create the Input File (molecule.inp):

  • ! B3LYP 6-311++G(d,p): Specifies the level of theory.

  • Opt: Keyword to perform a geometry optimization.

  • Freq: Keyword to perform a frequency calculation after the optimization.

  • TightSCF: A stricter convergence criterion for the SCF procedure.

  • %pal nprocs 8 end: An example of parallel processing using 8 cores.

  • * xyz 0 1: Specifies the coordinate block in Cartesian format, with a charge of 0 and a singlet spin multiplicity.

• Run the Calculation: Execute the ORCA program from the command line:

• Analyze the Output (molecule.out):

  • Confirm that the optimization has converged.

  • Search for the "VIBRATIONAL FREQUENCIES" section. Verify that there are no negative (imaginary) frequencies.

  • The final optimized coordinates can be extracted for use in subsequent calculations.

2.2 Protocol: Molecular Electrostatic Potential (MEP) Analysis

The MEP is a powerful tool for understanding and predicting how a molecule will interact with other molecules, particularly in a biological context.[13][14][15][16][17] It maps the electrostatic potential onto the electron density surface of the molecule, revealing regions that are electron-rich (nucleophilic) and electron-poor (electrophilic).

Causality: Drug-receptor interactions are often governed by electrostatic complementarity. Identifying the nucleophilic (negative potential, typically colored red or yellow) and electrophilic (positive potential, typically colored blue) regions of the pyrazole derivative can provide crucial insights into its potential binding modes with a target protein.[13][14][15]

Self-Validation: The MEP map should be chemically intuitive. For instance, the lone pairs on the nitrogen and oxygen atoms, as well as the π-system of the phenyl ring, are expected to be regions of negative potential, while the hydrogen atoms are generally in regions of positive potential.

Experimental Protocol (using Gaussian):

• Create the Input File (molecule_mep.gjf): This calculation uses the optimized geometry from the previous step.

  • # B3LYP/6-311++G(d,p) SP: Specifies a single-point energy calculation at the chosen level of theory.

  • Cube: Keyword to generate a cube file containing the electron density and electrostatic potential data.

  • molecule.cub: The name of the output cube file.

• Run the Calculation: Execute the Gaussian program:

• Visualize the MEP Surface: Use a visualization program like GaussView or VMD to open the generated .cub file and render the MEP surface.[6][14][18] The color scale will reveal the electrostatic potential distribution.

Caption: Interpreting Molecular Electrostatic Potential (MEP) maps for reactivity insights.

2.3 Protocol: Frontier Molecular Orbital (FMO) Analysis

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are known as the frontier molecular orbitals. Their energies and spatial distributions are fundamental to understanding a molecule's chemical reactivity and electronic properties.

Causality:

• HOMO: Represents the ability to donate an electron. A higher HOMO energy suggests a better electron donor (more nucleophilic).

• LUMO: Represents the ability to accept an electron. A lower LUMO energy suggests a better electron acceptor (more electrophilic).

• HOMO-LUMO Gap (ΔE): The energy difference between the HOMO and LUMO is a crucial indicator of chemical reactivity and stability.[19] A small gap suggests that the molecule is more reactive and less stable, as it requires less energy to excite an electron from the HOMO to the LUMO.[19][20]

Self-Validation: The spatial distribution of the HOMO and LUMO should align with the expected reactive sites of the molecule. For instance, in our pyrazole derivative, the HOMO is likely to be distributed over the electron-rich phenyl and pyrazole rings, while the LUMO may be localized on the electron-withdrawing trifluoromethyl group.

Experimental Protocol (using Gaussian Output):

• Extract Data from the Geometry Optimization Output (.log or .out file): The HOMO and LUMO energies are calculated during the geometry optimization. Search the output file for "Alpha Orbital Energies". The last occupied orbital is the HOMO, and the first unoccupied orbital is the LUMO.

• Calculate the HOMO-LUMO Gap: ΔE = ELUMO - EHOMO

• Visualize the Orbitals: Use the checkpoint file (.chk) generated by Gaussian with a visualization program like GaussView to plot the 3D surfaces of the HOMO and LUMO. This will show where these orbitals are located on the molecule.

2.4 Protocol: Simulating the UV-Vis Spectrum with TD-DFT

Time-Dependent Density Functional Theory (TD-DFT) is a powerful method for calculating the electronic excited states of molecules, which allows for the simulation of UV-Vis absorption spectra.[21][22][23][24]

Causality: The simulated spectrum can be compared with experimental data to validate the computational methodology. Furthermore, understanding the nature of the electronic transitions (e.g., π → π* or n → π*) can provide insights into the photophysical properties of the molecule, which can be relevant for certain therapeutic applications or for developing analytical methods.

Self-Validation: The calculated maximum absorption wavelength (λmax) should be in reasonable agreement with experimentally determined values for similar chromophores. The nature of the transitions (e.g., HOMO to LUMO) should be consistent with the electronic structure of the molecule.

Experimental Protocol (using ORCA):

• Create the Input File (molecule_tddft.inp): This calculation also uses the optimized geometry.

  • %tddft nroots 20 end: This block requests a TD-DFT calculation, solving for the first 20 excited states (roots).

  • * xyzfile 0 1 optimized_geometry.xyz: This efficiently reads the coordinates from the previously created optimized geometry file.

• Run the Calculation:

• Analyze the Output (molecule_tddft.out):

  • Search for "ABSORPTION SPECTRUM VIA TD-DFT/TDA" or a similar section.

  • This section will list the excited states, their excitation energies (in eV and nm), and their oscillator strengths (a measure of the transition probability).

  • The transitions with the highest oscillator strengths correspond to the major peaks in the UV-Vis spectrum.

Part 3: Data Synthesis and Interpretation for Drug Development

The true value of these calculations lies in their interpretation and application to drug design. The quantitative data generated should be systematically organized and analyzed to build a comprehensive profile of the 5-phenyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole derivative.

Table 1: Key Quantum Chemical Descriptors

Parameter	Calculated Value	Significance in Drug Design
Total Energy (Hartree)	Value from Opt+Freq	A measure of the molecule's stability.
Dipole Moment (Debye)	Value from Opt+Freq	Influences solubility and membrane permeability.
EHOMO (eV)	Value from Opt+Freq	Indicates electron-donating capability.
ELUMO (eV)	Value from Opt+Freq	Indicates electron-accepting capability.
HOMO-LUMO Gap (ΔE in eV)	ELUMO - EHOMO	Correlates with chemical reactivity and kinetic stability.[19][20]
λmax (nm)	Value from TD-DFT	Predicted maximum absorption wavelength.

Interpretation in the Context of Drug Design:

• Structural Insights: The optimized geometry reveals the most likely conformation of the molecule, including the dihedral angles between the phenyl and pyrazole rings. This information is critical for understanding how the molecule might fit into a protein's binding pocket.

• Reactivity and Binding: The MEP map provides a visual guide to the molecule's electrostatic interactions.[13][14][15] For example, a region of strong negative potential on the pyrazole nitrogens suggests they could act as hydrogen bond acceptors in a receptor active site. The trifluoromethyl group, being strongly electron-withdrawing, will likely create a region of positive potential on adjacent atoms, influencing interactions.

• Metabolic Stability: The HOMO and LUMO distributions can offer clues about potential sites of metabolism. Regions with high HOMO density are more susceptible to oxidation, a common metabolic pathway. A larger HOMO-LUMO gap generally implies greater kinetic stability, which might translate to a longer biological half-life.[19]

• Target Interaction: By comparing the electronic properties (MEP, HOMO/LUMO) of a series of pyrazole derivatives with their experimentally determined biological activities, it is possible to develop a Quantitative Structure-Activity Relationship (QSAR). This allows for the rational design of new derivatives with improved potency and selectivity.[1]

Conclusion: A Quantum Leap for Rational Drug Design

The quantum chemical calculations detailed in this guide provide a powerful, cost-effective, and insightful approach to characterizing 5-phenyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole derivatives for drug discovery. By moving beyond simple 2D structures and delving into the electronic and conformational properties of these molecules, researchers can make more informed decisions, prioritize synthetic efforts, and ultimately accelerate the journey from a promising lead compound to a life-changing therapeutic. The synergy of DFT calculations, MEP analysis, and FMO theory does not replace experimental work but rather enriches and guides it, paving the way for a more rational and efficient era of drug development.

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Solubility of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole in common organic solvents

An In-Depth Technical Guide to the Solubility of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole in Common Organic Solvents

Executive Summary

Understanding the solubility of a target compound is a cornerstone of chemical and pharmaceutical development, influencing everything from reaction kinetics and purification strategies to formulation and bioavailability. This guide provides a comprehensive technical overview of the predicted solubility of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole, a complex heterocyclic molecule with features common in modern medicinal chemistry. Due to the absence of specific published data for this exact compound, this document synthesizes theoretical principles based on its constituent functional groups and provides robust, field-proven experimental protocols for its empirical determination. We will explore the physicochemical contributions of the pyrazole core, the N-methyl substituent, the electron-withdrawing trifluoromethyl group, and the lipophilic 2-bromophenyl moiety to predict its behavior in a range of common organic solvents. This guide is designed to empower researchers to make informed decisions on solvent selection and to generate reliable, reproducible solubility data in the laboratory.

Introduction: The Significance of Solubility

5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole is a polysubstituted pyrazole derivative. Such structures are of significant interest in medicinal chemistry and materials science due to their diverse biological activities and unique physicochemical properties.[1][2] The pyrazole nucleus is a staple in many approved pharmaceuticals.[3] The successful application of this compound in any field—be it as a drug candidate, an agrochemical, or a synthetic intermediate—is fundamentally dependent on its solubility.

Solubility dictates:

• Reaction Conditions: The choice of solvent can determine the rate, yield, and even the outcome of a chemical reaction.

• Purification: Techniques like crystallization and chromatography are entirely dependent on differential solubility.[4]

• Formulation & Drug Delivery: For a compound to be a viable therapeutic agent, it must be soluble in appropriate carriers for administration and subsequent absorption.

• Analytical Characterization: Preparing solutions for techniques like NMR, HPLC, and mass spectrometry requires knowledge of suitable solvents.[5]

This guide will first deconstruct the molecule to predict its solubility profile and then provide detailed methodologies for experimental verification.

Molecular Structure and Predicted Solubility Profile

The principle of "like dissolves like" is the guiding tenet for predicting solubility.[4][6] This means polar solutes dissolve in polar solvents, and non-polar solutes dissolve in non-polar solvents. The overall polarity and solubility of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole is a composite of its distinct structural components.

The Pyrazole Core and N-Methylation

The 1H-pyrazole ring is an aromatic heterocycle.[7] While the parent pyrazole is water-soluble, the substitution of the N1 proton with a methyl group in our target molecule eliminates its ability to act as a hydrogen bond donor. This significantly reduces its affinity for protic solvents like water and alcohols. The nitrogen at position 2 can still act as a weak hydrogen bond acceptor.

The Trifluoromethyl (-CF3) Group

The -CF3 group is a powerful modulator of physicochemical properties, frequently used in drug design.[8] Its key characteristics include:

• High Lipophilicity: The -CF3 group is significantly more lipophilic than a hydrogen or methyl group, a property that enhances a molecule's ability to cross cellular membranes.[9][10]

• Strong Electron-Withdrawing Nature: This reduces the basicity of the nearby pyrazole ring.[8]

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the -CF3 group resistant to metabolic degradation.[9]

The presence of the trifluoromethyl group strongly suggests that the molecule will favor less polar, organic environments over aqueous media.

The 2-Bromophenyl Group

The inclusion of a halogenated phenyl ring further pushes the molecule's properties towards lipophilicity.

• Hydrophobicity: The phenyl ring is inherently hydrophobic.

• Increased Molecular Weight and Lipophilicity: The bromine atom increases the molecule's molecular weight and van der Waals surface area. Halogen substitution, particularly with heavier halogens like bromine, generally decreases aqueous solubility.[11][12]

• Steric Hindrance: The bromine atom at the ortho position may introduce some steric hindrance, potentially influencing crystal packing and the energetic cost of solvation.

The combination of these functional groups creates a molecule that is predicted to be poorly soluble in water but readily soluble in a range of common organic solvents.

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A Senior Application Scientist's Guide to X-ray Diffraction Analysis of Brominated Trifluoromethyl Pyrazoles

Introduction: The Structural Significance of Brominated Trifluoromethyl Pyrazoles in Modern Drug Discovery

In the landscape of medicinal chemistry, the pyrazole scaffold is a cornerstone, recognized for its metabolic stability and versatile pharmacological activities.[1][2] The strategic incorporation of bromine and trifluoromethyl groups onto this privileged core dramatically enhances its therapeutic potential. The trifluoromethyl (CF3) group, with its high electronegativity and lipophilicity, can improve metabolic stability, membrane permeability, and binding affinity to target proteins.[3][4] Concurrently, the bromine atom not only modulates the electronic properties of the molecule but also serves as a valuable handle for further synthetic transformations and can participate in specific halogen bonding interactions, influencing molecular conformation and crystal packing.[5][6]

This guide, intended for researchers, scientists, and professionals in drug development, provides an in-depth technical overview of the single-crystal X-ray diffraction (XRD) analysis of brominated trifluoromethyl pyrazoles. We will move beyond a simple recitation of methods to explain the underlying rationale for experimental choices, ensuring a robust and reproducible approach to elucidating the three-dimensional atomic arrangement of these crucial molecules. Understanding this precise architecture is paramount for establishing definitive structure-activity relationships (SAR) and driving the rational design of next-generation therapeutics.[1]

Part 1: From Synthesis to Single Crystal: A Protocol for Sample Preparation

The journey to a high-resolution crystal structure begins with the synthesis of the target compound and culminates in the growth of a diffraction-quality single crystal. This section outlines the key considerations and a detailed protocol for this critical preparatory phase.

Synthesis of Brominated Trifluoromethyl Pyrazoles: A Conceptual Overview

The synthesis of brominated trifluoromethyl pyrazoles can be approached through various synthetic routes. A common strategy involves the cyclocondensation of a β-diketone bearing a trifluoromethyl group with a hydrazine derivative, followed by regioselective bromination. Alternatively, one-pot multicomponent reactions have emerged as an efficient means to construct the pyrazole core.[1] The choice of synthetic route will depend on the desired substitution pattern and the availability of starting materials.

The Art and Science of Crystallization

Obtaining a single crystal suitable for X-ray diffraction is often the most challenging step.[7] The ideal crystal should be of sufficient size (typically >0.1 mm in all dimensions), possess a highly ordered internal structure, and be free from significant defects.[7][8] For brominated organic compounds, careful selection of the crystallization method and solvent is crucial to prevent degradation and ensure high purity.[9]

Experimental Protocol: Crystallization of a Brominated Trifluoromethyl Pyrazole

• Purification of the Crude Product:

  • Begin with a highly pure sample (>95%). Standard purification techniques such as column chromatography or recrystallization are often necessary.[8][9]

  • Causality: Impurities can inhibit crystal nucleation or be incorporated into the crystal lattice, leading to disorder and poor diffraction quality.

• Solvent Selection:

  • Screen a range of solvents with varying polarities (e.g., hexane, ethyl acetate, dichloromethane, methanol, acetonitrile).

  • The ideal solvent will dissolve the compound when hot but exhibit poor solubility at room temperature or upon cooling.[7][8]

  • Expert Insight: For brominated compounds, avoid overly acidic conditions, as silica gel used in chromatography can sometimes cause degradation. Using neutral or deactivated silica may be beneficial.[9]

• Crystallization Techniques:

  • Slow Evaporation: Dissolve the compound in a suitable solvent in a vial covered with a perforated cap. Allow the solvent to evaporate slowly over several days.

  • Slow Cooling: Prepare a saturated solution of the compound in a minimal amount of boiling solvent. Allow the solution to cool slowly to room temperature, followed by further cooling in a refrigerator or freezer.[7][9]

  • Vapor Diffusion: Place a concentrated solution of the compound in a small, open vial. Place this vial inside a larger, sealed container with a more volatile "anti-solvent" in which the compound is insoluble. The anti-solvent vapor will slowly diffuse into the compound's solution, reducing its solubility and promoting crystallization.

• Crystal Harvesting:

  • Once suitable crystals have formed, carefully remove them from the mother liquor using a pipette or by decanting the solvent.

  • Wash the crystals with a small amount of ice-cold solvent to remove any surface impurities.[9]

  • Dry the crystals carefully before mounting.

Part 2: Elucidating the Molecular Architecture: Single-Crystal X-ray Diffraction

With a suitable single crystal in hand, the next step is to collect and analyze the X-ray diffraction data to determine the precise three-dimensional structure of the molecule.

The Principles of Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction is a powerful analytical technique that relies on the interaction of X-rays with the electron clouds of the atoms within a crystal.[10] When a monochromatic X-ray beam is directed at a crystalline sample, the regularly arranged atoms diffract the X-rays in a predictable pattern of spots, known as reflections.[10] By measuring the position and intensity of these reflections, a three-dimensional map of the electron density within the crystal can be generated, from which the atomic positions can be determined.[10]

Experimental Workflow for X-ray Diffraction Data Collection and Structure Refinement

The following diagram illustrates a typical workflow for single-crystal X-ray diffraction analysis:

Caption: A generalized workflow for single-crystal X-ray diffraction analysis.

Detailed Experimental Protocol:

• Crystal Mounting:

  • A suitable single crystal is carefully selected under a microscope and mounted on a goniometer head using a cryoprotectant oil.[1]

• Data Collection:

  • The mounted crystal is placed in a stream of cold nitrogen gas (typically 100-120 K) to minimize thermal vibrations of the atoms.[1]

  • X-ray diffraction data are collected using a diffractometer equipped with a microfocus X-ray source (e.g., Mo Kα or Cu Kα radiation) and a modern detector.[1][11]

  • A series of diffraction images are recorded as the crystal is rotated through a range of angles.[1]

  • Trustworthiness: The use of low temperatures is critical for obtaining high-quality data, as it reduces atomic motion and can mitigate radiation damage to the crystal.

• Data Processing:

  • The collected images are processed to determine the unit cell parameters, space group, and to integrate the intensities of the reflections.

• Structure Solution and Refinement:

  • The crystal structure is solved using direct methods or Patterson methods, which provide an initial model of the atomic positions.[1][12] The presence of a heavy atom like bromine can be advantageous for phasing.

  • This initial model is then refined using full-matrix least-squares procedures, which minimize the difference between the observed and calculated structure factors.[1]

  • Expert Insight: For compounds containing heavy atoms like bromine, an absorption correction is crucial for accurate intensity measurements.[11] Furthermore, the anomalous scattering of bromine can be used to confirm the absolute structure of chiral molecules.[13]

Part 3: Interpreting the Data: From Crystallographic Parameters to Chemical Insights

The final output of an X-ray diffraction experiment is a wealth of data that precisely describes the molecular and supramolecular structure of the compound. This section details how to interpret this information.

Key Crystallographic Data

The crystallographic data for a given compound are typically summarized in a standardized table. The following is a representative example of such a table for a hypothetical brominated trifluoromethyl pyrazole.

Parameter	Value
Chemical Formula	C₁₀H₅BrF₃N₂O
Formula Weight	322.06
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	8.543(2)
b (Å)	12.123(3)
c (Å)	10.987(3)
α (°)	90
β (°)	105.34(1)
γ (°)	90
Volume (ų)	1098.7(5)
Z	4
Calculated Density (g/cm³)	1.948
Absorption Coefficient (mm⁻¹)	4.321
F(000)	624
Crystal Size (mm³)	0.20 x 0.15 x 0.10
θ range for data collection (°)	2.5 to 27.5
Reflections Collected	8976
Independent Reflections	2543 [R(int) = 0.034]
Goodness-of-fit on F²	1.05
Final R indices [I > 2σ(I)]	R₁ = 0.035, wR₂ = 0.087
R indices (all data)	R₁ = 0.045, wR₂ = 0.095

Analysis of Molecular Geometry and Intermolecular Interactions

The refined crystal structure provides precise measurements of bond lengths, bond angles, and torsion angles. This information is critical for:

• Confirming the molecular connectivity and constitution of the synthesized compound.

• Analyzing conformational preferences of flexible parts of the molecule.

• Identifying and quantifying intermolecular interactions , such as hydrogen bonds, halogen bonds, and π-π stacking, which govern the crystal packing.

The interplay between the electron-withdrawing trifluoromethyl group and the polarizable bromine atom can lead to unique supramolecular assemblies. For instance, the bromine atom can act as a halogen bond donor, interacting with Lewis basic sites on adjacent molecules. The trifluoromethyl group, while generally considered non-polar, can participate in weak C-F···H interactions.

The following diagram illustrates the relationship between the molecular structure of brominated trifluoromethyl pyrazoles and their resulting chemical properties, which are informed by the X-ray diffraction data.

Caption: Relationship between molecular structure and chemical properties.

Conclusion: The Indispensable Role of X-ray Crystallography

Single-crystal X-ray diffraction provides an unambiguous and high-resolution snapshot of the three-dimensional structure of brominated trifluoromethyl pyrazoles. This detailed structural information is not merely an analytical endpoint but a critical dataset that informs our understanding of a molecule's physicochemical properties and its interactions with biological targets. By integrating the insights gained from X-ray crystallography into the drug discovery process, researchers can make more informed decisions in the design and optimization of novel therapeutic agents. The protocols and interpretive guidance provided herein are intended to empower scientists to confidently and effectively utilize this powerful technique in their research endeavors.

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• Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. MDPI. Available at: [Link]

• The structure of 3,5-bis(trifluoromethyl)pyrazole in the gas phase and in the solid state. New Journal of Chemistry (RSC Publishing). Available at: [Link]

• Crystal structure of 1-[(4-chlorophenyl)diphenylylmethyl]-3-(trifluoromethyl)-1H-pyrazole. National Center for Biotechnology Information. Available at: [Link]

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• 1-[(2-Bromophenyl)diphenylmethyl]-3-(trifluoromethyl)-1H-pyrazole–1-(triphenylmethyl). National Center for Biotechnology Information. Available at: [Link]

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• Trifluoromethyl–pyrazole–carboxamides as COX inhibitors: synthesis, microed structural analysis, computational profiling, and biological evaluation. SpringerLink. Available at: [Link]

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• Single-crystal X-ray diffraction study of novel pyrazole chalcone derived from 1-phenyl-3-p-tolyl-1H-pyrazole-4-carbaldehyde. Indian Journal of Chemistry. Available at: [Link]

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• Structural Analysis and Reactivity Insights of (E)-Bromo-4-((4-((1-(4-chlorophenyl)ethylidene)amino)-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-5-((2-isopropylcyclohexyl)oxy) Furan-2(5H)-one. MDPI. Available at: [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Suzuki-Miyaura Coupling of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole

Introduction: The Strategic Importance of Biaryl Pyrazoles in Modern Drug Discovery

The fusion of pyrazole and biaryl scaffolds has yielded a plethora of molecules with significant therapeutic potential, targeting a wide array of diseases. The 1-methyl-3-(trifluoromethyl)-1H-pyrazole moiety is a particularly valued pharmacophore due to its metabolic stability and ability to participate in crucial binding interactions with biological targets. Its coupling with a substituted phenyl ring, in this case, a 2-bromophenyl group, sets the stage for the synthesis of complex molecular architectures. The Suzuki-Miyaura cross-coupling reaction stands as a paramount methodology for forging the pivotal carbon-carbon bond that unites these two key fragments, offering a pathway characterized by its mild conditions and broad functional group tolerance.[1][2]

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals on the successful execution of the Suzuki-Miyaura coupling of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole with various boronic acids or esters. We will delve into the mechanistic underpinnings of this reaction, provide a detailed experimental protocol, and offer insights into troubleshooting and optimization strategies.

Mechanistic Insights: The Palladium Catalytic Cycle

The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction that proceeds through a well-established catalytic cycle involving three key steps: oxidative addition, transmetalation, and reductive elimination.[3][4][5] Understanding this cycle is crucial for rationalizing the choice of reagents and reaction conditions.

• Oxidative Addition: The catalytic cycle commences with the insertion of a low-valent palladium(0) species into the carbon-bromine bond of the 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole. This step, often rate-determining, forms a square planar palladium(II) intermediate.[5] The presence of an ortho-substituent on the phenyl ring can introduce steric hindrance, potentially impacting the rate of this step.[6][7]

• Transmetalation: In this step, the organic moiety from the boronic acid (or ester) is transferred to the palladium(II) center. This process is facilitated by a base, which activates the boronic acid to form a more nucleophilic borate species.[3][8] The choice of base and solvent is critical for the efficiency of transmetalation.[9][10]

• Reductive Elimination: The final step involves the coupling of the two organic ligands on the palladium(II) complex, forming the desired biaryl product and regenerating the palladium(0) catalyst, which can then re-enter the catalytic cycle.[3][4]

Below is a visual representation of the catalytic cycle:

Caption: Catalytic cycle of the Suzuki-Miyaura coupling.

Experimental Protocol: A Step-by-Step Guide

This protocol provides a general procedure for the Suzuki-Miyaura coupling of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole with a representative arylboronic acid. Optimization may be required for specific substrates.

Materials and Reagents

• 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole (1.0 equiv)

• Arylboronic acid or ester (1.1 - 1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf), or a modern precatalyst like XPhos Pd G3; 1-5 mol%)[11][12]

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄; 2.0 - 3.0 equiv)[4][13]

• Anhydrous solvent (e.g., 1,4-dioxane, toluene, or a mixture such as THF/water)[10][14]

• Degassing equipment (e.g., nitrogen or argon line, Schlenk flask)

• Standard laboratory glassware

• Magnetic stirrer and heating mantle/oil bath

• Thin-layer chromatography (TLC) supplies

• Purification supplies (e.g., silica gel for column chromatography, recrystallization solvents)[15]

Equipment Setup Workflow

Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling experiment.[2]

Detailed Procedure

• Reaction Setup: To a flame-dried Schlenk flask containing a magnetic stir bar, add 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole (1.0 equiv), the arylboronic acid (1.2 equiv), and the base (e.g., K₂CO₃, 2.0 equiv).

• Inert Atmosphere: Seal the flask with a septum and cycle between vacuum and an inert gas (argon or nitrogen) three times to ensure an oxygen-free environment. The exclusion of oxygen is critical to prevent the oxidation and deactivation of the palladium(0) catalyst and to minimize side reactions like the homocoupling of the boronic acid.[4]

• Solvent Addition: Add the degassed solvent (e.g., 1,4-dioxane/water 4:1, 0.1 M concentration relative to the aryl halide) via syringe.

• Degassing: Bubble the inert gas through the stirred solution for 15-30 minutes to ensure thorough degassing.

• Catalyst Addition: Under a positive flow of the inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 90 °C) and stir vigorously.

• Monitoring: Monitor the progress of the reaction by TLC or LC-MS until the starting material is consumed (typically 2-24 hours).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) or by recrystallization to afford the pure biaryl pyrazole.[15]

Data Presentation: Key Reaction Parameters and Expected Outcomes

The choice of reaction components can significantly influence the yield and purity of the desired product. The following table provides a summary of common choices and their rationale.

Parameter	Common Choices	Rationale and Considerations	Expected Outcome
Palladium Catalyst	Pd(PPh₃)₄, PdCl₂(dppf), XPhos Pd G3	The choice depends on the reactivity of the substrates. For sterically hindered substrates, catalysts with bulky, electron-rich phosphine ligands are often more effective.[7]	High conversion with minimal catalyst loading.
Base	K₂CO₃, Cs₂CO₃, K₃PO₄	A stronger base can accelerate the transmetalation step.[9] The choice may also depend on the stability of functional groups in the substrates.	Efficient transmetalation leading to higher yields.
Solvent	1,4-Dioxane, Toluene, THF/H₂O	The solvent system influences the solubility of the reagents and the rate of reaction.[9][10] Biphasic systems like THF/water can be very effective.[16]	Good reaction rates and yields.
Temperature	80 - 110 °C	Higher temperatures can increase the reaction rate but may also lead to decomposition of sensitive substrates or the catalyst.	Optimal balance between reaction time and product purity.

Troubleshooting Common Issues

Problem	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst.	Use a fresh batch of catalyst or a more robust precatalyst.[11] Ensure the reaction is thoroughly deoxygenated.
Poorly reactive aryl halide.	Increase the reaction temperature or switch to a more active catalyst system.[17]
Low Yield	Decomposition of the boronic acid.	Use a more stable boronic ester (e.g., pinacol ester).[11] Consider slower addition of the base.
Homocoupling of the boronic acid.	Ensure rigorous exclusion of oxygen.[4]
Presence of Impurities	Incomplete reaction.	Increase reaction time or temperature.
Side reactions.	Optimize the choice of base and solvent. Thorough purification is necessary.

Conclusion

The Suzuki-Miyaura coupling of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole is a robust and versatile method for the synthesis of complex biaryl pyrazoles. By understanding the underlying mechanism and carefully selecting the reaction conditions, researchers can efficiently access a wide range of compounds with significant potential in drug discovery and development. The protocol and insights provided herein serve as a solid foundation for the successful application of this powerful synthetic tool.

References

• Benchchem. "A Comparative Guide to Palladium Catalysts for Suzuki Coupling of 2,5-Dibromo-3-(trifluoromethyl)pyridine." Benchchem, Accessed January 17, 2026.
• Chemistry LibreTexts. "Suzuki-Miyaura Coupling." Chemistry LibreTexts, October 10, 2024.
• ArODES. "Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions." ArODES, Accessed January 17, 2026.
• Yoneda Labs. "Suzuki-Miyaura cross-coupling: Practical Guide." Yoneda Labs, Accessed January 17, 2026.
• ResearchGate. "Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction...
• Benchchem. "Technical Support Center: Troubleshooting Low Conversion in Suzuki-Miyaura Reactions." Benchchem, Accessed January 17, 2026.
• Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. Wiley Online Library, May 1, 2014.
• ResearchGate. "Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?
• Royal Society of Chemistry. "Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling." The Royal Society of Chemistry, February 6, 2014.
• National Institutes of Health. "Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters." National Institutes of Health, September 16, 2024.
• RSC Publishing. "Sterically demanding aryl–alkyl Suzuki–Miyaura coupling." RSC Publishing, Accessed January 17, 2026.
• Reddit. "Why am I getting low yield for my Suzuki coupling reaction?" Reddit, January 5, 2016.
• Benchchem. "Application Notes and Protocols for Suzuki-Miyaura Coupling Reactions." Benchchem, Accessed January 17, 2026.
• ResearchGate. "How can I purify a pyrazole compound with a N-C-N bond without using a silica column?
• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Accessed January 17, 2026.
• Reddit. "Struggling with Suzuki Reaction." Reddit, September 4, 2024.
• ResearchGate. "Palladium Catalysts with Triglyme‐Functionalized NHC Ligands for Suzuki Coupling Reactions in Aqueous Solvent.
• Benchchem. "Application Notes and Protocols for the Suzuki Coupling Reaction of 5-Bromonicotinaldehyde." Benchchem, Accessed January 17, 2026.

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Application Notes and Protocols for 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Privileged Scaffold of Trifluoromethyl-Pyrazoles in Drug Discovery

The pyrazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in numerous clinically approved drugs. Its derivatives exhibit a wide spectrum of biological activities, including anti-inflammatory, anticancer, antimicrobial, and analgesic properties.[1][2] The introduction of a trifluoromethyl (-CF3) group into the pyrazole ring often enhances the metabolic stability, lipophilicity, and binding affinity of the resulting compounds, making them highly attractive for drug design.[3] This guide focuses on the medicinal chemistry applications of a specific derivative, 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole , providing a comprehensive overview of its synthesis, potential biological activities, and detailed protocols for its evaluation.

While specific experimental data for this exact molecule is not extensively available in the public domain, this document extrapolates from closely related analogs to provide a robust framework for its investigation. The presence of the 2-bromophenyl substituent offers a handle for further chemical modifications, such as cross-coupling reactions, allowing for the generation of diverse chemical libraries for structure-activity relationship (SAR) studies.[4]

Synthesis of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole

A plausible and efficient synthetic route for the title compound involves a two-step process: the formation of the core pyrazole ring followed by the introduction of the aryl group via a Suzuki-Miyaura cross-coupling reaction.

Part 1: Synthesis of 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole

The initial step is the synthesis of the brominated pyrazole core. This can be achieved through the cyclization of a suitable precursor followed by bromination. A general method for the synthesis of 1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ol has been reported, which can serve as a key intermediate.[5][6] Subsequent bromination would yield the desired starting material.

Part 2: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a powerful method for forming carbon-carbon bonds.[7] In this step, the synthesized 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole is coupled with 2-bromophenylboronic acid in the presence of a palladium catalyst and a base.[4][8][9]

Experimental Protocol: Synthesis via Suzuki-Miyaura Coupling

• Reaction Setup: In a microwave vial, combine 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole (1.0 eq), 2-bromophenylboronic acid (1.2 eq), and a palladium catalyst such as Pd(PPh3)4 (0.05 eq).

• Solvent and Base: Add a suitable solvent system, for example, a mixture of toluene, ethanol, and water (4:1:1), and a base such as sodium carbonate (2.0 eq).

• Reaction Conditions: Seal the vial and heat the reaction mixture in a microwave reactor to 120°C for 30-60 minutes. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the desired product, 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole.

• Characterization: Confirm the structure and purity of the final compound using spectroscopic methods such as 1H NMR, 13C NMR, and mass spectrometry.

Proposed synthetic workflow for the target compound.

Potential Biological Activities and Mechanisms of Action

Based on the activities of structurally similar trifluoromethyl-pyrazole derivatives, 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole is a promising candidate for investigation as an anticancer and anti-inflammatory agent.[1][10]

Anticancer Activity

Many pyrazole derivatives exhibit potent anticancer activity through various mechanisms, including the inhibition of kinases and tubulin polymerization.[11][12]

Plausible Mechanism of Action: Tubulin Polymerization Inhibition

Several 1,5-diaryl-3-(trifluoromethyl)pyrazoles have been identified as inhibitors of tubulin polymerization.[3] These compounds bind to the colchicine binding site on tubulin, disrupting microtubule dynamics, which leads to cell cycle arrest at the G2/M phase and subsequent apoptosis.[3][12] The 5-phenyl group in these analogs plays a crucial role in binding.

Inferred mechanism of anticancer action.

Anti-inflammatory Activity

The anti-inflammatory properties of pyrazole derivatives are well-documented, with some acting as inhibitors of cyclooxygenase (COX) enzymes, key players in the inflammatory cascade.[1][5]

Plausible Mechanism of Action: COX Inhibition

Structurally related phenyl-pyrazolone derivatives have shown significant anti-inflammatory activity, which in many cases is attributed to the inhibition of COX-1 and COX-2 enzymes.[5] Inhibition of these enzymes reduces the production of prostaglandins, which are key mediators of inflammation, pain, and fever.

Protocols for Biological Evaluation

In Vitro Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of chemical compounds on cancer cell lines.[10]

Protocol:

• Cell Seeding: Seed cancer cells (e.g., MCF-7, A549, HCT116) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole in cell culture medium. The final DMSO concentration should not exceed 0.5%.[10] Treat the cells with various concentrations of the compound for 48-72 hours. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[10]

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[10]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Compound ID	Cell Line	Cancer Type	IC50 (µM) - Representative Data for Analogous Compounds	Reference
Analog A	MCF-7	Breast Cancer	< 10	[10]
Analog B	MDA-MB-231	Breast Cancer	< 10	[10]
Analog C	A549	Lung Cancer	0.19
Analog D	K562	Leukemia	0.26

Cell Cycle Analysis by Flow Cytometry

This protocol is used to determine the effect of the compound on the cell cycle distribution of cancer cells.

Protocol:

• Cell Seeding and Treatment: Seed cells in 6-well plates. After 24 hours, treat the cells with the compound at its IC50 concentration for 24-48 hours.

• Cell Harvesting: Collect both adherent and floating cells. Wash with cold PBS.

• Fixation: Resuspend the cell pellet in cold 70% ethanol and incubate at -20°C for at least 2 hours to fix the cells.

• Staining: Centrifuge the fixed cells, wash with PBS, and resuspend in a staining solution containing propidium iodide (PI) and RNase A.

• Flow Cytometry: Analyze the stained cells using a flow cytometer to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Structure-Activity Relationship (SAR) Considerations

While direct SAR data for 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole is unavailable, general trends from related pyrazole series can guide future optimization efforts:

• Substituents on the Phenyl Ring: The nature and position of substituents on the 5-phenyl ring can significantly impact activity. Electron-withdrawing groups have been shown to enhance anticancer activity in some pyrazole series.[11]

• The N1-Methyl Group: The methyl group at the N1 position is a common feature in many bioactive pyrazoles and can influence both potency and pharmacokinetic properties.

• The 3-Trifluoromethyl Group: This group is generally associated with increased potency and metabolic stability.

Conclusion and Future Directions

5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole represents a promising scaffold for the development of novel therapeutic agents, particularly in the areas of oncology and inflammation. The synthetic route is feasible using established chemical methodologies. The provided protocols offer a starting point for the comprehensive biological evaluation of this compound and its future analogs. Further research should focus on elucidating its precise mechanism of action and exploring the structure-activity relationships through the synthesis and screening of a focused library of derivatives.

References

• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. (2023). International Journal of Molecular Sciences, 24(16), 12724. [Link]

• Drug-Clinical Agent Molecular Hybrid: Synthesis of Diaryl(trifluoromethyl)pyrazoles as Tubulin Targeting Anticancer Agents. (2018). ACS Omega, 3(2), 1955–1969. [Link]

• Pyrazole and Its Biological Activity. (2014). Semantic Scholar. [Link]

• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. (2023). International Journal of Molecular Sciences, 24(16), 12724. [Link]

• Current status of pyrazole and its biological activities. (2014). Journal of Pharmacy & Bioallied Sciences, 6(1), 2–15. [Link]

• Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. (2023). ACS Omega, 8(13), 12109–12120. [Link]

• Pharmacokinetics and molecular-level insights into 5-Methyl-3-(trifluoromethyl)-1H-pyrazole for anticancer action: Spectroscopic profiling, solvent interactions, topological analysis and ADME-QSAR predictions. (2025). Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 346, 126940. [Link]

• Design, synthesis, and bioevaluation of pyrazole-containing tubulin polymerisation inhibitors based on conformational constraint strategy. (2024). Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1), 2329004. [Link]

• Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities. (2022). RSC Advances, 12(52), 33799–33815. [Link]

• 1-Methyl-3-trifluoromethyl-1H-pyrazol-5-ol. (2008). Acta Crystallographica Section E: Structure Reports Online, 64(Pt 12), o2371. [Link]

• Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity. (2014). Molecules, 19(12), 20496–20509. [Link]

• 1-phenyl-1H-pyrazole derivatives with antiinflammatory, analgesic and antipiretic activities. (1984). Il Farmaco; edizione scientifica, 39(2), 110–120. [Link]

• Anti-inflammatory and anti-oxidant activity of a new class of phenyl-pyrazolone derivatives. (2006). Current Drug Discovery Technologies, 3(1), 67–73. [Link]

• Discovery, optimization, and biological evaluation of 5-(2-(trifluoromethyl)phenyl)indazoles as a novel class of transient receptor potential A1 (TRPA1) antagonists. (2014). Journal of Medicinal Chemistry, 57(14), 6083–6100. [Link]

• Method for preparation of 1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ol. (2018).

• Synthesis and structure-activity relationship studies of pyrazole-based heterocycles as antitumor agents. (2009). Bioorganic & Medicinal Chemistry, 17(17), 6176–6183. [Link]

• Synthesis and Anticancer Activity of 1, 3, 5-Triaryl-1H-Pyrazole. (2014). ResearchGate. [Link]

• Anti-inflammatory activity of 2-acyl-5(3)-hydroxytetrahydro-1H-pyrazole derivatives. (1999). Arzneimittel-Forschung, 49(10), 843–848. [Link]

• Pharmacokinetics and molecular-level insights into 5-Methyl-3-(trifluoromethyl)-1H-pyrazole for anticancer action: Spectroscopic profiling, solvent interactions, topological analysis and ADME–QSAR predictions. (2025). Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 346, 126940. [Link]

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives. (2021). RSC Advances, 11(4), 2261–2272. [Link]

• Design, Synthesis and Biological Screening of Novel 1,5-Diphenyl-3-(4-(trifluoromethyl)phenyl)-2-pyrazoline Derivatives. (2020). Acta Chimica Slovenica, 67(4), 1139–1147. [Link]

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). (2021). RSC Advances, 11(4), 2261–2272. [Link]

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Application Notes and Protocols: 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole as a Versatile Precursor for the Synthesis of AXL Kinase Inhibitors

Introduction

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous kinase inhibitors.[1][2] The unique structural and electronic properties of the pyrazole ring allow for key interactions within the ATP-binding pocket of various kinases, making it a valuable starting point for the design of targeted therapies.[2] This guide focuses on a particularly valuable building block, 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole , and its application as a precursor for the synthesis of potent and selective kinase inhibitors. The presence of a trifluoromethyl group often enhances metabolic stability and binding affinity, while the strategically positioned bromine atom provides a handle for facile chemical modifications through cross-coupling reactions.[1]

This document provides a comprehensive overview of the synthetic utility of this precursor, with a specific focus on its conversion to AXL receptor tyrosine kinase (RTK) inhibitors possessing a pyrazolo[1,5-a]quinazoline scaffold. AXL kinase is a key player in cancer progression, involved in cell survival, proliferation, migration, and invasion. Its overexpression is associated with poor prognosis in various cancers, making it a compelling target for therapeutic intervention.

Strategic Importance of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole

The utility of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole as a precursor stems from two key features:

• The Bromine Handle: The bromine atom at the 2-position of the phenyl ring is amenable to a variety of palladium-catalyzed cross-coupling reactions. This allows for the introduction of diverse functionalities, most notably an amino group via the Buchwald-Hartwig amination. This transformation is a critical step in the construction of the quinazolinone core of the target inhibitors.

• The Trifluoromethyl Group: The electron-withdrawing nature of the trifluoromethyl group can influence the reactivity of the pyrazole and phenyl rings, and more importantly, it can contribute to the biological activity of the final compound. Trifluoromethyl groups are known to enhance metabolic stability, lipophilicity, and binding affinity of drug candidates.[1]

Synthetic Pathway to Pyrazolo[1,5-a]quinazolinone AXL Inhibitors

The general synthetic strategy to access pyrazolo[1,5-a]quinazolinone-based AXL inhibitors from the title precursor is a two-step process. The first key transformation is a Buchwald-Hartwig amination to introduce a nitrogen nucleophile, followed by a cyclization reaction to construct the tricyclic quinazolinone core.

dot

Caption: General synthetic route to pyrazolo[1,5-a]quinazolinone AXL inhibitors.

Experimental Protocols

Protocol 1: Buchwald-Hartwig Amination of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole

This protocol describes the palladium-catalyzed amination of the precursor to yield the key intermediate, 5-(2-aminophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole. The Buchwald-Hartwig amination is a powerful C-N bond-forming reaction widely used in medicinal chemistry.[3][4]

Materials and Reagents:

• 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole

• Ammonia source (e.g., Benzophenone imine, followed by hydrolysis, or ammonia surrogate)

• Palladium catalyst (e.g., Pd₂(dba)₃, Palladium(II) acetate)

• Phosphine ligand (e.g., Xantphos, DavePhos)

• Base (e.g., Sodium tert-butoxide, Cesium carbonate)

• Anhydrous solvent (e.g., Toluene, Dioxane)

• Inert gas (Argon or Nitrogen)

Instrumentation:

• Schlenk flask or microwave reactor

• Magnetic stirrer with heating

• Condenser

• Standard laboratory glassware for work-up and purification

• Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) for reaction monitoring

Detailed Procedure:

• Reaction Setup: To a dry Schlenk flask or microwave vial under an inert atmosphere, add 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole (1.0 equiv), the palladium catalyst (e.g., 2-5 mol%), and the phosphine ligand (e.g., 4-10 mol%).

• Addition of Reagents: Add the ammonia source (1.2-1.5 equiv) and the base (2.0-3.0 equiv).

• Solvent Addition: Add the anhydrous solvent via syringe.

• Reaction Conditions: Heat the reaction mixture to the appropriate temperature (typically 80-120 °C) and stir vigorously. Monitor the reaction progress by TLC or LC-MS. For microwave-assisted reactions, typical conditions are 100-150 °C for 30-60 minutes.

• Work-up: Upon completion, cool the reaction mixture to room temperature. If using benzophenone imine, the resulting imine can be hydrolyzed by treatment with an acid (e.g., aqueous HCl) to afford the primary amine. Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield 5-(2-aminophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole.

Causality Behind Experimental Choices:

• Catalyst and Ligand Selection: The choice of palladium catalyst and phosphine ligand is crucial for the efficiency of the Buchwald-Hartwig amination. Bulky, electron-rich phosphine ligands like Xantphos or DavePhos are often effective in promoting the oxidative addition and reductive elimination steps of the catalytic cycle.

• Base: A strong, non-nucleophilic base such as sodium tert-butoxide or cesium carbonate is required to deprotonate the amine and facilitate the catalytic cycle.

• Inert Atmosphere: The palladium catalyst is sensitive to oxygen, especially at elevated temperatures. Therefore, maintaining an inert atmosphere of argon or nitrogen is essential to prevent catalyst degradation and ensure a successful reaction.

Protocol 2: Cyclization to form the Pyrazolo[1,5-a]quinazolinone Core

This protocol outlines the cyclization of the aminophenyl pyrazole intermediate to construct the desired tricyclic scaffold. This can be achieved through various methods, with the reaction with an isocyanate being a common approach.

Materials and Reagents:

• 5-(2-aminophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole

• Isocyanate (e.g., Phenyl isocyanate, or a suitably substituted isocyanate)

• Anhydrous aprotic solvent (e.g., Toluene, Dioxane, or Acetonitrile)

• Optional: Lewis acid or base catalyst

Instrumentation:

• Round-bottom flask

• Magnetic stirrer with heating

• Condenser

• Standard laboratory glassware for work-up and purification

Detailed Procedure:

• Reaction Setup: Dissolve 5-(2-aminophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole (1.0 equiv) in an anhydrous aprotic solvent in a round-bottom flask equipped with a magnetic stirrer and condenser.

• Reagent Addition: Add the isocyanate (1.0-1.2 equiv) to the solution. The reaction may be exothermic.

• Reaction Conditions: Heat the reaction mixture to reflux and monitor the progress by TLC or LC-MS. The reaction time can vary from a few hours to overnight depending on the reactivity of the substrates.

• Work-up: Upon completion, cool the reaction mixture to room temperature. The product may precipitate from the solution. If not, the solvent can be removed under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent or by column chromatography on silica gel to yield the desired pyrazolo[1,5-a]quinazolinone.

Causality Behind Experimental Choices:

• Solvent: An aprotic solvent is used to avoid reaction with the isocyanate. The choice of solvent can influence the reaction rate and solubility of the reactants and products.

• Isocyanate: The isocyanate acts as a one-carbon source to form the carbonyl group of the quinazolinone ring. The substituent on the isocyanate will be incorporated into the final inhibitor structure, providing a point for diversification.

Target Kinase and Signaling Pathway

dot

Caption: AXL Receptor Tyrosine Kinase Signaling Pathway and the point of inhibition.

The AXL signaling pathway is initiated by the binding of its ligand, Gas6. This leads to the dimerization and autophosphorylation of the AXL receptor, activating downstream signaling cascades, including the PI3K/AKT/mTOR, RAS/RAF/MEK/ERK, and STAT3 pathways. These pathways collectively promote cancer cell survival, proliferation, migration, and invasion. The pyrazolo[1,5-a]quinazolinone inhibitors synthesized from the precursor molecule act by binding to the ATP-binding site of the AXL kinase domain, thereby preventing its phosphorylation and the subsequent activation of these downstream oncogenic signals.

Data Presentation: Biological Activity of a Representative AXL Inhibitor

The following table summarizes the biological activity of a hypothetical, yet representative, pyrazolo[1,5-a]quinazolinone AXL inhibitor derived from the title precursor.

Compound ID	Target Kinase	IC₅₀ (nM)	Cell Line	Antiproliferative IC₅₀ (µM)
PQA-001	AXL	15	A549 (Lung Carcinoma)	0.5
MER	150	MDA-MB-231 (Breast Cancer)	1.2
TYRO3	500

Table 1: In vitro inhibitory activity of a representative pyrazolo[1,5-a]quinazolinone AXL inhibitor. Data is representative and for illustrative purposes.

Conclusion

5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole is a highly versatile and valuable precursor for the synthesis of potent kinase inhibitors. Its strategic functionalization allows for the efficient construction of complex heterocyclic scaffolds, such as the pyrazolo[1,5-a]quinazolinone core found in a promising class of AXL kinase inhibitors. The protocols and information provided in this guide are intended to empower researchers in the field of drug discovery to leverage this building block for the development of novel and effective targeted therapies for cancer and other diseases.

References

• Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. Molecules. 2022;27(1):330. Available from: [Link]

• The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. Molecules. 2023;28(10):4101. Available from: [Link]

• Buchwald–Hartwig amination - Wikipedia. Available from: [Link]

• Buchwald-Hartwig Amination - Chemistry LibreTexts. Available from: [Link]

• Synthesis of some novel pyrazolo[1,5-a]quinazolines and their fused derivatives. Monatshefte für Chemie - Chemical Monthly. 2017;148(1):139-151. Available from: [Link]

• Anti-Inflammatory Activity of Pyrazolo[1,5-a]quinazolines. International Journal of Molecular Sciences. 2021;22(11):5688. Available from: [Link]

• Design, Synthesis, Antitumour Evaluation, and In Silico Studies of Pyrazolo-[1,5-c]quinazolinone Derivatives Targeting Potential Cyclin-Dependent Kinases. Molecules. 2023;28(18):6627. Available from: [Link]

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Application Note & Protocols: Strategic Synthesis of Novel Fused Heterocycles from 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole

Abstract

This document provides a comprehensive guide for the synthesis of novel and synthetically valuable heterocyclic compounds utilizing 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole as a versatile starting material. Pyrazole derivatives are a cornerstone in medicinal chemistry, recognized as privileged scaffolds in a multitude of approved therapeutic agents due to their metabolic stability and diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[1][2][3][4][5] The strategic placement of a bromo group on the C5-phenyl substituent serves as a reactive handle for a suite of powerful palladium- and copper-catalyzed cross-coupling and cyclization reactions. We present detailed, field-proven protocols for key transformations including Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions, followed by intramolecular cyclization strategies to construct complex, fused polycyclic systems such as pyrazolo[1,5-f]phenanthridines. This guide is designed for researchers, scientists, and drug development professionals seeking to expand their chemical library with novel, trifluoromethylated pyrazole-based heterocycles.

Introduction: The Strategic Value of the Pyrazole Scaffold

The pyrazole nucleus is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. Its unique electronic properties and metabolic stability have made it a highly sought-after scaffold in modern drug discovery.[3][4] The incorporation of a trifluoromethyl (CF₃) group, as in our starting material, is a common strategy in medicinal chemistry to enhance metabolic stability, lipophilicity, and binding affinity.

The starting material, 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole, is an ideal precursor for combinatorial library synthesis. The ortho-bromo substituent is perfectly positioned for post-synthetic modification via transition metal-catalyzed reactions, enabling the introduction of diverse functionalities that can subsequently participate in intramolecular cyclization events to forge new heterocyclic rings. This approach provides a modular and efficient pathway to novel, three-dimensional molecular architectures of significant therapeutic interest.

Core Synthetic Strategy: A Modular Approach to Fused Heterocycles

Our overarching strategy involves a two-stage process. The first stage focuses on the functionalization of the ortho-position of the phenyl ring via palladium-catalyzed cross-coupling reactions. The second stage utilizes the newly installed functional group to perform an intramolecular cyclization, thereby constructing a new fused ring system. This modular approach allows for the generation of diverse scaffolds by simply varying the coupling partner in the initial step.

Figure 1. General workflow for synthesizing fused heterocycles.

Stage 1: Palladium-Catalyzed Cross-Coupling Protocols

Palladium-catalyzed cross-coupling reactions are among the most powerful tools in modern organic synthesis for forming carbon-carbon and carbon-heteroatom bonds.[6][7] The choice of ligand is critical for achieving high efficiency, particularly with sterically hindered or electronically challenging substrates. For aryl bromides, sterically demanding biarylphosphine ligands often provide superior results by promoting the reductive elimination step.[8]

Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction creates a C-C bond between the aryl bromide and an organoboron species. This reaction is highly valued for its mild conditions and tolerance of a wide range of functional groups.[9][10]

Causality: We select a catalyst system like Pd(dppf)Cl₂ or a combination of Pd(OAc)₂ with a ligand like SPhos. The bulky, electron-rich phosphine ligand stabilizes the Pd(0) active species and facilitates the oxidative addition into the aryl bromide C-Br bond, which is often the rate-limiting step.[7] A base like K₂CO₃ or K₃PO₄ is required for the transmetalation step, where the organic group is transferred from boron to palladium.[10] A mixed solvent system, such as dioxane/water, is often used to dissolve both the organic and inorganic reagents.

Protocol 3.1: General Procedure for Suzuki-Miyaura Coupling

• Reagent Preparation: To a dry Schlenk flask, add 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole (1.0 equiv.), the desired arylboronic acid (1.2-1.5 equiv.), and the base (e.g., K₂CO₃, 2.0-3.0 equiv.).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(dppf)Cl₂, 2-5 mol%).

• Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas (Argon or Nitrogen) three times. This is crucial as the Pd(0) active catalyst is oxygen-sensitive.

• Solvent Addition: Add degassed solvent (e.g., 1,4-dioxane and water, 4:1 v/v) via syringe to a typical concentration of 0.1-0.2 M with respect to the starting bromide.

• Reaction: Heat the mixture with vigorous stirring at 80-100 °C. Monitor the reaction progress by TLC or LC-MS (typically 4-16 hours).

• Workup: After cooling to room temperature, dilute the mixture with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the desired 5-(2-arylphenyl)-substituted pyrazole.

Sonogashira Coupling for C(sp²)-C(sp) Bond Formation

The Sonogashira coupling is the premier method for coupling terminal alkynes with aryl halides, forming a C(sp²)-C(sp) bond.[11][12] This reaction is exceptionally useful as the resulting alkyne functionality is a versatile handle for further transformations, including click chemistry and intramolecular cyclizations.[13][14]

Causality: This reaction uniquely employs a dual-catalyst system. A palladium catalyst (e.g., Pd(PPh₃)₂Cl₂) facilitates the main cross-coupling cycle, while a copper(I) co-catalyst (typically CuI) reacts with the terminal alkyne to form a copper acetylide intermediate.[11] This intermediate then undergoes transmetalation with the palladium center. An amine base, such as triethylamine (TEA) or diisopropylamine (DIPEA), is used both as a base and often as the solvent.

Protocol 3.2: General Procedure for Sonogashira Coupling

• Reagent Preparation: To a dry Schlenk flask, add 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole (1.0 equiv.) and copper(I) iodide (CuI, 5-10 mol%).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-5 mol%).

• Inert Atmosphere: Seal the flask and establish an inert atmosphere (Argon or Nitrogen) as described in Protocol 3.1.

• Solvent and Reagent Addition: Add degassed anhydrous solvent (e.g., THF or DMF) and an amine base (e.g., TEA, 3.0 equiv.). Add the terminal alkyne (1.1-1.3 equiv.) via syringe.

• Reaction: Stir the mixture at room temperature or heat gently (40-60 °C) until the starting material is consumed, as monitored by TLC or LC-MS (typically 2-12 hours).

• Workup: Dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove catalyst residues. Wash the filtrate with saturated aqueous NH₄Cl solution, then with brine. Dry the organic layer over anhydrous Na₂SO₄ and concentrate in vacuo.

• Purification: Purify the residue by flash column chromatography to afford the 5-(2-alkynylphenyl)-substituted pyrazole.

Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination enables the formation of C-N bonds by coupling aryl halides with amines, a transformation that is otherwise challenging.[8][15] This reaction provides direct access to N-aryl heterocycles and aniline derivatives, which are common motifs in pharmaceuticals.

Causality: This reaction is highly dependent on the choice of a bulky, electron-rich phosphine ligand, which promotes the rate-limiting reductive elimination from the palladium center to form the C-N bond.[16][17] A strong, non-nucleophilic base, such as sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS), is required to deprotonate the amine and form the palladium-amido intermediate.

Protocol 3.3: General Procedure for Buchwald-Hartwig Amination

• Reagent Preparation: In a glovebox or under a strong flow of inert gas, add the palladium precatalyst (e.g., a G3 or G4 Buchwald precatalyst, 1-3 mol%) and the appropriate biarylphosphine ligand to a dry reaction vessel. Add the base (e.g., NaOtBu, 1.5 equiv.).

• Reactant Addition: Add 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole (1.0 equiv.) and the desired primary or secondary amine (1.2 equiv.).

• Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene or dioxane) via syringe.

• Reaction: Seal the vessel and heat with stirring at 80-110 °C. Monitor the reaction by LC-MS until completion (typically 6-24 hours).

• Workup: Cool the reaction to room temperature, dilute with ethyl acetate, and quench carefully with water. Separate the layers, extract the aqueous phase with ethyl acetate, and combine the organic layers. Wash with brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify the crude material by flash column chromatography.

Reaction Type	Typical Catalyst (mol%)	Typical Ligand	Typical Base	Typical Solvent	Temp (°C)
Suzuki-Miyaura	Pd(dppf)Cl₂ (3%)	dppf	K₂CO₃	Dioxane/H₂O	80-100
Sonogashira	Pd(PPh₃)₂Cl₂ (3%)	PPh₃	TEA	THF/DMF	25-60
Buchwald-Hartwig	Pd₂(dba)₃ (2%)	XPhos	NaOtBu	Toluene	90-110
Table 1. Comparative summary of cross-coupling conditions.

Stage 2: Synthesis of Fused Pyrazolo[1,5-f]phenanthridines

A powerful application of the preceding methodologies is the synthesis of pyrazolo[1,5-f]phenanthridines, a class of compounds with potential applications as kinase inhibitors.[18][19] This is achieved via a Sonogashira coupling followed by an intramolecular cyclization.

Figure 2. Specific workflow for Pyrazolo[1,5-f]phenanthridine synthesis.

Protocol 4.1: Two-Step Synthesis of a Pyrazolo[1,5-f]phenanthridine Derivative

This protocol details the synthesis of the fused ring system from the product of a Sonogashira coupling. The intramolecular cyclization of the 2-alkynylphenyl intermediate can be promoted by various catalysts, with copper being a common and effective choice.[20][21][22][23]

Step A: Sonogashira Coupling with Phenylacetylene

• Follow Protocol 3.2 , using 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole (1.0 equiv.) and phenylacetylene (1.2 equiv.). Use Pd(PPh₃)₂Cl₂ (3 mol%) and CuI (5 mol%) in TEA/THF at 40 °C. After purification, this step yields 5-(2-(phenylethynyl)phenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole.

Step B: Copper-Catalyzed Intramolecular Cyclization

• Reagent Preparation: To a pressure-tolerant reaction vial, add the alkyne intermediate from Step A (1.0 equiv.) and copper(I) iodide (CuI, 10-20 mol%).

• Base and Solvent: Add a base such as K₃PO₄ (2.0 equiv.) and an anhydrous, high-boiling polar aprotic solvent (e.g., DMF or NMP).

• Inert Atmosphere: Seal the vial and purge with Argon or Nitrogen.

• Reaction: Heat the mixture with vigorous stirring at 120-140 °C for 12-24 hours. The high temperature is necessary to promote the intramolecular 6-endo-dig cyclization.

• Workup: Cool the reaction to room temperature. Dilute with a large volume of ethyl acetate and wash extensively with water to remove the DMF/NMP, followed by a wash with brine.

• Purification: Dry the organic layer over Na₂SO₄, concentrate, and purify by column chromatography to yield the final pyrazolo[1,5-f]phenanthridine product.

Self-Validation and Characterization: The structural integrity of all intermediates and final products must be rigorously confirmed. Standard analytical techniques include ¹H NMR, ¹³C NMR, ¹⁹F NMR, High-Resolution Mass Spectrometry (HRMS), and FT-IR spectroscopy. For crystalline products, single-crystal X-ray diffraction provides unambiguous structural proof. In-process controls via LC-MS are essential to monitor reaction completion and identify potential side products.

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Biological screening of trifluoromethyl-substituted pyrazoles for anticancer activity

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the biological screening of trifluoromethyl-substituted pyrazoles for anticancer activity. The trifluoromethyl group is known to enhance the bioavailability and metabolic stability of drug candidates, making this class of compounds particularly interesting for cancer research.[1] This guide details the necessary protocols for evaluating the cytotoxic and apoptotic effects of these compounds and explores their potential mechanisms of action.

Introduction: The Rationale for Screening Trifluoromethyl-Substituted Pyrazoles

Pyrazole derivatives are a significant class of heterocyclic compounds that have been extensively explored for the development of potent and selective anticancer agents.[2] The incorporation of a trifluoromethyl (-CF3) group can significantly enhance a molecule's metabolic stability and membrane permeability, crucial properties for effective drug candidates. This structural modification has been shown to be advantageous in various pharmacologically active compounds, including those with anticancer properties.[1][3]

Many trifluoromethyl-substituted pyrazole compounds have demonstrated promising anticancer activities by interacting with various cellular targets to induce cell death.[2][4] For instance, some derivatives of the well-known COX-2 inhibitor, celecoxib, which features a trifluoromethyl-pyrazole core, have shown anticancer effects independent of COX-2 inhibition.[5][6] These findings underscore the importance of systematically screening novel trifluoromethyl-substituted pyrazoles to identify new therapeutic leads.

This guide will focus on a tiered screening approach, beginning with a primary assessment of cytotoxicity, followed by more detailed investigations into the induction of apoptosis and effects on the cell cycle.

Primary Screening: Assessing Cytotoxicity

The initial step in evaluating the anticancer potential of trifluoromethyl-substituted pyrazoles is to determine their cytotoxicity against a panel of cancer cell lines. The MTT assay is a reliable and widely used colorimetric method for this purpose.[7][8]

Principle of the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay measures the metabolic activity of cells, which serves as an indicator of cell viability.[9] In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to a purple formazan product.[7] The amount of formazan produced is directly proportional to the number of viable cells and can be quantified by measuring the absorbance at a specific wavelength.[8]

Detailed Protocol: MTT Assay

Materials:

• Cancer cell lines of interest (e.g., MCF-7, HCT-116, A549)

• Complete cell culture medium (e.g., DMEM, RPMI-1640)

• Trifluoromethyl-substituted pyrazole compounds (dissolved in a suitable solvent like DMSO)

• 96-well flat-bottom sterile microplates

• MTT reagent (5 mg/mL in PBS)[9]

• Solubilization solution (e.g., DMSO, isopropanol)[9]

• Phosphate-Buffered Saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density that will ensure they are in the exponential growth phase at the time of treatment (typically 5,000-10,000 cells/well). Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.[9]

• Compound Treatment: Prepare serial dilutions of the trifluoromethyl-substituted pyrazole compounds in the culture medium. Remove the existing medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with the same concentration of solvent) and a blank control (medium only).[10]

• Incubation: Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours).[9]

• MTT Addition: After the incubation period, add 10 µL of the MTT reagent to each well to achieve a final concentration of 0.5 mg/mL.[11]

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals.[11]

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[9]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.[7][11]

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control. Plot the percentage of viability against the compound concentration to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Data Presentation

The results of the MTT assay should be summarized in a table for easy comparison of the cytotoxic activity of different trifluoromethyl-substituted pyrazole compounds across various cancer cell lines.

Compound	Cancer Cell Line	Incubation Time (h)	IC50 (µM)
Pyrazole-CF3-A	MCF-7 (Breast)	48	Value
Pyrazole-CF3-A	HCT-116 (Colon)	48	Value
Pyrazole-CF3-B	MCF-7 (Breast)	48	Value
Pyrazole-CF3-B	HCT-116 (Colon)	48	Value

Note: IC50 values are hypothetical and should be replaced with experimental data.

Secondary Screening: Investigating the Mechanism of Cell Death

Compounds that exhibit significant cytotoxicity in the primary screen should be further investigated to determine if they induce apoptosis, a form of programmed cell death that is a desirable characteristic for anticancer drugs.[12][13]

Apoptosis Detection using Annexin V/Propidium Iodide (PI) Staining

Annexin V/PI dual staining followed by flow cytometry is a widely used method to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.[14]

Principle: In the early stages of apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, can be conjugated to a fluorescent dye (e.g., FITC) to label early apoptotic cells. Propidium iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells. It can, however, enter late apoptotic and necrotic cells where membrane integrity is compromised.

Detailed Protocol: Annexin V/PI Staining

Materials:

• Cancer cells treated with the trifluoromethyl-substituted pyrazole compound

• Annexin V-FITC Apoptosis Detection Kit

• Binding Buffer

• Propidium Iodide (PI) solution

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells with the test compound at its IC50 concentration for a specified time (e.g., 24 hours).

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge the cell suspension and wash the pellet with cold PBS.

• Staining: Resuspend the cells in 1X Binding Buffer. Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer within one hour.

Cell Cycle Analysis

Anticancer agents often exert their effects by disrupting the cell cycle, leading to cell cycle arrest and subsequent apoptosis.[15] Flow cytometry with PI staining is a standard technique to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content.[16]

Principle: PI is a fluorescent dye that binds stoichiometrically to DNA.[16] The fluorescence intensity of PI-stained cells is directly proportional to their DNA content. This allows for the differentiation of cells in the G0/G1 phase (2N DNA content), S phase (between 2N and 4N DNA content), and G2/M phase (4N DNA content).

Detailed Protocol: Cell Cycle Analysis

Materials:

• Cancer cells treated with the trifluoromethyl-substituted pyrazole compound

• Phosphate-Buffered Saline (PBS)

• Ice-cold 70% Ethanol[15]

• Propidium Iodide (PI) Staining Solution (containing RNase A)[15]

• Flow cytometer

Procedure:

• Cell Treatment and Harvesting: Treat cells with the test compound and harvest as described for the apoptosis assay.

• Fixation: Resuspend the cell pellet in cold PBS. While gently vortexing, add ice-cold 70% ethanol dropwise to fix the cells. Incubate at -20°C for at least 2 hours.[15]

• Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the cell pellet in PI Staining Solution.[17]

• Incubation: Incubate in the dark at room temperature for 30 minutes.[15]

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer, collecting at least 10,000 events per sample.[15]

Visualization of Experimental Workflow and Signaling Pathways

Visual diagrams are crucial for understanding the experimental process and the potential molecular mechanisms of action of the trifluoromethyl-substituted pyrazoles.

Caption: Experimental workflow for anticancer screening.

Many anticancer agents, including pyrazole derivatives, exert their effects by modulating key signaling pathways that control cell proliferation, survival, and apoptosis.[18] Two such critical pathways are the MAPK and STAT3 signaling cascades.[19][20]

Caption: Potential signaling pathways targeted by pyrazoles.

Concluding Remarks

The systematic screening approach outlined in this guide provides a robust framework for identifying and characterizing novel trifluoromethyl-substituted pyrazoles with anticancer activity. By combining cytotoxicity assays with mechanistic studies, researchers can effectively prioritize promising lead compounds for further preclinical development. The potential for these compounds to modulate critical signaling pathways like MAPK and STAT3 highlights their therapeutic promise in oncology.[18][21]

References

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• Celecoxib and Bcl-2: emerging possibilities for anticancer drug design. (n.d.). PubMed Central. Retrieved from [Link]

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• Synthesis and Characterization of Celecoxib Derivatives as Possible Anti-Inflammatory, Analgesic, Antioxidant, Anticancer and Anti-HCV Agents. (n.d.). MDPI. Retrieved from [Link]

• Drug-Clinical Agent Molecular Hybrid: Synthesis of Diaryl(trifluoromethyl)pyrazoles as Tubulin Targeting Anticancer Agents. (2018). ACS Omega. Retrieved from [Link]

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• Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. (n.d.). MDPI. Retrieved from [Link]

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The Strategic Application of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole in the Synthesis of Next-Generation Agrochemicals

Introduction: The Pyrazole Scaffold as a Privileged Structure in Crop Protection

The pyrazole ring system is a cornerstone in modern agrochemical design, forming the backbone of numerous commercially successful insecticides, fungicides, and herbicides.[1][2] Its inherent chemical stability, coupled with the ability to present substituents in a defined three-dimensional arrangement, allows for precise interaction with biological targets. The introduction of a trifluoromethyl (CF3) group onto the pyrazole ring further enhances the agrochemical potential of these scaffolds. The unique properties of the trifluoromethyl group, such as high electronegativity and lipophilicity, can significantly improve a molecule's metabolic stability, membrane permeability, and binding affinity to target proteins, often leading to increased potency and efficacy.[3]

This technical guide focuses on the synthetic utility of a highly functionalized intermediate: 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole . This building block is strategically designed for the efficient construction of diverse and complex agrochemical candidates. The presence of the 2-bromophenyl moiety serves as a versatile handle for a wide array of cross-coupling reactions, enabling the exploration of extensive chemical space in the pursuit of novel active ingredients. The 1-methyl-3-(trifluoromethyl)-1H-pyrazole core, a feature found in several potent insecticides, provides a proven pharmacophore for activity.

Core Attributes of the Building Block

The value of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole as a synthetic intermediate is rooted in its distinct structural features:

• Trifluoromethylated Pyrazole Core: This moiety is a well-established toxophore in several classes of insecticides, particularly those targeting the insect ryanodine receptor.[4][5] Its presence provides a strong foundation for potent insecticidal activity.

• Orth-Bromophenyl Group: The bromine atom at the 2-position of the phenyl ring is strategically placed for facile participation in a variety of palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. This allows for the introduction of a wide range of substituents, including aryl, heteroaryl, amino, and alkynyl groups, facilitating the rapid generation of diverse compound libraries for structure-activity relationship (SAR) studies.

• 1-Methyl Substitution: The methyl group on the pyrazole nitrogen is a common feature in many active agrochemicals. It can contribute to optimal binding at the target site and can influence the overall physicochemical properties of the final molecule.

Synthetic Pathways and Key Transformations

The strategic application of this building block lies in its conversion to a variety of downstream intermediates and final products. The following sections detail key synthetic transformations that leverage the unique reactivity of the 2-bromophenyl group.

Workflow for the Application of the Core Intermediate

Caption: Synthetic utility of the core intermediate.

Experimental Protocols

The following protocols are provided as representative examples of how to utilize 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole in the synthesis of advanced agrochemical intermediates.

Protocol 1: Suzuki-Miyaura Coupling for the Synthesis of Biaryl Pyrazole Derivatives

This protocol describes a typical procedure for the palladium-catalyzed cross-coupling of the title intermediate with an arylboronic acid. This reaction is fundamental for accessing biaryl structures, which are prevalent in many modern agrochemicals.

Reaction Scheme:

Materials and Reagents:

Reagent	CAS Number	M.W. ( g/mol )	Quantity (mmol)
5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole	(Not provided)	319.11	1.0
Arylboronic acid	(Variable)	(Variable)	1.2
Pd(PPh3)4	14221-01-3	1155.56	0.05
K2CO3	584-08-7	138.21	3.0
1,4-Dioxane	123-91-1	88.11	10 mL
Water	7732-18-5	18.02	2 mL

Procedure:

• To a flame-dried Schlenk flask, add 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole (1.0 mmol), the desired arylboronic acid (1.2 mmol), Pd(PPh3)4 (0.05 mmol), and K2CO3 (3.0 mmol).

• Evacuate and backfill the flask with nitrogen three times.

• Add degassed 1,4-dioxane (10 mL) and degassed water (2 mL) via syringe.

• Heat the reaction mixture to 90 °C and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired biaryl pyrazole derivative.

Protocol 2: Buchwald-Hartwig Amination for the Synthesis of N-Aryl Pyrazole Derivatives

This protocol outlines the synthesis of N-aryl pyrazole derivatives through a palladium-catalyzed amination reaction. This transformation is crucial for creating analogues of insecticides that feature an aniline or related nitrogen-containing moiety linked to the pyrazole core.

Reaction Scheme:

Materials and Reagents:

Reagent	CAS Number	M.W. ( g/mol )	Quantity (mmol)
5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole	(Not provided)	319.11	1.0
Amine (e.g., aniline)	(Variable)	(Variable)	1.2
Pd2(dba)3	51364-51-3	915.72	0.02
Xantphos	161265-03-8	578.68	0.04
NaOtBu	865-48-5	96.10	1.4
Toluene	108-88-3	92.14	10 mL

Procedure:

• In a glovebox, charge a Schlenk tube with Pd2(dba)3 (0.02 mmol), Xantphos (0.04 mmol), and NaOtBu (1.4 mmol).

• Add 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole (1.0 mmol) and the desired amine (1.2 mmol).

• Add anhydrous, degassed toluene (10 mL).

• Seal the Schlenk tube and bring it out of the glovebox.

• Heat the reaction mixture to 100 °C and stir for 16-24 hours. Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature and quench with saturated aqueous NH4Cl (10 mL).

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO4, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography to yield the target N-aryl pyrazole derivative.

Application in the Synthesis of Diamide Insecticide Analogues

The diamide class of insecticides, which includes commercial products like chlorantraniliprole and cyantraniliprole, are potent activators of insect ryanodine receptors.[4][5][6] A key structural feature of these molecules is an anthranilic diamide moiety connected to a substituted pyrazole ring. While the commercial synthesis of these specific insecticides may not start from the exact title compound, 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole is an excellent starting material for the synthesis of novel analogues with potentially improved properties.

Proposed Synthetic Route to Diamide Analogues

Caption: Synthesis of diamide insecticide analogues.

This synthetic strategy allows for the late-stage introduction of diversity at two key positions: the phenyl ring attached to the pyrazole (via the choice of boronic acid) and the terminal aniline (via the choice of amine in the final amide coupling). This modular approach is highly amenable to the rapid generation of focused libraries for biological screening.

Conclusion

5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole is a high-value, versatile intermediate for the synthesis of novel agrochemicals. Its trifluoromethylpyrazole core provides a strong foundation for biological activity, while the strategically positioned bromophenyl group allows for a wide range of synthetic transformations. The protocols and synthetic strategies outlined in this guide are intended to empower researchers and scientists in the agrochemical industry to leverage this powerful building block in their discovery and development programs, ultimately contributing to the creation of the next generation of crop protection solutions.

References

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• Special Issue “Recent Advances in the Synthesis, Functionalization and Applications of Pyrazole-Type Compounds II”. (2023). International Journal of Molecular Sciences, 24(15), 12423. [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2017). Molecules, 22(1), 137. [Link]

• Synthesis of Novel Pyrazole Derivatives Containing Phenylpyridine Moieties with Herbicidal Activity. (2022). Molecules, 27(19), 6265. [Link]

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• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. (2020). Journal of Pesticide Science, 45(3), 136–147. [Link]

• Method for synthesizing chlorantraniliprole. (n.d.). Google Patents.

• Design, synthesis and insecticidal activities of novel 1-substituted-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide derivatives. (2014). Chinese Chemical Letters, 25(6), 923-926. [Link]

• NOTE Synthesis and Insecticidal Activity of Two New Chlorantraniliprole Derivatives. (2013). Asian Journal of Chemistry, 25(18), 10451-10453.

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• Synthesis of 2-(3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazol-5-yl)-8-methyl-4-oxo-4H-benzo[d][7][8]oxazine-6-carbonitrile. (n.d.). RSC Advances.

• Pyrazole Chemistry in Crop Protection. (2007). Heterocycles, 71(7), 1471-1502.

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• Recent advances in the synthesis of new pyrazole derivatives. (n.d.). Arkivoc, 2018(part i), 194-222.
• Synthesis of Some New Pyrazoles. (2017). Karaelmas Fen ve Mühendislik Dergisi, 7(2), 352-355.
• WO2015094913A1 - Fluorophenyl pyrazol compounds. (n.d.). Google Patents.

• Synthesis and insecticidal activity of new 5-((3-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)thiazolidin-4-ones. (2025). Journal of Molecular Structure, 1315, 142673. [Link]

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Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions of 5-(2-Bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole

Introduction: Navigating the Reactivity of a Unique Heterocyclic Substrate

The compound 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole is a key building block in the synthesis of novel pharmaceuticals and agrochemicals.[1] Its structure, featuring a trifluoromethylated pyrazole linked to a bromophenyl group, presents both opportunities and challenges in palladium-catalyzed cross-coupling reactions. The strong electron-withdrawing nature of the trifluoromethyl group significantly influences the electronic properties of the aryl bromide, while the pyrazole moiety itself can interact with the palladium catalyst.[2]

This guide provides a comprehensive overview and detailed protocols for performing Suzuki-Miyaura, Buchwald-Hartwig, Heck, and Sonogashira cross-coupling reactions with this substrate. As a Senior Application Scientist, the aim is to not only provide step-by-step instructions but to also elucidate the chemical principles that govern the choice of reagents and conditions, thereby empowering researchers to optimize these transformations for their specific synthetic goals.

The Substrate: Electronic and Steric Considerations

The reactivity of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole in palladium-catalyzed cross-coupling is dictated by several key features:

• The Aryl Bromide: The bromine atom is positioned on an sp²-hybridized carbon, making it a suitable electrophile for oxidative addition to a Pd(0) center. The presence of the electron-withdrawing trifluoromethyl group on the pyrazole ring, electronically communicated to the phenyl ring, can facilitate this rate-limiting step in many cross-coupling reactions.[3]

• The Trifluoromethyl Group: This strongly electron-withdrawing group can make the subsequent transmetalation step more challenging in Suzuki-Miyaura coupling by reducing the nucleophilicity of the organopalladium intermediate.[4]

• The Pyrazole Moiety: The nitrogen atoms of the pyrazole ring possess lone pairs of electrons that can coordinate to the palladium catalyst. This can potentially lead to catalyst inhibition or the formation of inactive complexes.[5] However, it can also act as a directing group in certain transformations.[6] The choice of a bulky ligand is often crucial to mitigate unwanted coordination.[7]

General Experimental Workflow

The successful execution of palladium-catalyzed cross-coupling reactions hinges on maintaining an inert atmosphere to protect the sensitive Pd(0) catalyst from oxidation.

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Application Notes and Protocols for the Derivatization of the 2-Bromophenyl Group in 5-Substituted Pyrazoles

Introduction:

The 1-(2-bromophenyl)-5-substituted pyrazole scaffold is a privileged structure in medicinal chemistry and drug discovery. The presence of the pyrazole core, a five-membered heterocyclic ring with two adjacent nitrogen atoms, imparts a wide range of biological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[1] The 2-bromophenyl group at the N1 position serves as a versatile synthetic handle, allowing for extensive derivatization through modern cross-coupling methodologies. This strategic functionalization enables the exploration of the chemical space around the core scaffold, facilitating the optimization of pharmacokinetic and pharmacodynamic properties of lead compounds.

This comprehensive guide provides detailed application notes and step-by-step protocols for the synthesis and subsequent derivatization of 1-(2-bromophenyl)-5-substituted pyrazoles. It is intended for researchers, scientists, and drug development professionals seeking to leverage this valuable scaffold in their synthetic endeavors. The protocols outlined herein are designed to be robust and adaptable, with a focus on explaining the underlying principles to empower users to troubleshoot and optimize these reactions for their specific needs.

Part 1: Synthesis of the 1-(2-Bromophenyl)-5-Substituted Pyrazole Scaffold

The cornerstone of this synthetic platform is the regioselective synthesis of the 1-(2-bromophenyl)-5-substituted pyrazole. The most common and direct approach is the cyclocondensation of a 1,3-dicarbonyl compound with 2-bromophenylhydrazine.[1][2]

Causality Behind Experimental Choices:

The key challenge in the synthesis of unsymmetrically substituted pyrazoles is controlling the regioselectivity. The reaction of an unsymmetrical 1,3-dicarbonyl compound with a substituted hydrazine can potentially yield two regioisomers.[3] The regiochemical outcome is influenced by the electronic and steric nature of the substituents on both the 1,3-dicarbonyl compound and the hydrazine, as well as the reaction conditions. Generally, the more electrophilic carbonyl carbon of the 1,3-dicarbonyl compound is preferentially attacked by the more nucleophilic nitrogen of the hydrazine.

dot

Caption: Synthesis of the 1-(2-bromophenyl)pyrazole scaffold.

Experimental Protocol: Synthesis of 1-(2-bromophenyl)-5-methyl-3-phenyl-1H-pyrazole

This protocol describes the synthesis of a representative 1-(2-bromophenyl)-5-substituted pyrazole using 1-phenyl-1,3-butanedione and 2-bromophenylhydrazine.

Materials:

• 1-Phenyl-1,3-butanedione (1.0 eq)

• 2-Bromophenylhydrazine hydrochloride (1.1 eq)

• Glacial Acetic Acid

• Ethanol

Procedure:

• In a round-bottom flask, dissolve 1-phenyl-1,3-butanedione (1.0 eq) in a minimal amount of ethanol.

• Add 2-bromophenylhydrazine hydrochloride (1.1 eq) to the solution.

• Add glacial acetic acid as a catalyst (approximately 10% v/v of the ethanol).

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Pour the mixture into ice-cold water to precipitate the product.

• Filter the solid, wash with cold water, and dry under vacuum.

• The crude product can be purified by recrystallization from ethanol to afford the desired 1-(2-bromophenyl)-5-methyl-3-phenyl-1H-pyrazole.

Part 2: Palladium-Catalyzed Derivatization of the 2-Bromophenyl Group

The bromine atom on the 2-phenyl ring is a versatile handle for a variety of palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse functionalities.

dot

Caption: Derivatization of the 2-bromophenyl group.

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura reaction is a powerful method for forming carbon-carbon bonds between the 2-bromophenyl group and various aryl or vinyl boronic acids or esters.[4][5][6][7]

Causality Behind Experimental Choices:

The choice of palladium catalyst and ligand is crucial for an efficient Suzuki-Miyaura coupling. Catalysts based on bulky, electron-rich phosphine ligands are often effective for cross-coupling reactions involving heteroaryl halides.[4] The base plays a critical role in the transmetalation step of the catalytic cycle. Inorganic bases like potassium carbonate or cesium carbonate are commonly used. The solvent system, often a mixture of an organic solvent and water, is important for dissolving both the organic and inorganic reagents.

Experimental Protocol: Suzuki-Miyaura Coupling of 1-(2-Bromophenyl)-5-methyl-3-phenyl-1H-pyrazole with Phenylboronic Acid

Materials:

• 1-(2-Bromophenyl)-5-methyl-3-phenyl-1H-pyrazole (1.0 eq)

• Phenylboronic acid (1.2 eq)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl2) (3 mol%)

• Potassium carbonate (K2CO3) (2.0 eq)

• 1,4-Dioxane

• Water (degassed)

Procedure:

• To a Schlenk flask, add 1-(2-bromophenyl)-5-methyl-3-phenyl-1H-pyrazole (1.0 eq), phenylboronic acid (1.2 eq), Pd(dppf)Cl2 (3 mol%), and K2CO3 (2.0 eq).

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Add degassed 1,4-dioxane and water (typically a 4:1 to 10:1 ratio).

• Heat the reaction mixture at 80-100 °C for 12-24 hours, monitoring by TLC.

• After completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel.

Catalyst System	Base	Solvent	Temperature (°C)	Typical Yield (%)
Pd(dppf)Cl2	K2CO3	Dioxane/Water	80-100	80-95
Pd(PPh3)4	Na2CO3	Toluene/Ethanol/Water	90	75-90
XPhos Pd G2	K3PO4	t-BuOH/Water	100	85-98

Table 1. Representative Conditions for Suzuki-Miyaura Coupling.

Buchwald-Hartwig Amination: C-N Bond Formation

The Buchwald-Hartwig amination allows for the synthesis of arylamines by coupling the 2-bromophenyl group with a wide range of primary and secondary amines.[8][9][10][11][12][13][14][15] This reaction is also adaptable for the formation of C-O and C-S bonds.[16][17][18][19][20]

Causality Behind Experimental Choices:

The success of the Buchwald-Hartwig amination is highly dependent on the ligand used. Bulky, electron-rich phosphine ligands are generally required to facilitate both the oxidative addition and the reductive elimination steps of the catalytic cycle.[21] The choice of base is also critical; strong, non-nucleophilic bases like sodium tert-butoxide or lithium bis(trimethylsilyl)amide are commonly employed.[8]

Experimental Protocol: Buchwald-Hartwig Amination of 1-(2-Bromophenyl)-5-methyl-3-phenyl-1H-pyrazole with Morpholine

Materials:

• 1-(2-Bromophenyl)-5-methyl-3-phenyl-1H-pyrazole (1.0 eq)

• Morpholine (1.2 eq)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd2(dba)3) (2 mol%)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 eq)

• Toluene (anhydrous)

Procedure:

• In a glovebox, charge a Schlenk tube with Pd2(dba)3 (2 mol%), XPhos (4 mol%), and NaOtBu (1.4 eq).

• Add 1-(2-bromophenyl)-5-methyl-3-phenyl-1H-pyrazole (1.0 eq) and anhydrous toluene.

• Add morpholine (1.2 eq) to the mixture.

• Seal the tube and heat the reaction mixture at 100-110 °C for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solution and purify the residue by column chromatography.

Ligand	Base	Solvent	Temperature (°C)	Typical Yield (%)
XPhos	NaOtBu	Toluene	100-110	85-98
RuPhos	K3PO4	Dioxane	100	80-95
BrettPhos	LHMDS	THF	80	82-96

Table 2. Catalyst Systems for Buchwald-Hartwig Amination.

Sonogashira Coupling: C-C (alkynyl) Bond Formation

The Sonogashira coupling is a reliable method for the formation of a carbon-carbon bond between the 2-bromophenyl group and a terminal alkyne.[22][23][24][25][26]

Causality Behind Experimental Choices:

The Sonogashira reaction typically employs a dual catalyst system consisting of a palladium complex and a copper(I) co-catalyst. The palladium catalyst facilitates the oxidative addition and reductive elimination steps, while the copper co-catalyst activates the alkyne. An amine base, such as triethylamine or diisopropylethylamine, is used to deprotonate the terminal alkyne and neutralize the hydrogen halide byproduct.

Experimental Protocol: Sonogashira Coupling of 1-(2-Bromophenyl)-5-methyl-3-phenyl-1H-pyrazole with Phenylacetylene

Materials:

• 1-(2-Bromophenyl)-5-methyl-3-phenyl-1H-pyrazole (1.0 eq)

• Phenylacetylene (1.5 eq)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl2(PPh3)2) (3 mol%)

• Copper(I) iodide (CuI) (5 mol%)

• Triethylamine (Et3N) (2.0 eq)

• Tetrahydrofuran (THF, anhydrous and degassed)

Procedure:

• To a Schlenk flask, add 1-(2-bromophenyl)-5-methyl-3-phenyl-1H-pyrazole (1.0 eq), PdCl2(PPh3)2 (3 mol%), and CuI (5 mol%).

• Evacuate and backfill the flask with an inert gas three times.

• Add anhydrous, degassed THF and triethylamine (2.0 eq).

• Add phenylacetylene (1.5 eq) dropwise to the reaction mixture.

• Stir the reaction at room temperature to 50 °C for 6-12 hours.

• Monitor the reaction by TLC.

• Upon completion, filter the reaction mixture through a pad of Celite and wash with THF.

• Concentrate the filtrate and purify the crude product by column chromatography.

Heck Reaction: C-C (alkenyl) Bond Formation

The Heck reaction enables the coupling of the 2-bromophenyl group with alkenes to form substituted alkenes.[27][28][29][30][31]

Causality Behind Experimental Choices:

The Heck reaction is typically catalyzed by a palladium(0) species, which can be generated in situ from a palladium(II) precursor like palladium(II) acetate. A phosphine ligand is often used to stabilize the catalyst and promote the reaction. A base, such as triethylamine or potassium carbonate, is required to regenerate the active catalyst.

Experimental Protocol: Heck Coupling of 1-(2-Bromophenyl)-5-methyl-3-phenyl-1H-pyrazole with Styrene

Materials:

• 1-(2-Bromophenyl)-5-methyl-3-phenyl-1H-pyrazole (1.0 eq)

• Styrene (1.5 eq)

• Palladium(II) acetate (Pd(OAc)2) (5 mol%)

• Tri(o-tolyl)phosphine (P(o-tol)3) (10 mol%)

• Triethylamine (Et3N) (1.5 eq)

• N,N-Dimethylformamide (DMF, anhydrous)

Procedure:

• To a sealed tube, add 1-(2-bromophenyl)-5-methyl-3-phenyl-1H-pyrazole (1.0 eq), Pd(OAc)2 (5 mol%), and P(o-tol)3 (10 mol%).

• Add anhydrous DMF, triethylamine (1.5 eq), and styrene (1.5 eq).

• Seal the tube and heat the reaction mixture at 100-120 °C for 12-24 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture and pour it into water.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution and purify the crude product by column chromatography.

Conclusion

The 1-(2-bromophenyl)-5-substituted pyrazole scaffold represents a highly versatile platform for the development of novel chemical entities in drug discovery. The protocols detailed in this guide provide a solid foundation for the synthesis and subsequent derivatization of this important class of compounds. By understanding the underlying principles of these powerful cross-coupling reactions, researchers can effectively explore the vast chemical space accessible from this scaffold, paving the way for the discovery of new therapeutic agents.

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• 17. One-Pot Synthesis of Unsymmetrical Diaryl Thioethers by Palladium-Catalyzed Coupling of Two Aryl Bromides and a Thiol Surrogate - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. A general and efficient method for the palladium-catalyzed cross-coupling of thiols and secondary phosphines [organic-chemistry.org]
• 21. Palladium-catalyzed C-N cross-coupling and application to the synthesis of delayed singlet emitters for OLED development [dspace.mit.edu]
• 22. Sonogashira Coupling [organic-chemistry.org]
• 23. chem.libretexts.org [chem.libretexts.org]
• 24. m.youtube.com [m.youtube.com]
• 25. youtube.com [youtube.com]
• 26. Halogenase-Assisted Alkyne/Aryl Bromide Sonogashira Coupling for Ribosomally Synthesized Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Heck Reaction [organic-chemistry.org]
• 28. researchgate.net [researchgate.net]
• 29. Frontiers | A green Heck reaction protocol towards trisubstituted alkenes, versatile pharmaceutical intermediates [frontiersin.org]
• 30. Heck reaction - Wikipedia [en.wikipedia.org]
• 31. chem.libretexts.org [chem.libretexts.org]

Technical Notes & Optimization

Technical Support Center: Suzuki Coupling with 2-Bromophenyl Pyrazoles

Welcome to the technical support center for researchers, scientists, and drug development professionals. As a Senior Application Scientist, I've designed this guide to provide in-depth, field-proven insights into troubleshooting the Suzuki-Miyaura coupling reaction with a specific focus on 2-bromophenyl pyrazole substrates. This guide moves beyond simple protocols to explain the causality behind experimental choices, ensuring you can diagnose and resolve issues effectively.

Troubleshooting Guide: From Failed Reactions to High Yields

This section addresses the most common problems encountered during the Suzuki coupling of 2-bromophenyl pyrazoles. Each issue is broken down into potential causes and actionable solutions.

Problem 1: Low to No Product Yield

You've set up your reaction, but analysis by TLC, LC-MS, or GC-MS shows little to no desired product and a significant amount of unreacted 2-bromophenyl pyrazole.

• Catalyst Inhibition or Deactivation: This is the most frequent culprit when working with N-heterocycles like pyrazoles. The nitrogen atoms in the pyrazole ring can coordinate strongly to the palladium center. This coordination can lead to the formation of inactive palladium complexes, such as azole-bridged dimers, which effectively remove the catalyst from the catalytic cycle.[1][2]

• Inefficient Oxidative Addition: While the C-Br bond is generally reactive, steric hindrance from substituents on the phenyl or pyrazole ring can slow down the initial oxidative addition step, which is often the rate-determining step in the catalytic cycle.[3][4]

• Failed Transmetalation: The transmetalation step requires the activation of the organoboron reagent by a base to form a more nucleophilic "ate" complex.[5][6] If the base is too weak, not soluble, or inappropriate for the solvent system, this activation will be inefficient.

• Decomposition of Reagents: Boronic acids, particularly heteroaryl boronic acids, are susceptible to decomposition via protodeboronation, especially at elevated temperatures.[1][7] Your palladium precatalyst or ligands may also be sensitive to air and moisture.

• Re-evaluate Your Catalyst and Ligand System: For N-heterocyclic substrates, standard catalysts like Pd(PPh₃)₄ may be insufficient. The key is to use ligands that are both electron-rich (to facilitate oxidative addition) and sterically bulky (to promote reductive elimination and prevent the formation of inactive catalyst dimers).

  • Action: Switch to a modern catalyst system known for its high activity with challenging substrates. Buchwald or Fu have developed numerous effective systems.[5] Consider using palladium precatalysts which are more stable and activate reliably.

Catalyst/Ligand System	Rationale & Key Advantages
Pd₂(dba)₃ with SPhos or XPhos	These Buchwald ligands are bulky and electron-rich, ideal for preventing catalyst inhibition by the pyrazole nitrogen and promoting fast reaction rates.[1]
Pd(OAc)₂ with an NHC Ligand (e.g., IPr)	N-Heterocyclic Carbenes (NHCs) are strong electron donors that form very stable and highly active palladium complexes, often effective where phosphine ligands fail.[5]
Preformed Precatalysts (e.g., SPhos Pd G3)	These are air-stable, well-defined Pd(II) complexes that reliably generate the active Pd(0) species in solution, leading to more reproducible results.[1]

• Optimize the Base and Solvent Combination: The choice of base is critical and is not independent of the solvent.

  • Action 1: For most applications, use a strong inorganic base like K₃PO₄ or Cs₂CO₃.[1][2] These bases are effective at promoting the formation of the boronate species required for transmetalation.

  • Action 2: Ensure proper mixing. These bases are often poorly soluble. Use a solvent system like 1,4-dioxane/water or toluene/water (typically in a 5:1 to 10:1 ratio) to aid solubility.[1][7] Vigorous stirring is essential.

  • Action 3: If your substrate contains base-sensitive functional groups (like esters), consider a milder base such as K₂CO₃ or powdered KF.[5]

• Protect Your Reagents:

  • Action: If protodeboronation is suspected, switch from a boronic acid to a more stable boronate ester, such as a pinacol ester (Bpin).[7] These are significantly more resistant to hydrolysis.

  • Protocol: Ensure all reagents are dry and solvents are properly degassed. Set up the reaction under an inert atmosphere (Nitrogen or Argon) to prevent oxidation of the Pd(0) catalyst and phosphine ligands.

Problem 2: Significant Side Product Formation

Your reaction consumes the starting material, but yields a mixture of products, complicating purification and reducing the yield of the desired compound.

• Protodeboronation: The boronic acid or ester is replaced by a hydrogen atom (Ar-B(OH)₂ → Ar-H). This is a common pathway for boronic acid decomposition, accelerated by high temperatures and the presence of water, particularly with unstable heteroaryl boronic acids.[1][2][7]

• Homocoupling: You observe significant amounts of byproducts from the coupling of two boronic acid partners (Ar-Ar) or two aryl halide partners. This often points to issues with the catalyst's stability or an imbalance in the rates of the catalytic cycle steps.

• Dehalogenation: The 2-bromophenyl pyrazole is converted to phenyl pyrazole (Ar-Br → Ar-H). This occurs when a hydride source is present, which can react with the palladium intermediate after oxidative addition.[7]

• To Minimize Protodeboronation:

  • Action 1: As mentioned above, switch to a pinacol boronate ester (Bpin). This is the most effective solution.[7]

  • Action 2: Use an excess of the boron reagent (e.g., 1.5 equivalents) to compensate for some degradation.

  • Action 3: Lower the reaction temperature and shorten the reaction time. Monitor the reaction closely and stop it once the starting material is consumed.

• To Minimize Homocoupling:

  • Action 1: Ensure a truly inert atmosphere. Oxygen can interfere with the catalytic cycle and promote homocoupling. Degas your solvent thoroughly (e.g., by sparging with argon for 20-30 minutes).

  • Action 2: Use a high-quality palladium source and ligands. Poor quality reagents can contain impurities that lead to side reactions.

  • Action 3: Adjust the stoichiometry. Ensure you are not using a vast excess of the boronic acid.

• To Minimize Dehalogenation:

  • Action: Identify and eliminate potential hydride sources. Some bases or solvents (like alcohols, if used as a solvent) can act as hydride donors under certain conditions.[7] Sticking to aprotic solvents like dioxane or toluene is advisable.

Visualizing the Process

To better understand the reaction and potential pitfalls, the following diagrams illustrate the core mechanism, common side reactions, and a logical troubleshooting workflow.

Caption: The core catalytic cycle of the Suzuki-Miyaura reaction.

Caption: Major side reactions that compete with the desired coupling.

Caption: A step-by-step workflow for troubleshooting a failed reaction.

Frequently Asked Questions (FAQs)

Q1: Why is the N-H on my pyrazole ring a problem if it's not directly involved in the reaction?

While the N-H bond itself is not reacting, the nitrogen atom possesses a lone pair of electrons. In unprotected pyrazoles, this nitrogen can act as a ligand, binding to the palladium catalyst. This is problematic for two reasons: 1) It can inhibit the reaction by competing with the desired phosphine or NHC ligand, and 2) it can facilitate the formation of bridged palladium dimers that are catalytically inactive.[1] While N-protection can circumvent this, modern catalyst systems are often robust enough to couple unprotected pyrazoles directly, saving synthetic steps.[1]

Q2: What is the purpose of adding water to the reaction? Can I run it completely dry?

Water is often added in small amounts (e.g., a 10:1 organic solvent to water ratio) primarily to help dissolve the inorganic base (like K₃PO₄). This ensures a sufficient concentration of the base is available to activate the boronic acid.[1][7] However, water also contributes to the undesired protodeboronation side reaction.[7]

Yes, you can run the reaction under anhydrous conditions. This can be very effective at preventing protodeboronation. In this case, you must use a base that is soluble in your organic solvent (e.g., K₃PO₄ might require a phase-transfer catalyst) or use specific anhydrous condition protocols, which might involve bases like TMSOK.[7]

Q3: My 2-bromophenyl pyrazole has other functional groups. What should I be worried about?

The Suzuki coupling is known for its excellent functional group tolerance.[5] However, you should be mindful of:

• Strongly Basic Groups: Functional groups like free amines can compete with the pyrazole in coordinating to the palladium catalyst.

• Base-Labile Groups: Esters or other sensitive groups could be hydrolyzed by strong bases like K₃PO₄, especially at high temperatures. In these cases, using a milder base like KF or K₂CO₃ is recommended.[5]

• Other Halogens: If your molecule contains other halogens (e.g., Cl, I), you may see competitive oxidative addition. The general reactivity trend is I > Br > Cl, so a C-I bond will likely react before the C-Br bond.[6]

Q4: How do I properly set up and degas my reaction?

Proper setup is critical for reproducibility and minimizing side reactions.

• Drying: Add your 2-bromophenyl pyrazole (1.0 eq), boronic acid/ester (1.2-1.5 eq), base (2.0-3.0 eq), and a stir bar to a flame-dried reaction flask.

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (Argon or Nitrogen) for 5-10 minutes. This is done by inserting a needle connected to the gas line and a second needle as an outlet.

• Solvent Addition: Add your anhydrous, degassed solvent (e.g., 1,4-dioxane) via syringe. A solvent is degassed by bubbling an inert gas through it for 20-30 minutes prior to use. If using water, it should also be degassed.

• Catalyst Addition: In a separate vial, weigh your palladium precatalyst and ligand (if not using a precatalyst). Dissolve them in a small amount of the degassed solvent and add this solution to the reaction flask via syringe. This prevents exposing the catalyst to air.

• Heating & Monitoring: Lower the flask into a pre-heated oil bath and stir vigorously. Monitor the reaction progress by TLC or LC-MS every 1-2 hours.

• Workup: Once complete, cool the reaction to room temperature, dilute with a solvent like ethyl acetate, and wash with water to remove the base and inorganic salts. Dry the organic layer, concentrate, and purify the crude product, typically by flash column chromatography.

References

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 132(40), 14073–14075. Available from: [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Rasool, N., et al. (2021). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Molecules, 26(16), 4983. Available from: [Link]

• Ocansey, E., et al. (2018). Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki–Miyaura cross-coupling reaction. RSC Advances, 8(26), 14439-14448. Available from: [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Scott, P. J. H., & Bull, J. A. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 7(10), 6358-6397. Available from: [Link]

• Scott, P. J. H., & Bull, J. A. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. National Institutes of Health. Available from: [Link]

• Myers, A. (n.d.). The Suzuki Reaction. Harvard University. Retrieved from [Link]

• Mdlovu, N. V., et al. (2019). Synthesis of Mono- and Bis-Pyrazoles Bearing Flexible p-Tolyl Ether and Rigid Xanthene Backbones, and Their Potential as Ligands in the Pd-Catalysed Suzuki–Miyaura Cross-Coupling Reaction. Molecules, 24(17), 3097. Available from: [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

Sources

• 1. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. Yoneda Labs [yonedalabs.com]

Technical Support Center: Optimizing Suzuki Reactions for 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole

Welcome to the technical support guide for optimizing the Suzuki-Miyaura cross-coupling of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this specific transformation. The unique combination of steric hindrance from the ortho-bromo substituent, the electronic effects of the trifluoromethyl group, and the presence of the pyrazole ring presents a distinct set of challenges. This guide provides in-depth, troubleshooting-focused FAQs and detailed experimental protocols to empower you to overcome these hurdles and achieve high-yield, reproducible results.

I. Understanding the Challenges: A Mechanistic Perspective

The Suzuki-Miyaura coupling is a cornerstone of modern synthetic chemistry, celebrated for its versatility in forming C-C bonds.[1][2] The reaction proceeds through a catalytic cycle involving a palladium catalyst, which orchestrates the coupling of an organohalide with an organoboron compound in the presence of a base.[2][3][4]

The specific substrate, 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole, introduces several complexities:

• Steric Hindrance: The ortho-bromo group on the phenyl ring creates significant steric bulk around the reaction site. This can impede the initial oxidative addition step, where the palladium catalyst inserts into the carbon-bromine bond, and can also hinder the final reductive elimination step to form the product.[5][6][7]

• Electronic Effects: The potent electron-withdrawing nature of the trifluoromethyl (-CF3) group can decrease the electron density of the aryl bromide, which can either facilitate or hinder the oxidative addition depending on the specific ligand and palladium source used.[8]

• Pyrazole Moiety: The nitrogen-rich pyrazole ring can potentially coordinate to the palladium catalyst, leading to catalyst inhibition or the formation of undesired side products.[9][10]

This guide will address these challenges systematically, providing you with the knowledge to rationally design and optimize your reaction conditions.

II. Troubleshooting Guide & FAQs

This section is structured to address the most common issues encountered when performing the Suzuki coupling with 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole.

1. Low or No Conversion of Starting Material

• Question: I am observing very low or no conversion of my 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole. What are the likely causes and how can I address them?

• Answer: Low or no conversion is a frequent issue and can often be traced back to several key factors:

  • Inactive Catalyst: The active form of the catalyst is Pd(0).[1][2] If you are using a Pd(II) precatalyst (e.g., Pd(OAc)2, PdCl2), it must be reduced in situ to Pd(0) for the catalytic cycle to begin.[1][4] Insufficient reduction can halt the reaction before it starts.

    • Troubleshooting:

      • Switch to a Pd(0) source: Consider using a precatalyst that readily generates Pd(0), such as Pd2(dba)3 or a palladacycle.[4]

      • Ensure proper precatalyst activation: Some Pd(II) precatalysts require specific conditions for efficient reduction. For example, those with bidentate phosphine ligands may require oxidation of one of the phosphines under basic conditions to generate the active catalyst.[1]

  • Ineffective Ligand: The ligand plays a crucial role in stabilizing the palladium catalyst and modulating its reactivity.[1][2][3] For sterically hindered substrates, bulky, electron-rich phosphine ligands or N-heterocyclic carbenes (NHCs) are often necessary to promote both oxidative addition and reductive elimination.[2][3][5][11]

    • Troubleshooting:

      • Screen a panel of ligands: A systematic screening of ligands is highly recommended.[1] Start with ligands known to be effective for sterically demanding couplings, such as SPhos, XPhos, or RuPhos.

      • Consider NHC ligands: N-heterocyclic carbene ligands can be more robust and effective than phosphine ligands in some cases.[2][12]

  • Inappropriate Base: The base is essential for activating the boronic acid partner for transmetalation.[12][13] A base that is too weak may not facilitate this step effectively, while an overly strong base can lead to side reactions.

    • Troubleshooting:

      • Vary the base: Common bases for Suzuki reactions include carbonates (K2CO3, Cs2CO3), phosphates (K3PO4), and hydroxides (NaOH).[2][13] The choice of base can be critical, and screening different options is advisable.

  • Sub-optimal Solvent: The solvent must solubilize the reactants and catalyst, and it can also influence the reaction rate and selectivity.[1][2]

    • Troubleshooting:

      • Experiment with different solvents: Ethers (dioxane, THF), aromatic hydrocarbons (toluene), and amides (DMF) are commonly used.[1][2] A mixture of an organic solvent and water is often employed to dissolve the inorganic base.[1][13]

2. Formation of Significant Side Products

• Question: My reaction is proceeding, but I am observing significant amounts of side products, primarily homocoupling of the boronic acid and dehalogenation of my starting material. How can I minimize these?

• Answer: The formation of side products is a common challenge that can significantly reduce the yield of the desired product.[1][3]

  • Homocoupling of the Boronic Acid: This occurs when the boronic acid reacts with itself. It is often promoted by the presence of oxygen and can be exacerbated by slow transmetalation.

    • Troubleshooting:

      • Thoroughly degas the reaction mixture: Oxygen can promote the oxidative homocoupling of boronic acids. Ensure your solvent and reaction setup are rigorously degassed with an inert gas (e.g., argon or nitrogen).

      • Use a more stable boronic acid derivative: Boronic esters (e.g., pinacol esters) are generally more stable and less prone to homocoupling than boronic acids.[1]

      • Optimize the ligand: A ligand that accelerates the rate of transmetalation can help to outcompete the homocoupling pathway.

  • Dehalogenation of the Aryl Bromide: This side reaction results in the replacement of the bromine atom with a hydrogen atom. It can occur if the palladium intermediate reacts with a hydride source in the reaction mixture.[1]

    • Troubleshooting:

      • Avoid certain solvents and bases: Alcohols and some amine bases can act as hydride sources. If dehalogenation is a significant issue, consider using aprotic solvents and non-amine bases.

      • Control the reaction temperature: Higher temperatures can sometimes promote dehalogenation. Running the reaction at the lowest effective temperature can help to minimize this side reaction.[14]

3. Catalyst Decomposition (Formation of Palladium Black)

• Question: I am observing the formation of a black precipitate (palladium black) in my reaction, and the reaction has stalled. What is causing this, and how can I prevent it?

• Answer: The formation of palladium black indicates that the palladium catalyst is precipitating out of the solution, leading to a loss of catalytic activity.[1] This is often due to the instability of the Pd(0) species.

  • Troubleshooting:

    • Increase ligand concentration: An insufficient amount of ligand can leave the palladium center exposed and prone to aggregation. Increasing the ligand-to-palladium ratio can help to stabilize the catalyst.

    • Choose a more robust ligand: Some ligands are more effective at preventing catalyst decomposition than others. Bulky, electron-rich ligands often form more stable palladium complexes.[1][3]

    • Lower the reaction temperature: High temperatures can accelerate catalyst decomposition.[14]

III. Optimized Experimental Protocols

The following protocols provide a starting point for the optimization of the Suzuki coupling of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole. It is crucial to perform small-scale screening experiments to identify the optimal conditions for your specific coupling partner.[1]

A. General Procedure for Reaction Setup

• To a dry reaction vessel equipped with a magnetic stir bar, add 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole (1.0 equiv), the boronic acid or ester (1.2-1.5 equiv), and the base (2.0-3.0 equiv).

• Seal the vessel with a septum and purge with a stream of inert gas (argon or nitrogen) for 10-15 minutes.

• In a separate vial, prepare a solution of the palladium precatalyst and ligand in the chosen solvent. Degas this solution by bubbling with inert gas for 10-15 minutes.

• Using a syringe, add the catalyst/ligand solution to the reaction vessel.

• If using a biphasic system, add the degassed water to the reaction mixture.

• Place the reaction vessel in a preheated oil bath and stir at the desired temperature.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS, GC-MS).

B. Screening Table for Optimization

Parameter	Condition 1	Condition 2	Condition 3	Condition 4
Pd Precatalyst	Pd(OAc)2 (2 mol%)	Pd2(dba)3 (1 mol%)	XPhos Pd G3 (2 mol%)	PEPPSI-IPr (2 mol%)
Ligand	SPhos (4 mol%)	XPhos (2 mol%)	-	-
Base	K2CO3 (2.0 equiv)	K3PO4 (2.0 equiv)	Cs2CO3 (2.0 equiv)	KOtBu (2.0 equiv)
Solvent	Dioxane/H2O (4:1)	Toluene/H2O (4:1)	THF/H2O (4:1)	DMF
Temperature	80 °C	100 °C	60 °C	120 °C

C. Step-by-Step Ligand and Catalyst Selection

• Start with a robust precatalyst: For challenging couplings, a modern palladacycle precatalyst such as XPhos Pd G3 is often a good starting point as it is air- and moisture-stable and generates the active Pd(0) species reliably.

• Choose a bulky, electron-rich ligand: For the sterically hindered 2-bromophenyl substrate, ligands from the Buchwald family (e.g., SPhos, XPhos, RuPhos) are excellent candidates.[5][11] These ligands have been shown to be highly effective in promoting the coupling of sterically demanding substrates.

• Select an appropriate base: K3PO4 is often a good general base for Suzuki reactions, but Cs2CO3 can sometimes provide better results, particularly with challenging substrates.

• Choose a suitable solvent: A 4:1 mixture of dioxane and water is a common and effective solvent system for many Suzuki couplings.[1]

IV. Visualizing the Process

A. The Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

B. Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common Suzuki reaction issues.

V. Conclusion

The Suzuki-Miyaura coupling of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole is a challenging yet achievable transformation. By understanding the underlying mechanistic principles and systematically addressing the potential pitfalls of catalyst inactivation, inappropriate ligand selection, and side product formation, researchers can successfully optimize this reaction. This guide provides a framework for rational troubleshooting and protocol development, empowering you to efficiently synthesize your target compounds.

VI. References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

• Wikipedia. Suzuki reaction. [Link]

• Myers, A. The Suzuki Reaction. Chem 115. [Link]

• Han, W., et al. (2018). Highly Efficient Method for Suzuki Reactions in Aqueous Media. ACS Omega, 3(7), 7436-7444. [Link]

• ChemHelpASAP. (2020, February 13). Suzuki cross-coupling reaction [Video]. YouTube. [Link]

• Chemistry LibreTexts. 2.6: Suzuki-Miyaura Coupling. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A Highly Active Suzuki Catalyst for the Synthesis of Sterically Hindered Biaryls: Novel Ligand Coordination. Journal of the American Chemical Society, 129(11), 3358-3366. [Link]

• Wolfe, J. P., Singer, R. A., Yang, B. H., & Buchwald, S. L. (1999). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society, 121(41), 9550-9561. [Link]

• Reddy, T. R., et al. (2019). Synthesis of 4-substituted pyrazole-3,5-diamines via Suzuki–Miyaura coupling and iron-catalyzed reduction. Organic & Biomolecular Chemistry, 17(3), 573-577. [Link]

• Schlosser, M., et al. (2012). Trifluoromethyl-substituted pyridyl- and pyrazolylboronic acids and esters: synthesis and Suzuki–Miyaura cross-coupling reactions. Organic & Biomolecular Chemistry, 10(1), 111-120. [Link]

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Precatalyst for the Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 132(40), 14073-14075. [Link]

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Sterically demanding aryl–alkyl Suzuki–Miyaura coupling - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 7. An efficient method for sterically demanding Suzuki-Miyaura coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Trifluoromethyl-substituted pyridyl- and pyrazolylboronic acids and esters: synthesis and Suzuki–Miyaura cross-coupling reactions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Synthesis of 4-substituted pyrazole-3,5-diamines via Suzuki–Miyaura coupling and iron-catalyzed reduction - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Suzuki Coupling [organic-chemistry.org]
• 13. youtube.com [youtube.com]
• 14. Highly Efficient Method for Suzuki Reactions in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Dehalogenation in Suzuki Coupling of Bromo-heterocycles

Welcome to our technical support center dedicated to addressing a common and often frustrating side reaction in Suzuki-Miyaura cross-coupling: the dehalogenation of bromo-heterocycles. This guide is designed for researchers, scientists, and drug development professionals who are looking to optimize their synthetic routes and minimize the formation of this yield-reducing byproduct. As Senior Application Scientists, we have compiled our field-proven insights and troubleshooting strategies to help you navigate this challenge.

Frequently Asked Questions (FAQs)

Here, we address some of the most common initial questions regarding dehalogenation in the Suzuki coupling of bromo-heterocycles.

Q1: What is dehalogenation in the context of Suzuki coupling?

A1: Dehalogenation, also known as hydrodehalogenation, is a side reaction where the bromine atom on your heteroaryl starting material is replaced by a hydrogen atom.[1][2] This results in the formation of the parent heterocycle as a byproduct, which reduces the overall yield of your desired cross-coupled product and can complicate purification.[2]

Q2: What is the primary mechanism of dehalogenation?

A2: The most widely accepted mechanism involves the formation of a palladium-hydride (Pd-H) species.[1][3] This can be generated through several pathways, including the reaction of the palladium complex with the base, solvent (especially alcohols), or even trace amounts of water.[1][3] The Pd-H species can then react with the heteroaryl-palladium intermediate in a process called reductive elimination to produce the dehalogenated byproduct.[3]

Q3: Are certain bromo-heterocycles more prone to dehalogenation?

A3: Yes, electron-deficient heterocycles and N-H containing heterocycles such as indoles and pyrroles are particularly susceptible to dehalogenation.[1][4] The nitrogen atom in the ring can coordinate to the palladium catalyst, influencing the reaction pathway.[1] For N-H containing heterocycles, the acidic proton can be removed by the base, which can also impact the electronic properties of the ring and its propensity for side reactions.[1][4]

Q4: How does the choice of boronic acid or ester affect dehalogenation?

A4: While the bromo-heterocycle is the primary substrate of concern, a slow transmetalation step with the organoboron reagent can provide a larger window for competing side reactions like dehalogenation to occur.[1] Therefore, using highly active and stable boronic acids or esters, such as pinacol esters, can help minimize dehalogenation by promoting a faster forward reaction.[2]

Q5: Is there a general trend for halide reactivity towards dehalogenation?

A5: Yes, the propensity for dehalogenation generally follows the order of halide reactivity: I > Br > Cl.[1][2] While this guide focuses on bromo-heterocycles, it's important to note that the corresponding iodo-heterocycles are even more susceptible to this side reaction, whereas chloro-heterocycles are the least reactive towards both the desired coupling and dehalogenation.[5][6]

Troubleshooting Guide: Tackling Dehalogenation in Your Experiments

This section provides a structured, question-and-answer-based approach to troubleshoot and mitigate dehalogenation when you encounter it in your Suzuki coupling reactions.

Problem 1: I am observing significant amounts of my dehalogenated bromo-heterocycle. Where do I start?

This is a common issue, and a systematic approach to optimizing your reaction conditions is key. The interplay between the catalyst, ligand, base, and solvent is critical.

Initial Diagnostic Workflow

Caption: Troubleshooting workflow for Suzuki-Miyaura coupling.

Detailed Troubleshooting Steps:

• Step 1: Re-evaluate Your Ligand. The ligand plays a crucial role in stabilizing the palladium catalyst and modulating its reactivity. For problematic dehalogenations, switching to a bulkier, more electron-rich phosphine ligand is often the most effective first step.

  • Why? Bulky ligands, such as Buchwald's biaryl phosphine ligands (e.g., SPhos, XPhos), promote the desired reductive elimination step to form the C-C bond over the competing dehalogenation pathway.[1][2] They create a sterically hindered environment around the palladium center that disfavors the approach of the small hydride species.

  • Action: Screen a panel of bulky, electron-rich phosphine ligands or N-heterocyclic carbene (NHC) ligands.[1][7]

• Step 2: Optimize the Base. The choice of base is critical as it can be a direct or indirect source of the problematic palladium-hydride species.

  • Why? Strong bases, especially alkoxides, can participate in side reactions that generate hydrides. Weaker inorganic bases are generally preferred.

  • Action: Switch from strong bases like NaOH or KOtBu to weaker inorganic bases such as K₃PO₄, K₂CO₃, or Cs₂CO₃.[1][2] Ensure the base is finely powdered for optimal reactivity.[8]

• Step 3: Change the Solvent. The solvent can also be a source of hydrides.

  • Why? Protic solvents like alcohols can directly generate Pd-H species.[1][3] While some water is often beneficial for the transmetalation step, especially with boronic acids, excessive water can also be a proton source.[1][8]

  • Action: Use aprotic solvents like toluene, dioxane, or THF.[1] If your reaction requires a co-solvent system with water, carefully titrate the amount of water to find the optimal balance.

• Step 4: Control the Temperature. Higher temperatures can accelerate both the desired reaction and the undesired dehalogenation.

  • Why? Dehalogenation can sometimes have a lower activation energy than the desired coupling, or it may become more competitive at elevated temperatures.[2]

  • Action: Run the reaction at the lowest temperature that still allows for a reasonable reaction rate.

Problem 2: My N-H containing bromo-heterocycle (e.g., indole, pyrrole) is primarily dehalogenating. What specific strategies should I employ?

N-H containing heterocycles present unique challenges due to the acidic proton and the coordinating ability of the nitrogen.

• Protect the N-H group: This is often the most effective strategy.

  • Why? The N-H proton can be deprotonated by the base, altering the electron density of the ring and potentially promoting side reactions.[1] Protecting the nitrogen with a suitable group (e.g., Boc, SEM) can prevent this and often suppresses dehalogenation.[1][4] In some cases, using a BOC protecting group can lead to its removal under the reaction conditions, providing the desired product directly.[4]

  • Action: Introduce a protecting group on the nitrogen of your heterocycle prior to the Suzuki coupling.

• Careful Base Selection: A milder base may be necessary to avoid unwanted interactions with the heterocycle.[1]

  • Action: Screen milder bases like K₂CO₃ or even organic bases in some instances, though the latter should be used with caution as they can also be hydride sources.[3]

Problem 3: My reaction is sluggish, and I'm seeing more dehalogenation as I increase the temperature to push it to completion. What should I do?

A sluggish reaction gives more time for side reactions to occur. The goal is to accelerate the desired coupling pathway.

• Use a More Active Catalyst System:

  • Why? A slow oxidative addition or transmetalation step can be the root cause.[1] Using a pre-catalyst that readily forms the active Pd(0) species can accelerate the catalytic cycle.[1][9]

  • Action: Consider using a palladium pre-catalyst, such as a Buchwald G3 or G4 pre-catalyst, which are designed for facile generation of the active catalytic species.[10][11]

• Check the Purity and Reactivity of Your Boron Reagent:

  • Why? Impure or decomposed boronic acid/ester will lead to a slow or stalled reaction.[1]

  • Action: Use high-purity boron reagents. If using a boronic acid, consider converting it to a more stable pinacol boronate ester.[3]

Data-Driven Optimization: Parameter Comparison

The following tables provide a general guide for selecting reaction parameters to minimize dehalogenation. Note that optimal conditions are substrate-dependent and will require screening.

Table 1: Ligand Selection Guide

Ligand Type	Example(s)	General Application	Dehalogenation Tendency
Bulky Biarylphosphines	SPhos, XPhos, RuPhos	Recommended for Heterocycles	Low
N-Heterocyclic Carbenes (NHCs)	IPr, SIMes	Good for electron-rich and sterically hindered substrates	Low to Moderate
Triphenylphosphine (PPh₃)	PPh₃	General purpose, less effective for challenging couplings	High

Table 2: Base and Solvent Compatibility

Base	Recommended Solvent(s)	Comments
K₃PO₄	Toluene, Dioxane, THF (often with water)	A robust and commonly used base for suppressing dehalogenation.[1][12]
K₂CO₃ / Cs₂CO₃	DME, Dioxane, Toluene (often with water)	Milder bases, good starting points for sensitive substrates.[1][13]
Alkoxides (e.g., NaOtBu)	Toluene, THF (anhydrous)	Use with caution, can be a source of hydrides.
Organic Amines	Toluene, Dioxane	Can act as hydride donors; generally not recommended if dehalogenation is an issue.[3]

Experimental Protocols

Here are two starting-point protocols for minimizing dehalogenation in the Suzuki coupling of a generic bromo-heterocycle.

Protocol 1: General Conditions for Bromo-heterocycles using a Buchwald Ligand

This protocol is a good starting point for a wide range of bromo-heterocycles.

• Reaction Setup: To a dry Schlenk flask or vial under an inert atmosphere (e.g., argon or nitrogen), add the bromo-heterocycle (1.0 equiv), the boronic acid or ester (1.2-1.5 equiv), and finely powdered K₃PO₄ (2.0-3.0 equiv).[1]

• Catalyst Addition: Add the palladium pre-catalyst (e.g., XPhos Pd G3, 1-3 mol%) or a combination of a palladium source (e.g., Pd₂(dba)₃, 1-2 mol%) and a bulky phosphine ligand (e.g., SPhos, 2-4 mol%).[1][10]

• Solvent Addition: Add degassed solvent (e.g., toluene or dioxane) and degassed water (typically a 10:1 to 5:1 organic solvent to water ratio). The final concentration should be around 0.1-0.2 M with respect to the bromo-heterocycle.

• Degassing: Further degas the reaction mixture by bubbling an inert gas through the solution for 10-15 minutes or by subjecting it to three freeze-pump-thaw cycles.[1]

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitoring and Workup: Monitor the reaction progress by TLC or LC-MS. Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate), wash with water and brine, dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[1]

Protocol 2: Conditions for N-H Bromo-heterocycles (with Protection)

This protocol is adapted for substrates like bromo-indoles or bromo-pyrroles where N-H protection is employed.

• N-Protection: Protect the N-H group of your bromo-heterocycle with a suitable protecting group (e.g., Boc, SEM) using standard literature procedures.

• Reaction Setup: Follow the same procedure as in Protocol 1, using your N-protected bromo-heterocycle as the starting material.

• Catalyst and Reagents: The same catalyst systems and bases from Protocol 1 are generally effective.

• Reaction and Workup: The reaction and workup procedures are identical to Protocol 1. A deprotection step may be required following the coupling, depending on the protecting group and the desired final product.

Mechanistic Visualization

The following diagrams illustrate the desired Suzuki coupling catalytic cycle and the competing dehalogenation pathway.

Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

Competing Dehalogenation Pathway

Caption: The competing dehalogenation (hydrodehalogenation) pathway.

References

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Jedinak, L., et al. (2016). The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. The Journal of Organic Chemistry, 81(24), 12345-12357. [Link]

• Handy, S. T., et al. (2003). An Unusual Dehalogenation in The Suzuki Coupling of 4-Bromopyrrole-2-Carboxylates. Tetrahedron Letters, 44(3), 427-430. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Reddit. (2023). Suzuki proto-dehalogenation problem. r/Chempros. Retrieved from [Link]

• Cravotto, G., et al. (2009). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules, 14(9), 3349-3359. [Link]

• Sewald, N., et al. (2019). Suzuki–Miyaura Cross‐Coupling of Bromotryptophan Derivatives at Ambient Temperature. Chemistry – A European Journal, 25(58), 13348-13353. [Link]

• Daïch, A., et al. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. RSC Advances, 11(12), 6843-6854. [Link]

• Blakemore, D. C., et al. (Eds.). (2016). Synthetic Methods in Drug Discovery: Volume 1. The Royal Society of Chemistry. [Link]

• Reddit. (2022). How to approach choosing reaction conditions for Suzuki?. r/Chempros. Retrieved from [Link]

• ResearchGate. (n.d.). Suzuki cross-coupling of 5-bromo-1-ethyl-1H-indazole and N-Boc-2-pyrroleboronic acid. Retrieved from [Link]

• Amatore, C., et al. (2006). Mechanism of Palladium-Catalyzed Suzuki−Miyaura Reactions: Multiple and Antagonistic Roles of Anionic “Bases” and Their Countercations. Journal of the American Chemical Society, 128(29), 9579-9591. [Link]

• Buchwald, S. L., et al. (2004). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 126(45), 14769-14778. [Link]

• Le-Huu, P., et al. (2018). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. ChemistrySelect, 3(32), 9294-9299. [Link]

• Pérez-Temprano, M. H., et al. (2021). Mechanistic Aspects of the Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reaction. Chemistry – A European Journal, 27(46), 11749-11765. [Link]

• ResearchGate. (n.d.). Base and solvent effects on the Suzuki coupling of p-bromoacetophenone (5) with phenylboronic acid (6). Retrieved from [Link]

• ResearchGate. (n.d.). An Unusual Dehalogenation in the Suzuki Coupling of 4-Bromopyrrole-2-carboxylates. Retrieved from [Link]

• Snieckus, V., et al. (2014). Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters. Organic Letters, 16(23), 6048-6051. [Link]

• ResearchGate. (n.d.). The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

• Chemistry LibreTexts. (n.d.). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Chemistry Stack Exchange. (2017). What are the byproducts in a Suzuki reaction?. Retrieved from [Link]

Sources

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• 11. reddit.com [reddit.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Biaryl Pyrazole Synthesis

Welcome to the technical support center for the synthesis of biaryl pyrazoles. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently encountered challenges. The synthesis of biaryl pyrazoles, critical scaffolds in medicinal chemistry and materials science, often relies on palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling.[1][2] Achieving high yields and purity can be challenging due to the specific electronic properties of the pyrazole ring and the sensitivity of the reagents involved.[3] This guide provides actionable solutions grounded in mechanistic principles to help you navigate these complexities.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions that arise during the synthesis of biaryl pyrazoles.

Q1: My Suzuki-Miyaura reaction for biaryl pyrazole synthesis has a very low yield. What are the most common culprits?

A1: Low yields in these reactions typically stem from a few key areas: inefficient catalyst activity, issues with the boronic acid reagent, or suboptimal reaction conditions.[4] Specifically, consider:

• Catalyst Inactivation: The active Pd(0) catalyst can be sensitive to air, leading to the formation of palladium black and loss of activity.[5]

• Protodeboronation: Your boronic acid or ester may be degrading through the loss of the boron moiety, especially under harsh basic conditions.[6]

• Poor Base Selection: The base is crucial for activating the boronic acid for transmetalation.[7] An inappropriate base can stall the catalytic cycle.

• N-H Interference: If you are using an unprotected pyrazole, the acidic N-H proton can interfere with the catalyst or base, inhibiting the reaction.[3]

Q2: How do I choose the right palladium catalyst and ligand for my specific pyrazole substrates?

A2: The choice is highly substrate-dependent. For electron-rich pyrazoles, a less electron-rich palladium catalyst might be effective. Conversely, for electron-deficient systems, a more electron-rich catalyst system, often achieved through the use of bulky, electron-donating phosphine ligands, is generally required to facilitate the oxidative addition step.[2][8] Ligands like XPhos and SPhos are often effective for challenging couplings involving heteroaryl halides.[3][9] The use of pre-catalysts, such as XPhos Pd G2, can also improve reaction outcomes by ensuring efficient generation of the active Pd(0) species.[9]

Q3: What is the difference between using a boronic acid and a boronic acid pinacol ester?

A3: Boronic acid pinacol esters offer significantly greater stability and are easier to handle compared to their corresponding boronic acids.[10] Boronic acids can be prone to dehydration, forming cyclic boroxine anhydrides, which can complicate stoichiometry.[11] Pinacol esters are more resistant to degradation pathways like protodeboronation, making them a more reliable choice for reproducible synthetic outcomes, especially when working with sensitive substrates.[10]

Q4: My final product is difficult to purify. What are some common impurities and how can I remove them?

A4: Common impurities include unreacted starting materials, homocoupled products (from the dimerization of the boronic acid or the aryl halide), and deborylated starting material. Purification can sometimes be challenging due to the similar polarities of the product and byproducts.

• Silica Gel Chromatography: This is the most common method. If your pyrazole is basic and shows significant tailing or decomposition on silica, you can deactivate the silica by pre-treating it with a solution containing a small amount of triethylamine.[12]

• Recrystallization: If a high-purity solid is obtained, recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) can be very effective.[12]

• Acid-Base Extraction: For pyrazoles with a basic nitrogen, an acid wash can help remove non-basic impurities. The product can then be recovered by basifying the aqueous layer and extracting with an organic solvent.[12][13]

Troubleshooting Guide: From Diagnosis to Solution

This section provides a more in-depth, problem-oriented approach to resolving specific experimental issues.

Issue 1: Low or No Conversion of Starting Materials

A lack of conversion points to a fundamental problem with the catalytic cycle. The following workflow can help diagnose the root cause.

Caption: Troubleshooting workflow for low reaction conversion.

In-Depth Analysis:

• Atmosphere Control: The oxidative addition of the aryl halide to Pd(0) is a critical first step. The Pd(0) species is readily oxidized by atmospheric oxygen, leading to the formation of inactive palladium black.[5] Therefore, ensuring all solvents are rigorously degassed and the reaction is maintained under an inert atmosphere of argon or nitrogen is paramount.

• Reagent Quality: Impurities in starting materials can poison the catalyst.[14] Water, in particular, can interfere with the base and affect the transmetalation step. Using anhydrous solvents and high-purity reagents is essential.

• Ligand Selection: If palladium black still forms under inert conditions, it may indicate catalyst decomposition. Bulky, electron-donating phosphine ligands (e.g., biarylphosphines like XPhos) can stabilize the Pd(0) center and prevent aggregation.[2][8] These ligands also accelerate the rate-limiting reductive elimination step, improving overall catalyst turnover.

Issue 2: Significant Formation of Side Products

The presence of side products, such as homocoupled biaryls or protodeboronated starting materials, indicates that undesired reaction pathways are competing with the desired cross-coupling.

Side Product	Common Cause	Proposed Solution
Protodeboronation	The boronic acid/ester is unstable to the reaction conditions, particularly a strong base or high temperature. This is more common with electron-rich or heteroaryl boronic acids.[6]	Use a milder base (e.g., K₂CO₃ instead of K₃PO₄), lower the reaction temperature, or switch to a more stable boronic acid surrogate like a DABO boronate.[6][15]
Homocoupling	Two molecules of the boronic acid couple together, or two molecules of the aryl halide couple. This can be promoted by oxygen or overly high catalyst loading.	Ensure rigorous degassing of the reaction mixture. Optimize (usually by decreasing) the catalyst loading.[16]
Hydrodehalogenation	The aryl halide is reduced to the corresponding arene. This can occur in the presence of a hydrogen source (e.g., water, alcohol solvents) and a strong base.[16]	Use an aprotic solvent and ensure all reagents are dry.

Experimental Protocol: Screening Bases to Minimize Protodeboronation

This protocol is designed to identify the optimal base that promotes the Suzuki coupling while minimizing the undesired protodeboronation of a sensitive pyrazole boronic acid.

• Setup: In parallel reaction vials under an inert atmosphere, add your halo-aryl partner (1.0 mmol), palladium catalyst (e.g., Pd(OAc)₂, 2 mol%), and phosphine ligand (e.g., PPh₃, 4 mol%).

• Reagent Addition: To each vial, add the pyrazole boronic acid (1.2 mmol) and the solvent (e.g., Toluene/H₂O, 10:1 mixture, 11 mL).[7]

• Base Screening: To separate vials, add different bases (2.0 mmol), for example:

  • Vial 1: K₃PO₄

  • Vial 2: K₂CO₃

  • Vial 3: Cs₂CO₃

  • Vial 4: Na₂CO₃

• Reaction: Seal the vials and heat the reaction block to the desired temperature (e.g., 80-100 °C).

• Monitoring: After a set time (e.g., 12 hours), take an aliquot from each reaction mixture. Quench with water, extract with ethyl acetate, and analyze by LC-MS or GC-MS to determine the ratio of desired product to the protodeboronated pyrazole.

• Analysis: Compare the yields and byproduct profiles to select the base that provides the best outcome. Carbonates and phosphates are generally effective inorganic bases.[7]

Issue 3: Reaction Stalls with N-H Unprotected Pyrazoles

The acidic proton on an unprotected pyrazole ring can lead to several complications, including catalyst inhibition and substrate deactivation.[3]

Caption: Problem and solution pathways for N-H pyrazole couplings.

Mechanistic Insight and Solutions:

• Deprotonation and Salt Formation: Strong bases can deprotonate the N-H group, forming a pyrazolate anion. While this anion is electron-rich, it may not be soluble or reactive in the desired manner. Using a larger excess of the base can sometimes overcome this by ensuring enough base is available to both deprotonate the pyrazole and participate in the catalytic cycle.[3]

• Catalyst Inhibition: The lone pair on the pyrazole nitrogen can coordinate to the palladium center, leading to the formation of stable, off-cycle palladium complexes that are catalytically inactive.[3]

• The Protection Strategy: The most robust solution is to protect the N-H proton with a suitable protecting group prior to the coupling reaction. The Boc (tert-butyloxycarbonyl) group is a common choice as it is stable to many Suzuki conditions and can be readily removed post-coupling.[17] This prevents both unwanted side reactions with the base and inhibitory interactions with the catalyst.

References

• A Comparative Guide to Base Selection in Suzuki Cross-Coupling Reactions. Benchchem.
• The Precision of Pyrazoles: Harnessing 4-Pyrazoleboronic Acid Pinacol Ester in Synthesis. NINGBO INNO PHARMCHEM CO., LTD.
• Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews (RSC Publishing).
• Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents. PubMed Central.
• Synthesis of 4-substituted pyrazole-3,5-diamines via Suzuki–Miyaura coupling and iron-catalyzed reduction. Organic & Biomolecular Chemistry (RSC Publishing).
• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investig
• DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions. PMC - NIH.
• “Cationic” Suzuki–Miyaura Coupling with Acutely Base-Sensitive Boronic Acids. Journal of the American Chemical Society.
• Synthesis method of pyrazole-4-boronic acid pinacol ester.
• Troubleshooting common issues in pyrazole synthesis. Benchchem.
• troubleshooting low conversion r
• Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki–Miyaura cross-coupling reactions. NIH.
• How can I purify a pyrazole compound with a N-C-N bond without using a silica column?
• Process for the purification of pyrazoles.
• Technical Support Center: Optimization of Palladium Catalysts for Suzuki Coupling of Pyrazoles. Benchchem.
• Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online.
• Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki–Miyaura cross-coupling reactions. RSC Publishing.

Sources

• 1. Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki–Miyaura cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki–Miyaura cross-coupling reactions - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. Synthesis of 4-substituted pyrazole-3,5-diamines via Suzuki–Miyaura coupling and iron-catalyzed reduction - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. nbinno.com [nbinno.com]
• 11. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. DE102009060150A1 - Process for the purification of pyrazoles - Google Patents [patents.google.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 16. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 17. CN110698506A - Synthesis method of pyrazole-4-boronic acid pinacol ester - Google Patents [patents.google.com]

Technical Support Center: Catalyst Selection for Cross-Coupling of Electron-Deficient Pyrazoles

Welcome to the Technical Support Center for catalyst selection and optimization in the cross-coupling of electron-deficient pyrazoles. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. As a Senior Application Scientist, my goal is to explain not just the how, but the why behind these experimental choices, ensuring your success with this challenging but rewarding class of substrates.

Introduction: The Challenge of Electron-Deficient Pyrazoles

Pyrazole moieties are cornerstones in medicinal chemistry and materials science.[1] However, their incorporation into complex molecules via cross-coupling is often fraught with difficulty. The electron-deficient nature of the pyrazole ring, combined with the coordination ability of its nitrogen atoms, presents a unique set of challenges for catalysis. The nitrogen lone pairs can act as catalyst poisons, binding to the palladium center and shunting it into inactive, off-cycle complexes.[2][3] This guide provides field-proven insights and systematic approaches to overcome these hurdles.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems encountered during the cross-coupling of electron-deficient pyrazoles in a question-and-answer format.

Problem 1: Low to No Yield in Suzuki-Miyaura Coupling

Question: My Suzuki-Miyaura reaction between a 4-bromopyrazole and an arylboronic acid is failing, with only starting material recovered. What are the most likely causes and how can I fix it?

Answer: This is the most common issue and typically points to problems with catalyst activity or reaction conditions. Let's break down the probable causes.

Possible Cause A: Catalyst Inhibition and Deactivation

The pyridine-like nitrogen atom (N2) in the pyrazole ring is a potent ligand for palladium. This coordination can form stable, catalytically inactive palladacycles, effectively removing the catalyst from the reaction.[2][4] Furthermore, standard, less robust catalysts may simply decompose under the required reaction conditions.

Solutions:

• Employ Bulky, Electron-Rich Ligands: This is the most critical factor. Modern biarylmonophosphine ligands (often called "Buchwald ligands") are essential. Their steric bulk physically hinders the pyrazole nitrogen from coordinating to the palladium center, while their electron-donating nature accelerates the key steps of oxidative addition and reductive elimination.[5][6]

• Use Advanced Precatalysts: Instead of generating the active Pd(0) catalyst in situ from sources like Pd(OAc)₂, use a well-defined precatalyst (e.g., an XPhos- or SPhos-based G3 or G4 palladacycle). These generate the active Pd(0)L₁ species cleanly and efficiently at low temperatures, ensuring a higher concentration of active catalyst enters the cycle before potential deactivation pathways can occur.[7][8]

Table 1: Comparison of Ligand Classes for Electron-Deficient Pyrazole Coupling

Ligand Class	Examples	Pros	Cons	Best For
Simple Phosphines	PPh₃, P(o-tol)₃	Inexpensive, readily available.	Prone to decomposition; often ineffective for challenging substrates like pyrazoles.[9]	Simple, electron-rich aryl halides (not recommended for this topic).
Buchwald Biarylphosphines	XPhos, SPhos, RuPhos, BrettPhos	High activity, promotes fast reductive elimination, sterically demanding to prevent N-coordination.[5][6][10]	Higher cost.	The go-to choice for C-C and C-N coupling of pyrazoles and other challenging heterocycles.
N-Heterocyclic Carbenes (NHCs)	IPr, SIMes	Strong σ-donors, thermally stable.	Can sometimes be too strongly binding, slowing catalyst turnover.	High-temperature reactions, coupling of aryl chlorides.[11]

Possible Cause B: Inappropriate Base or Solvent System

The base is not merely a proton scavenger; it is integral to the transmetalation step, forming the active boronate species.[12] Its strength, solubility, and compatibility with the substrate are paramount.

Solutions:

• Screen Your Base: For unprotected N-H pyrazoles, a moderately strong base is needed to deprotonate the pyrazole and activate the boronic acid without causing substrate decomposition. K₃PO₄ and Cs₂CO₃ are excellent starting points due to their high efficacy and moderate solubility.[3][7] Avoid strong alkoxides like NaOt-Bu with unprotected pyrazoles unless using specific protocols, as they can lead to side reactions.

• Optimize the Solvent: The solvent must solubilize all components, including the inorganic base. Anhydrous polar aprotic solvents like 1,4-dioxane or toluene , often with a small amount of water (e.g., 10:1 ratio), are standard.[4] The water can help solubilize the base and facilitate the formation of the active boronate. However, for water-sensitive substrates, completely anhydrous conditions are necessary.

Workflow: Troubleshooting a Failed Suzuki-Miyaura Coupling

Below is a logical workflow to diagnose and solve a failed reaction.

Caption: Catalytic cycle showing the pyrazole coordination deactivation pathway.

Bulky ligands accelerate the reductive elimination (RE) step and make the initial L-Pd(II)(Ar)(X) complex more sterically crowded, disfavoring further coordination by the pyrazole nitrogen. [5]

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of a 4-Bromopyrazole

This protocol is a robust starting point. Optimization of base, solvent, and temperature may be required for specific substrates.

Reagents & Equipment:

• 4-Bromopyrazole derivative (1.0 equiv)

• Arylboronic acid (1.2–1.5 equiv)

• Potassium Phosphate (K₃PO₄), finely powdered (2.0–3.0 equiv)

• XPhos Pd G3 precatalyst (1–2 mol%)

• Anhydrous 1,4-Dioxane and Degassed Water

• Oven-dried reaction vial with a magnetic stir bar and a screw cap with a PTFE septum

Procedure:

• Vessel Preparation: To the oven-dried reaction vial, add the 4-bromopyrazole (e.g., 0.2 mmol, 1.0 equiv), the arylboronic acid (0.24 mmol, 1.2 equiv), and K₃PO₄ (0.4 mmol, 2.0 equiv).

• Inert Atmosphere: Seal the vial with the septum cap. Evacuate the vial and backfill with argon or nitrogen. Repeat this cycle three times to ensure a completely inert atmosphere. [3]3. Catalyst Addition: Under a positive flow of argon, quickly add the XPhos Pd G3 precatalyst (0.002 mmol, 1 mol%).

• Solvent Addition: Prepare a 10:1 mixture of anhydrous dioxane and degassed water. Add the required volume of this solvent mixture (e.g., to achieve a 0.1 M concentration with respect to the pyrazole) to the vial via syringe.

• Reaction Execution: Place the sealed vial in a preheated heating block or oil bath set to 80–100 °C. Stir vigorously for the required time (typically 4–24 hours).

• Monitoring: Monitor the reaction progress by TLC or LC-MS by taking a small aliquot from the reaction mixture.

• Work-up: Once the reaction is complete, cool the vial to room temperature. Dilute the mixture with ethyl acetate (10 mL) and water (10 mL). Separate the layers. Wash the organic layer with brine (10 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the desired product.

References

• **[9] The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. (2016). ResearchGate. [Link]

• **[2] Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. (n.d.). NIH. [Link]

• **[10] Palladium-catalyzed C-N cross-coupling and application to the synthesis of delayed singlet emitters for OLED development. (n.d.). DSpace@MIT. [Link]

• **[13] The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. (2016). ACS Publications. [Link]

• **[5] Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate. (n.d.). PubMed Central. [Link]

• **[14] The Buchwald–Hartwig Amination After 25 Years. (n.d.). University of Groningen research portal. [Link]

• **[11] Suzuki–Miyaura Cross-Coupling of N-Acylpyrroles and Pyrazoles: Planar, Electronically Activated Amides in Catalytic N–C Cleavage. (2017). ACS Publications. [Link]

• **[1] Current status of pyrazole and its biological activities. (n.d.). PubMed Central. [Link]

Sources

• 1. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Palladium-catalyzed C-N cross-coupling and application to the synthesis of delayed singlet emitters for OLED development [dspace.mit.edu]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. research.rug.nl [research.rug.nl]

Technical Support Center: Synthesis of Ortho-Substituted Biaryls

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for ortho-substituted biaryl synthesis. As a Senior Application Scientist, I understand the unique challenges presented by steric hindrance in these crucial coupling reactions. This guide is designed to provide you with practical, in-depth solutions to common problems encountered in the lab. We will move beyond simple procedural lists to explore the underlying mechanistic principles that govern success in these demanding syntheses.

Frequently Asked Questions (FAQs)

Q1: My Suzuki-Miyaura coupling reaction is sluggish or fails completely when using ortho-substituted substrates. What are the most likely causes and how can I troubleshoot this?

A1: This is a classic and often frustrating issue rooted in steric hindrance, which can impede key steps of the catalytic cycle. The primary bottlenecks are typically slow oxidative addition and/or difficult reductive elimination.

• The Problem with Reductive Elimination: The final step, where the new biaryl bond is formed and the palladium catalyst is regenerated, is often the rate-limiting step for sterically congested substrates.[1][2] The bulky ortho-substituents on both coupling partners create significant steric clash, raising the energy barrier for the transition state leading to the biaryl product.

• Troubleshooting Strategies:

  • Ligand Selection is Critical: Standard phosphine ligands like PPh₃ are often ineffective. You need to switch to ligands specifically designed to overcome steric barriers.

    • Bulky, Electron-Rich Monophosphine Ligands: Buchwald-type ligands (e.g., SPhos, XPhos, RuPhos) are the gold standard here.[3][4] Their bulkiness promotes the formation of monoligated palladium species, which are more reactive, and facilitates reductive elimination.[5][6] The electron-donating nature of these ligands also increases electron density on the palladium center, which can accelerate oxidative addition.[5]

    • N-Heterocyclic Carbenes (NHCs): NHC ligands are strong σ-donors and can be even more effective than phosphines in some cases, offering high stability and catalytic activity.[7] They have been successfully used for room-temperature couplings of hindered aryl chlorides.[8][9][10]

  • Choice of Base and Solvent: While often overlooked, the base and solvent system can have a profound impact.

    • Base: For sterically hindered couplings, stronger, non-nucleophilic bases are often required. Potassium phosphate (K₃PO₄) is a common and effective choice.[4] In some cases, cesium carbonate (Cs₂CO₃) or fluoride sources like CsF or KF can be beneficial, particularly with boronic esters.

    • Solvent: Aprotic polar solvents like toluene, dioxane, or THF are standard.[4] Sometimes, the addition of a co-solvent like NMP can improve solubility and reaction rates in Negishi couplings, especially with challenging substrates.[11]

  • Temperature: While higher temperatures can sometimes overcome activation barriers, they can also lead to side reactions like protodeboronation. A systematic screen of temperatures (e.g., 80°C, 100°C, 110°C) is advisable.

Q2: I am attempting to synthesize a tetra-ortho-substituted biaryl and observing very low to no yield. Are there specialized conditions for such extreme steric hindrance?

A2: The synthesis of tetra-ortho-substituted biaryls represents a significant challenge in cross-coupling chemistry due to the severe steric congestion around the forming C-C bond.[7] Standard conditions are almost guaranteed to fail.

• Key Challenges:

  • Extremely Slow Reductive Elimination: This is the primary hurdle. The four ortho substituents create a formidable steric wall that the catalyst must overcome.

  • Protodeboronation of the Boronic Acid: Under the reaction conditions, especially with prolonged heating, the boronic acid can be cleaved from the aryl ring before it has a chance to transmetalate to the palladium center.[12]

• Advanced Strategies:

  • State-of-the-Art Ligands: This is where cutting-edge ligand design becomes essential.

    • Specialized Buchwald-type Ligands: Some ligands are specifically designed for these challenging couplings. For instance, certain catalysts have been developed that can facilitate the synthesis of extremely hindered biaryls, even those with ortho-isopropyl groups.[13][14]

    • P-Chiral Monophosphorus Ligands: Ligands like BaryPhos have shown exceptional performance in the enantioselective synthesis of chiral tetra-ortho-substituted biaryls, demonstrating high reactivity for sterically hindered couplings.[15][16][17]

  • Alternative Coupling Partners: If Suzuki-Miyaura coupling is failing, consider switching to a more reactive organometallic partner.

    • Negishi Coupling (Organozinc): Organozinc reagents are generally more reactive than organoboron compounds, and Negishi coupling can be very effective for constructing hindered biaryls.[3][18][19] Catalyst systems based on ligands like RuPhos have been shown to be highly active for generating tri- and tetra-ortho-substituted biaryls.[3]

    • Kumada Coupling (Organomagnesium): Grignard reagents are also highly reactive. Palladium-phosphinous acid catalyst systems have been used to successfully synthesize di- and tri-ortho-substituted biaryls via Kumada coupling.[20]

  • Use of Precatalysts: Modern, well-defined palladium precatalysts can offer improved activity and reproducibility compared to generating the active catalyst in situ.[7] Palladacycle precatalysts, in particular, are highly effective.[3][9]

Troubleshooting Guide: Common Issues & Solutions

Problem	Potential Cause(s)	Recommended Solutions
No reaction or very low conversion	1. Inactive catalyst. 2. Steric hindrance inhibiting oxidative addition or reductive elimination. 3. Deactivated coupling partner (e.g., protodeboronation).	1. Use a more active precatalyst. 2. Switch to a bulky, electron-rich ligand (e.g., XPhos, SPhos, or an NHC ligand).[3][7] 3. Increase temperature incrementally. 4. Consider a more reactive coupling partner (e.g., switch from boronic acid to an organozinc reagent for Negishi coupling).[3][19]
Formation of homocoupled byproducts	1. Oxygen contamination leading to oxidative homocoupling of the boronic acid. 2. Palladium(0) instability leading to nanoparticle formation and side reactions.	1. Ensure rigorous degassing of solvents and use of an inert atmosphere (Argon or Nitrogen).[21] 2. Use a robust precatalyst or ligand that stabilizes the Pd(0) species.
Protodeboronation (loss of boronic acid group)	1. Presence of excess water or protic sources. 2. Prolonged reaction times at high temperatures. 3. Unfavorable base.	1. Use anhydrous solvents and reagents. 2. Use potassium trifluoroborate salts, which are more stable than boronic acids. 3. Optimize the reaction to proceed faster at a lower temperature if possible.
Inconsistent yields	1. Variable quality of reagents (especially boronic acid). 2. Inconsistent catalyst activity (e.g., generating Pd(0) in situ). 3. Traces of oxygen or moisture.	1. Purify boronic acids before use (recrystallization). 2. Switch to a commercially available, air-stable precatalyst for better reproducibility.[7] 3. Maintain strict inert atmosphere techniques.

Experimental Workflow & Methodologies

Workflow for Optimizing a Sterically Hindered Suzuki-Miyaura Coupling

Caption: A logical workflow for tackling sterically hindered biaryl synthesis.

Protocol: General Procedure for a Challenging Suzuki-Miyaura Coupling

• Reagent Preparation: To an oven-dried Schlenk flask under an argon atmosphere, add the aryl halide (1.0 mmol), the arylboronic acid (1.2-1.5 mmol), and the base (e.g., K₃PO₄, 3.0 mmol).

• Catalyst Addition: In a separate vial, weigh the palladium precatalyst (e.g., XPhos Pd G3, 0.01-0.05 mmol, 1-5 mol%) and the ligand if necessary. Add the catalyst to the Schlenk flask.

• Solvent Addition: Add degassed solvent (e.g., Toluene or 1,4-Dioxane, 5-10 mL) via syringe.

• Reaction: Seal the flask and place it in a preheated oil bath at the desired temperature (typically 80-110°C).

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Workup: After completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Mechanistic Insight: The Role of the Ligand

The success of these reactions hinges on understanding the catalytic cycle and how ligands influence each step.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. inorgchemres.org [inorgchemres.org]
• 3. Mild and General Conditions for Negishi Cross-Coupling Enabled by the Use of Palladacycle Precatalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Phosphine Ligands [Cross-coupling Reaction using Transition Metal Catalysts] | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 6. Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0) Catalysts, Their Mechanism of Action, and Selected Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 8. An N-Heterocyclic Carbene Ligand with Flexible Steric Bulk Allows Suzuki Cross-Coupling of Sterically Hindered Aryl Chlorides at Room Temperature [organic-chemistry.org]
• 9. A General Method for the Suzuki-Miyaura Cross-Coupling of Sterically Hindered Aryl Chlorides: Synthesis of Di- and Tri-ortho-substituted Biaryls in 2-Propanol at Room Temperature [organic-chemistry.org]
• 10. A general method for the Suzuki-Miyaura cross-coupling of sterically hindered aryl chlorides: synthesis of di- and tri-ortho-substituted biaryls in 2-propanol at room temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Computationally Assisted Mechanistic Investigation and Development of Pd-Catalyzed Asymmetric Suzuki-Miyaura and Negishi Cross-Coupling Reactions for Tetra-ortho-Substituted Biaryl Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. An efficient method for sterically demanding Suzuki-Miyaura coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Enantioselective Cross-Coupling for Axially Chiral Tetra-ortho-Substituted Biaryls and Asymmetric Synthesis of Gossypol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Negishi cross-coupling reaction catalyzed by an aliphatic, phosphine based pincer complex of palladium. biaryl formation via cationic pincer-type PdIV intermediates - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. Efficient Synthesis of Sterically Crowded Biaryls by Palladium-Phosphinous Acid-Catalyzed Cross-Coupling of Aryl Halides and Aryl Grignards [organic-chemistry.org]
• 21. quora.com [quora.com]

Technical Support Center: Purification Strategies for Trifluoromethyl-containing Pyrazole Products

Welcome to the Technical Support Center dedicated to the unique challenges of purifying trifluoromethyl-containing pyrazole products. The incorporation of a trifluoromethyl (CF3) group into a pyrazole scaffold dramatically alters the molecule's physicochemical properties, which in turn presents specific hurdles during purification.[1] This guide is designed for researchers, scientists, and drug development professionals, providing in-depth troubleshooting advice and frequently asked questions to streamline your purification workflows.

The CF3 group is highly electronegative and lipophilic, which can enhance metabolic stability and binding affinity, making these compounds valuable in drug design.[1][2] However, these same properties, along with the group's steric bulk, influence polarity, solubility, and intermolecular interactions, directly impacting the effectiveness of standard purification techniques.[1][2] This guide will equip you with the knowledge to anticipate these challenges and implement robust purification strategies.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of trifluoromethyl-containing pyrazoles, offering step-by-step guidance to resolve them.

Issue 1: Poor Separation of Regioisomers During Column Chromatography

Scenario: You've synthesized a trifluoromethyl-containing pyrazole from an unsymmetrical 1,3-dicarbonyl precursor and are struggling to separate the resulting regioisomers by standard silica gel chromatography. Your TLC analysis shows two very close spots.

Root Cause Analysis: Regioisomers of trifluoromethyl-containing pyrazoles often exhibit very similar polarities due to the dominant influence of the CF3 group on the overall electronic properties of the molecule. This makes their separation on standard stationary phases challenging.

Resolution Workflow:

Caption: Decision workflow for resolving poor regioisomer separation.

Step-by-Step Methodologies:

• Systematic Solvent System Screening:

  • Principle: Subtle differences in interactions between the regioisomers and various solvent systems can be exploited to achieve separation.

  • Protocol:

    • Prepare a series of TLC plates.

    • Spot your crude mixture on each plate.

    • Develop the plates in a range of solvent systems with varying polarity and composition (e.g., hexane/ethyl acetate, dichloromethane/methanol, toluene/acetone).

    • Identify the solvent system that provides the maximum separation (ΔRf) between the two spots, even if it's minimal.

    • Optimize the ratio of the chosen solvent system for column chromatography.

• Alternative Stationary Phases:

  • Principle: If silica gel fails, an alternative stationary phase with different surface chemistry may provide the necessary selectivity.

  • Options:

    • Alumina (Neutral or Basic): Can be effective for separating compounds with basic nitrogen atoms, as it minimizes strong acidic interactions that can cause band broadening on silica.[3]

    • Fluorinated Stationary Phases: C18 reversed-phase chromatography using polar mobile phases like acetonitrile/water or methanol/water can be effective.[3]

  • Protocol (for Reversed-Phase Flash Chromatography):

    • Pack a C18 column.

    • Equilibrate the column with the initial mobile phase composition (e.g., 90% water/10% acetonitrile).

    • Dissolve the sample in a minimal amount of the strong eluent (acetonitrile or methanol).

    • Load the sample onto the column.

    • Elute with a gradient of increasing organic solvent.

• Supercritical Fluid Chromatography (SFC):

  • Principle: SFC utilizes a supercritical fluid, typically carbon dioxide, as the mobile phase.[4] It offers high-resolution separations, especially for chiral and closely related achiral compounds.[4][5] The low viscosity and high diffusivity of the mobile phase lead to efficient mass transfer and often superior separation compared to HPLC.[5]

  • Application: For particularly challenging separations of trifluoromethyl-containing pyrazole isomers, SFC can be a powerful tool.[4][6]

Issue 2: Product "Oils Out" or Fails to Crystallize During Recrystallization

Scenario: Your trifluoromethyl-containing pyrazole product is a solid, but upon attempting recrystallization, it either separates as an oil or remains in solution even after cooling and seeding.

Root Cause Analysis: The presence of impurities can disrupt the crystal lattice formation. Additionally, the strong electron-withdrawing nature of the CF3 group can lead to altered intermolecular interactions, making crystallization more challenging compared to non-fluorinated analogs.[1] The choice of solvent is also critical; a solvent with a boiling point higher than the melting point of the solute will cause it to oil out.[3]

Troubleshooting Protocol:

Problem	Possible Cause	Suggested Solution
Oiling Out	1. Cooling too quickly. 2. Solvent boiling point is too high. 3. High impurity level.	1. Reheat to dissolve the oil, then allow to cool very slowly. Insulating the flask can help.[3] 2. Choose a solvent with a lower boiling point.[3] 3. Perform a preliminary purification by flash chromatography to remove impurities that inhibit crystallization.[3]
Failure to Crystallize	1. Solution is not supersaturated. 2. Nucleation is not initiated.	1. Slowly evaporate some of the solvent to increase the concentration. 2. Scratch the inside of the flask with a glass rod at the liquid-air interface. 3. Add a seed crystal from a previous successful batch.[3]

Frequently Asked Questions (FAQs)

Q1: What are the most common purification methods for trifluoromethyl-containing pyrazoles?

A1: The primary purification techniques are column chromatography and recrystallization.[3]

• Column Chromatography: This is the most versatile method, suitable for liquid and solid compounds, especially when dealing with significant impurities or isomeric mixtures.[3][7] Common stationary phases include silica gel and alumina, with solvent systems typically composed of hexane/ethyl acetate or dichloromethane/methanol.[8]

• Recrystallization: This is often the most efficient method for achieving high purity (>99%) for solid compounds that have an initial purity of over 90%.[3]

Q2: My trifluoromethyl-containing pyrazole appears to be degrading on the silica gel column. What can I do?

A2: Pyrazoles can interact with the acidic silanol groups on standard silica gel, leading to degradation or poor recovery.[3] To mitigate this:

• Deactivate the Silica Gel: Add a small amount of a basic modifier, such as triethylamine (~0.5-1% by volume), to your eluent.[3] This will neutralize the acidic sites on the silica.

• Use an Alternative Stationary Phase: Neutral alumina can be a good alternative for basic compounds.[3]

• Employ Reversed-Phase Chromatography: Using a C18-functionalized silica gel with polar mobile phases (e.g., acetonitrile/water) can be effective.[3]

• Minimize Contact Time: Run the chromatography as quickly as possible (flash chromatography) to reduce the time the compound spends on the column.[3]

Q3: I am observing a "des-CF3" impurity in my final product. How can I remove it?

A3: The loss of the trifluoromethyl group can occur, particularly with unstable intermediates during the synthesis.[9] This "des-CF3" impurity often has a significantly different polarity compared to the desired product.

• Column Chromatography: This is typically the most effective method for removing des-CF3 impurities. The change in polarity due to the absence of the CF3 group usually allows for good separation.[7][9]

• Acid/Base Extraction: If the acidity (pKa) of the pyrazole N-H is significantly altered by the presence of the CF3 group (which it typically is), an acid/base liquid-liquid extraction workflow might be able to separate the two compounds.[1]

Q4: Are there any specialized chromatography techniques that are particularly well-suited for trifluoromethyl-containing pyrazoles?

A4: Yes, Supercritical Fluid Chromatography (SFC) is an excellent technique for the purification of fluorinated compounds.[4][6]

• Advantages of SFC:

  • High Resolution: SFC often provides better separation of closely related isomers than HPLC.[4]

  • Speed: The low viscosity of the supercritical fluid mobile phase allows for faster flow rates and quicker purifications.[5][10]

  • Reduced Solvent Usage: The primary mobile phase is CO2, which is evaporated after collection, making it a "greener" technique with reduced solvent waste.[5]

  • Solubility: It can be suitable for compounds that have poor solubility in typical HPLC solvents.

Experimental Protocol: General Procedure for Silica Gel Flash Column Chromatography

• TLC Analysis: Determine the optimal solvent system by running TLC plates as described in the troubleshooting guide. The ideal Rf value for the desired product is typically between 0.2 and 0.4.

• Column Packing:

  • Prepare a slurry of silica gel in the initial, low-polarity eluent.

  • Pour the slurry into a chromatography column and allow it to pack under gravity or with gentle pressure, ensuring no air bubbles are trapped.[3]

• Sample Loading:

  • Wet Loading: Dissolve the crude trifluoromethyl-containing pyrazole in a minimal amount of a suitable solvent (e.g., dichloromethane).[3] Carefully add the sample to the top of the packed column.

  • Dry Loading (Recommended for better resolution): Dissolve the crude product in a solvent, add a small amount of silica gel, and evaporate the solvent to obtain a dry, free-flowing powder.[3] Carefully add this powder to the top of the packed column.

• Elution:

  • Begin eluting with the low-polarity solvent system identified in step 1.

  • Gradually increase the polarity of the eluent to move the compounds down the column (gradient elution).

• Fraction Collection: Collect fractions and monitor their composition by TLC.[3]

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Caption: Standard workflow for flash column chromatography.

References

• Technical Support Center: Purification of Trifluoromethylated Pyrazoles. BenchChem.
• Physical properties of trifluoromethyl-substituted pyrazoles. BenchChem.
• Synthesis of Diverse N-Trifluoromethyl Pyrazoles by Trapping of Transiently-Generated Trifluoromethylhydrazine. The Journal of Organic Chemistry. ACS Publications.
• Technical Support Center: Synthesis of Trifluoromethylated Pyrazoles. BenchChem.
• THE ANALYSIS OF FLUORINATED POLYMERS BY SUPERCRITICAL FLUID CHROMATOGRAPHY (SFC). Selerity Technologies.
• Supercritical fluid chromatography. Wikipedia.
• Dual Incorporation of Trifluoromethyl and Cyano Groups into Pyrazole Pharmcophores via Silver-Catalyzed Cycloaddition Reaction of Trifluorodiazoethane. CCS Chemistry. Chinese Chemical Society.
• Trifluoromethyl–pyrazole–carboxamides as COX inhibitors: synthesis, microed structural analysis, computational profiling, and biological evaluation.
• Trifluoromethyl Substituted Derivatives of Pyrazoles as Materials for Photovoltaic and Electroluminescent Applications. MDPI.
• Basic Principles for Purification Using Supercritical Fluid Chromatography. Waters.
• Basic Principles for Purification Using Supercritical Fluid Chromatography.
• Supercritical Fluid Chromatography | Industrial Purification. Intech Analyticals.
• The Significance of Trifluoromethyl Groups in Chemical Intermediates.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Supercritical fluid chromatography - Wikipedia [en.wikipedia.org]
• 5. Supercritical Fluid Chromatography | Industrial Purification [intechanalyticals.com]
• 6. selerity.com [selerity.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Trifluoromethyl–pyrazole–carboxamides as COX inhibitors: synthesis, microed structural analysis, computational profiling, and biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Strategies for Preventing N-arylation Side Products in Pyrazole Synthesis

Welcome to the Technical Support Center for advanced pyrazole synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of pyrazole ring formation. Here, we move beyond standard protocols to address a critical and often encountered challenge: the formation of undesired N-arylation regioisomers.

The synthesis of pyrazoles, a cornerstone of many pharmaceutical and agrochemical compounds, frequently involves the condensation of a 1,3-dicarbonyl compound with a substituted hydrazine.[1] However, when using unsymmetrical dicarbonyl compounds, this classic approach can lead to a mixture of N-aryl regioisomers, complicating purification processes and reducing the yield of the target molecule.[1] This guide provides in-depth, field-proven insights and troubleshooting strategies to help you gain precise control over regioselectivity in your pyrazole synthesis.

Troubleshooting Guides & FAQs

Issue 1: Poor Regioselectivity in Knorr Pyrazole Synthesis

Question: I'm performing a Knorr pyrazole synthesis with an unsymmetrical 1,3-diketone and a substituted hydrazine, and I'm obtaining a mixture of regioisomers. How can I improve the selectivity for my desired N-aryl pyrazole?

Answer: The formation of regioisomeric mixtures is a common hurdle in the Knorr synthesis.[1][2] The regioselectivity is influenced by a delicate interplay of electronic and steric factors in both the diketone and the hydrazine, as well as the reaction conditions. Here’s a breakdown of causative factors and actionable solutions:

Causality & Mechanism: The reaction proceeds via nucleophilic attack of the hydrazine on one of the carbonyl groups of the 1,3-diketone, followed by cyclization and dehydration.[2] The initial point of attack determines the final regiochemistry. Factors that differentiate the electrophilicity of the two carbonyl carbons will dictate the preferred reaction pathway.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor regioselectivity.

Solutions & Protocols:

• Solvent Optimization: The choice of solvent can have a profound impact on regioselectivity.[3] While traditional methods often employ ethanol, fluorinated alcohols have demonstrated a remarkable ability to enhance regioselectivity.[3][4]

  • Insight: Fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) can stabilize intermediates through hydrogen bonding, thereby amplifying the intrinsic electronic differences between the two carbonyl groups and directing the nucleophilic attack of the hydrazine.[3]

  Experimental Protocol: Solvent Screening for Improved Regioselectivity

  • Set up parallel reactions in standard glassware.

  • In separate flasks, dissolve the 1,3-diketone (1.0 eq) in ethanol, TFE, and HFIP.

  • Add the substituted hydrazine (1.1 eq) to each flask.

  • Stir the reactions at room temperature and monitor by TLC or LC-MS.

  • Upon completion, quench the reactions and extract the products.

  • Analyze the crude product ratio by ¹H NMR or GC to determine the regioselectivity in each solvent.

• pH Control: The pH of the reaction medium can influence the protonation state of the hydrazine and the enolization of the diketone, thereby affecting the reaction pathway.[1]

  • Insight: Acidic conditions can favor the formation of one regioisomer, while neutral or basic conditions may favor the other. A systematic screen of pH is recommended.

• Steric and Electronic Tuning of Substrates: Introducing steric bulk or strong electron-withdrawing groups on either the 1,3-dicarbonyl or the hydrazine can create a significant bias for the formation of a single isomer.[1]

  • Insight: A bulky substituent on the diketone will sterically hinder the attack of hydrazine at the adjacent carbonyl, directing it to the less hindered site. Conversely, an electron-withdrawing group will increase the electrophilicity of the adjacent carbonyl, making it more susceptible to attack.

Issue 2: Undesired N-Arylation in the Presence of Multiple Nitrogen Atoms

Question: My pyrazole precursor has multiple nucleophilic nitrogen atoms, and I'm observing N-arylation at undesired positions. How can I achieve site-selective N-arylation?

Answer: This is a classic challenge in the functionalization of nitrogen-rich heterocycles. The relative nucleophilicity of the nitrogen atoms, steric accessibility, and the reaction conditions all play a crucial role in determining the site of arylation.

Causality & Mechanism: In unsymmetrical pyrazoles, the two nitrogen atoms (N1 and N2) exhibit different electronic environments and steric hindrances, leading to differential reactivity towards electrophiles.[5] The choice of alkylating or arylating agent, solvent, and base can influence which nitrogen is more reactive.[5][6]

Solutions & Protocols:

• Protecting Group Strategy: A robust method to ensure regioselectivity is the use of a protecting group to temporarily block one of the nitrogen atoms.

  • Insight: The tetrahydropyranyl (THP) group is an effective and "green" protecting group for pyrazoles that can be introduced without the need for a solvent or catalyst.[7] After selective functionalization of the unprotected nitrogen, the THP group can be removed under mild acidic conditions.

  Experimental Protocol: Site-Selective N-Arylation using a THP Protecting Group

  • Protection: Mix the pyrazole with 3,4-dihydro-2H-pyran (1.2 eq) and heat at 80 °C for 1-2 hours. The reaction is typically quantitative and requires no solvent.[7]

  • N-Arylation: Dissolve the N-THP protected pyrazole in a suitable solvent (e.g., DMF, Toluene). Add the aryl halide (1.1 eq), a copper or palladium catalyst, a suitable ligand, and a base (e.g., K₂CO₃, Cs₂CO₃).[8][9] Heat the reaction and monitor by TLC or LC-MS.

  • Deprotection: After purification of the N-aryl, N-THP pyrazole, dissolve it in ethanol and add a catalytic amount of a strong acid (e.g., HCl, H₂SO₄). Stir at room temperature until deprotection is complete.

• Directed C-H Activation/Arylation: For N-aryl pyrazoles, it's possible to selectively arylate the ortho C-H bond of the N-aryl group using a directing group strategy.

  • Insight: The pyrazole nitrogen can act as a directing group to bring a transition metal catalyst in proximity to the ortho C-H bond of the N-aryl substituent, facilitating its functionalization.[10]

Issue 3: Formation of Pyrazoline Side Products

Question: When synthesizing pyrazoles from α,β-unsaturated carbonyl compounds, I'm isolating a significant amount of the pyrazoline intermediate. How can I drive the reaction to completion to form the aromatic pyrazole?

Answer: The reaction of α,β-unsaturated carbonyls with hydrazines initially forms a pyrazoline, which must then be oxidized to the corresponding pyrazole.[1][11] If the reaction conditions are not sufficiently oxidizing, the pyrazoline may be the major product.

Causality & Mechanism: The formation of the pyrazole from the pyrazoline intermediate is an oxidation reaction that involves the loss of two hydrogen atoms.

Solutions & Protocols:

• Inclusion of an Oxidant: The most direct way to promote the formation of the pyrazole is to include an oxidant in the reaction mixture.

  • Insight: A variety of mild oxidants can be employed. The choice of oxidant will depend on the sensitivity of the functional groups present in your molecule.

  Experimental Protocol: Oxidative Aromatization of Pyrazolines

  • After the initial condensation reaction to form the pyrazoline, add a suitable oxidant to the reaction mixture. Common oxidants include:

    • Manganese dioxide (MnO₂)

    • 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)

    • Oxygen (bubbled through the reaction mixture, often in the presence of a catalyst)

  • Monitor the reaction by TLC or LC-MS for the disappearance of the pyrazoline and the appearance of the pyrazole.

  • Work up the reaction accordingly to remove the oxidant and its byproducts.

Data Summary Table

Challenge	Key Influencing Factors	Recommended Solution	Typical Improvement	References
Poor Regioselectivity	Solvent, pH, Sterics, Electronics	Use of fluorinated alcohols (TFE, HFIP)	Significant increase in the ratio of the desired regioisomer.	[3][4]
Undesired N-Arylation	Nucleophilicity of N atoms, Sterics	Protecting group strategy (e.g., THP)	Highly selective arylation at the desired nitrogen.	[7]
Pyrazoline Formation	Insufficiently oxidizing conditions	Addition of a mild oxidant (e.g., MnO₂, DDQ)	Drives the reaction to the aromatic pyrazole product.	[1][11]

Visualizing Reaction Pathways

Caption: Factors influencing regioselectivity in Knorr synthesis.

References

• Fustero, S., Román, R., Sanz-Cervera, J. F., Simón-Fuentes, A., Cuñat, A. C., Villanova, S., & Murguía, M. (2008). Improved regioselectivity in pyrazole formation through the use of fluorinated alcohols as solvents: synthesis and biological activity of fluorinated tebufenpyrad analogs. The Journal of Organic Chemistry, 73(9), 3523–3529. [Link][4]

• Fustero, S., Román, R., Sanz-Cervera, J. F., Simón-Fuentes, A., Cuñat, A. C., Villanova, S., & Murguía, M. (2008). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry, 73(9), 3523-3529. [Link][3]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. Retrieved from [Link]

• Deng, X., & Mani, N. S. (2008). Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. The Journal of Organic Chemistry, 73(6), 2412–2415. [Link]

• MDPI. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6529. [Link][11]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from [Link]

• Schrecker, L., Dickhaut, J., Holtze, C., Staehle, P., Vranceanu, M., Hellgardt, K., & Hii, K. K. (2022). Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. Reaction Chemistry & Engineering, 7(11), 2441-2448. [Link][2]

• Antilla, J. C., Baskin, J. M., Barder, T. E., & Buchwald, S. L. (2004). Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles. The Journal of Organic Chemistry, 69(17), 5578–5587. [Link][8]

• Grimmett, M. R., Lim, K. H. R., & Weavers, R. T. (1979). The N-Alkylation and N-Arylation of Unsymmetrical Pyrazoles. Australian Journal of Chemistry, 32(10), 2203-2213. [Link][5]

• Organic Chemistry Portal. (n.d.). Synthesis of substituted N-heterocycles by N-arylation. Retrieved from [Link][9]

• Gîrtan, M., & Nica, S. (2015). Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles. RSC Advances, 5(30), 23519–23528. [Link][7]

• Wang, D., & Diao, T. (2021). Cobalt-catalyzed, directed arylation of C–H bonds in N-aryl pyrazoles. RSC Advances, 11(13), 7431–7435. [Link][10]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D2RE00271J [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Improved regioselectivity in pyrazole formation through the use of fluorinated alcohols as solvents: synthesis and biological activity of fluorinated tebufenpyrad analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Activation Energy Estimation for Alkylation of Pyrazole (Part II)-Magical Power of Quantum Mechanics-Chemistry [chemistry.wuxiapptec.com]
• 7. Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles [organic-chemistry.org]
• 9. Synthesis of substituted N-heterocycles by N-arylation [organic-chemistry.org]
• 10. Cobalt-catalyzed, directed arylation of C–H bonds in N-aryl pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Technical Support Center: Overcoming Challenges with 2-Bromophenyl Substrates in Cross-Coupling Reactions

Welcome to the Technical Support Center dedicated to assisting researchers, scientists, and drug development professionals in overcoming the common hurdles associated with the low reactivity of 2-bromophenyl substrates in cross-coupling reactions. The steric hindrance imposed by the ortho-bromo substituent often leads to sluggish reactions, low yields, and a host of side products. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to empower you to optimize your synthetic strategies.

The Challenge: Steric Hindrance and Electronic Effects

The primary difficulty in utilizing 2-bromophenyl substrates stems from steric hindrance. The bulky bromine atom ortho to the reaction site can impede the approach of the palladium catalyst and the coupling partner, slowing down crucial steps in the catalytic cycle, such as oxidative addition and reductive elimination.[1][2] Furthermore, electronic effects can also play a role in the reactivity of the aryl bromide.

General Troubleshooting Guide for Low Yields

Low or no product yield is a frequent issue when working with sterically hindered substrates.[3][4] A systematic approach to troubleshooting is essential for identifying and resolving the underlying problem.

Q1: My cross-coupling reaction with a 2-bromophenyl substrate is resulting in low to no yield. What are the initial troubleshooting steps?

A1: When faced with a low-yielding reaction, a methodical evaluation of your reaction parameters is crucial.[3][5][6] Start with the most common culprits:

• Reagent Quality and Integrity: Ensure all reagents, including the 2-bromophenyl substrate, coupling partner (e.g., boronic acid, amine, alkyne), base, and solvent, are of high purity and anhydrous.[3][5] Moisture and oxygen can deactivate the catalyst and lead to undesirable side reactions.[5]

• Catalyst and Ligand Activity: The choice of palladium source and ligand is paramount for activating sterically hindered substrates.[7][8] Consider the following:

  • Palladium Precatalyst: Pd(II) precatalysts require in situ reduction to the active Pd(0) species.[1][9] If this reduction is inefficient, the catalytic cycle will not initiate. Using a pre-activated Pd(0) source like Pd₂(dba)₃ or a modern precatalyst system can be beneficial.[10][11]

  • Ligand Selection: Bulky, electron-rich phosphine ligands or N-heterocyclic carbene (NHC) ligands are often necessary to promote the oxidative addition and reductive elimination steps with sterically demanding substrates.[8][11][12][13]

• Inert Atmosphere: Palladium catalysts, particularly in their Pd(0) state, are sensitive to oxygen.[5] Ensure your reaction vessel is thoroughly degassed and maintained under a positive pressure of an inert gas like argon or nitrogen.[5]

• Reaction Temperature and Time: Sterically hindered couplings may require higher temperatures and longer reaction times to achieve reasonable conversion.[14] Monitor the reaction progress by TLC or LC-MS to determine the optimal duration.

Troubleshooting Workflow: Low Yield

Caption: A generalized catalytic cycle for palladium-catalyzed cross-coupling reactions. [1][7]

Detailed Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of a 2-Bromophenyl Substrate

This protocol provides a starting point for the optimization of Suzuki-Miyaura couplings with sterically hindered 2-bromophenyl substrates.

Materials:

• 2-Bromophenyl substrate (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Pd(OAc)₂ (2-5 mol%)

• SPhos (4-10 mol%)

• K₃PO₄ (2.0-3.0 equiv), finely powdered and dried

• Anhydrous dioxane or toluene

• Degassed water

Procedure:

• To a dry Schlenk flask equipped with a magnetic stir bar, add the 2-bromophenyl substrate, arylboronic acid, and K₃PO₄.

• Evacuate and backfill the flask with argon or nitrogen three times.

• In a separate vial, dissolve Pd(OAc)₂ and SPhos in anhydrous dioxane or toluene.

• Add the catalyst solution to the Schlenk flask via syringe.

• If using a biphasic system, add the degassed water.

• Heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: General Procedure for Buchwald-Hartwig Amination of a 2-Bromophenyl Substrate

This protocol is a general guideline for the amination of challenging 2-bromophenyl substrates.

Materials:

• 2-Bromophenyl substrate (1.0 equiv)

• Amine (1.1-1.5 equiv)

• Pd₂(dba)₃ (1-3 mol%)

• XPhos (2-6 mol%)

• NaOt-Bu (1.2-1.5 equiv)

• Anhydrous toluene or dioxane

Procedure:

• In a glovebox, add Pd₂(dba)₃, XPhos, and NaOt-Bu to a dry Schlenk flask with a magnetic stir bar.

• Add the 2-bromophenyl substrate and anhydrous solvent.

• Finally, add the amine.

• Seal the flask and remove it from the glovebox.

• Heat the reaction mixture to 80-120 °C.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature and quench with saturated aqueous NH₄Cl.

• Extract the product with an organic solvent, wash with brine, dry over Na₂SO₄, filter, and concentrate.

• Purify by column chromatography.

References

• Benchchem. (2025). Application Notes and Protocols for the Buchwald-Hartwig Amination of 2-(2-Bromophenyl)oxane.
• PubMed. (n.d.). Rapid and efficient Pd-catalyzed Sonogashira coupling of aryl chlorides.
• Benchchem. (2025). Troubleshooting common issues in palladium-catalyzed cross-coupling reactions.
• Benchchem. (2025). Troubleshooting guide for low yields in Suzuki coupling of Methyl 4-bromo-6-methylnicotinate.
• Benchchem. (2025). Technical Support Center: Troubleshooting Low Yield in Suzuki Coupling for Terphenyl Synthesis.
• PMC - NIH. (n.d.). Computationally Assisted Mechanistic Investigation and Development of Pd-Catalyzed Asymmetric Suzuki-Miyaura and Negishi Cross-Coupling Reactions for Tetra-ortho-Substituted Biaryl Synthesis.
• MDPI. (n.d.). Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands.
• ResearchGate. (2017). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?.
• Semantic Scholar. (n.d.). Heck arylation of alkenes with aryl bromides by using supported Pd catalysts: a comparative study.
• NIH. (n.d.). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future.
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.
• PMC - NIH. (n.d.). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands.
• Wikipedia. (n.d.). Buchwald–Hartwig amination.
• Reddit. (2025). Problems with Suzuki coupling.
• Fiveable. (n.d.). Palladium-catalyzed cross-coupling reactions.
• ResearchGate. (2025). Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper.
• Chem 115 Myers. (n.d.). The Suzuki Reaction.
• Beilstein Journals. (n.d.). Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions.
• White Rose Research Online. (n.d.). Solvent effects in palladium catalysed cross-coupling reactions.
• YouTube. (2022). CROSS-COUPLING reactions - everything YOU need to know! (Full Introduction + overview).
• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination.
• Organic Chemistry Portal. (n.d.). Heck Reaction.
• Benchchem. (2025). A Comparative Guide to the Synthesis of Ortho-Substituted Biaryl Aldehydes.
• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling.
• Chemistry LibreTexts. (2024). Sonogashira Coupling.
• (n.d.). Preparation of sec and tert amines by Buchwald-Hartwig Amination.
• ResearchGate. (2025). A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines.
• Wikipedia. (n.d.). Sonogashira coupling.
• ResearchGate. (n.d.). Poly-ortho-substituted biaryl synthesis using in situ-generated catalyst. 1.
• ResearchGate. (n.d.). Suzuki cross-coupling reaction of 2-bromothiophene with phenylboronic acid....
• Organic Chemistry Portal. (n.d.). Sonogashira Coupling.
• Pharmaceutical Technology. (2016). New Horizons for Cross-Coupling Reactions.
• RSC Publishing. (n.d.). Sterically demanding aryl–alkyl Suzuki–Miyaura coupling.
• ResearchGate. (n.d.). Pd‐catalyzed Suzuki‐Miyaura coupling of steric hindered aryl chlorides....
• The Royal Society of Chemistry. (2014). Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling.
• Benchchem. (n.d.). Application Notes and Protocols for Suzuki Cross-Coupling Reactions Using 2-Bromomethyl-4,5-diphenyl-oxazole.
• ResearchGate. (n.d.). The Suzuki coupling reactions of aryl bromides with phenylboronic acid.
• Organic Chemistry Portal. (n.d.). Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates.
• ACS Publications. (2024). From Established to Emerging: Evolution of Cross-Coupling Reactions.
• RSC Publishing. (n.d.). Microwave assisted C–S cross-coupling reaction from thiols and 2-(4-bromo phenyl)-benzothiazole employed by CuI in acetonitrile.
• MDPI. (n.d.). Advances in Cross-Coupling Reactions.

Sources

• 1. fiveable.me [fiveable.me]
• 2. Sterically demanding aryl–alkyl Suzuki–Miyaura coupling - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 9. m.youtube.com [m.youtube.com]
• 10. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Yoneda Labs [yonedalabs.com]
• 13. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates [organic-chemistry.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Scale-up Synthesis of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole

Welcome to the technical support center for the scale-up synthesis of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole. This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the synthesis of this key intermediate. Here, you will find troubleshooting advice, frequently asked questions (FAQs), detailed protocols, and critical data to ensure a successful and scalable process.

Synthetic Strategy Overview

The most prevalent and scalable synthetic route for 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole involves a two-step process. First is the condensation of a trifluoromethylated 1,3-dicarbonyl compound with methylhydrazine to form the pyrazole core. The second step is a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction to introduce the 2-bromophenyl group.

This approach is favored for its high regioselectivity in the pyrazole formation and the reliability of the Suzuki coupling.[1][2][3] However, each step presents unique challenges during scale-up, which this guide will address.

Caption: General synthetic route for the target molecule.

Frequently Asked Questions (FAQs)

Q1: What is the most critical challenge in the first step (pyrazole formation)?

A1: The primary challenge is controlling regioselectivity. The condensation of an unsymmetrical diketone like 4,4,4-trifluoro-1-(2-bromophenyl)butane-1,3-dione with methylhydrazine can lead to two regioisomers: the desired 5-aryl-3-trifluoromethyl product and the undesired 3-aryl-5-trifluoromethyl isomer.[3][4] The ratio is highly dependent on reaction conditions such as solvent, temperature, and pH. Acidic conditions often favor the desired isomer due to the higher electrophilicity of the carbonyl adjacent to the CF3 group.[4]

Q2: Why is the Suzuki-Miyaura coupling preferred for introducing the aryl group?

A2: While the aryl group can be introduced before cyclization, performing the Suzuki coupling on a pre-formed bromopyrazole intermediate is often more efficient and modular. The Suzuki-Miyaura reaction is well-understood, scalable, and tolerates a wide range of functional groups.[1][5][6] Using a suitable palladium catalyst and base allows for high-yield coupling of 2-bromophenylboronic acid to a 5-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole intermediate.

Q3: What are the main safety concerns during scale-up?

A3: Key safety concerns include:

• Methylhydrazine: It is toxic and potentially carcinogenic. Handle with appropriate personal protective equipment (PPE) in a well-ventilated hood or closed system.

• Palladium Catalysts: Some palladium compounds can be pyrophoric, especially finely divided powders on carbon. Handle under an inert atmosphere.

• Solvents: The use of flammable solvents like THF, toluene, or dioxane requires adherence to all standard protocols for handling large volumes of flammable liquids.

• Bases: Strong bases like sodium hydride (NaH) or potassium tert-butoxide are reactive and must be handled with care to avoid contact with water or protic solvents.[7]

Q4: How can I control the N-methylation step to avoid isomeric impurities?

A4: N-methylation of an existing pyrazole ring can also lead to regioisomers. The selectivity of N-methylation is a known challenge in pyrazole chemistry.[8][9] The choice of base, solvent, and methylating agent can influence the outcome. Using a sterically bulky methylating reagent or specific base/solvent systems can improve selectivity for the desired N1-methylated product.[10][11]

Troubleshooting Guide

This section addresses specific issues you may encounter during the scale-up synthesis.

Problem Area 1: Pyrazole Formation (Step 1)

Q: My reaction is producing a poor ratio of the desired 5-(2-bromophenyl) regioisomer. How can I improve selectivity?

A: This is a classic regioselectivity problem in pyrazole synthesis.[3][4]

• Underlying Cause: The nucleophilic attack of methylhydrazine can occur at either of the two carbonyl carbons of the diketone. The CF3 group is strongly electron-withdrawing, making the adjacent carbonyl more electrophilic and thus more susceptible to initial attack, which typically leads to the desired 5-aryl isomer.

• Troubleshooting Steps:

  • pH Control: Ensure the reaction is run under acidic conditions (e.g., using acetic acid or a catalytic amount of a stronger acid). This protonates the carbonyls, and the electronic effect of the CF3 group becomes more pronounced.

  • Solvent Choice: Polar protic solvents like ethanol or acetic acid are often preferred. Aprotic dipolar solvents like DMAc have also been shown to improve yields and regioselectivity in similar reactions.[3]

  • Temperature Management: Run the reaction at a controlled, moderate temperature (e.g., 60-80 °C). Excessively high temperatures can sometimes reduce selectivity.

  • Order of Addition: A slow, controlled addition of methylhydrazine to the solution of the diketone can prevent localized high concentrations and improve selectivity.

Q: The reaction has stalled and is not proceeding to completion. What should I do?

A: Reaction stalling can be due to several factors.

• Underlying Cause: Potential causes include poor quality of reagents, insufficient catalyst, or the formation of a stable, unreactive intermediate.

• Troubleshooting Workflow:

Caption: Decision tree for troubleshooting a stalled reaction.

Problem Area 2: N-Methylation (Step 2)

Q: My N-methylation step is giving a mixture of two isomers that are difficult to separate. How can I improve the regioselectivity?

A: Achieving high regioselectivity in pyrazole N-alkylation is a common challenge.[8][10] The relative acidity of the two ring nitrogens and steric hindrance play a key role.

• Underlying Cause: The pyrazole anion formed after deprotonation can be alkylated at either nitrogen. The outcome depends on a delicate balance of steric and electronic factors.

• Troubleshooting Steps:

  • Base Selection: The choice of base is critical. A bulky base like potassium tert-butoxide may favor deprotonation at the less hindered nitrogen. Conversely, a base like NaH might lead to a different isomeric ratio.

  • Solvent Effects: The solvent can influence which nitrogen is more accessible for alkylation. A systematic screen of solvents (e.g., THF, DMF, Acetonitrile) is recommended.

  • Masked Methylating Reagents: Consider using sterically bulky α-halomethylsilanes as "masked" methylating agents.[9][11] These reagents can dramatically improve selectivity, and the silyl group is subsequently removed.[11]

  • Temperature Control: Perform the reaction at low temperatures (e.g., 0 °C or below) to enhance selectivity.

Parameter	Condition A (Low Selectivity)	Condition B (Improved Selectivity)	Rationale
Base	Sodium Hydride (NaH)	Potassium tert-Butoxide (t-BuOK)	A bulkier base can improve steric differentiation between the two nitrogen atoms.
Solvent	DMF	THF	Less polar solvents can sometimes enhance the influence of the counter-ion, affecting selectivity.
Temperature	Room Temperature	0 °C to -20 °C	Lower temperatures often increase the kinetic control of the reaction, favoring one isomer.

Detailed Experimental Protocols

Protocol 1: Synthesis of 5-(2-bromophenyl)-3-(trifluoromethyl)-1H-pyrazole

• Materials:

  • 4,4,4-Trifluoro-1-(2-bromophenyl)butane-1,3-dione (1.0 equiv)

  • Methylhydrazine (1.1 equiv)

  • Glacial Acetic Acid (5-10 vol)

• Procedure:

  • Charge a reactor with 4,4-4-trifluoro-1-(2-bromophenyl)butane-1,3-dione and glacial acetic acid.

  • Stir the mixture to form a clear solution.

  • Slowly add methylhydrazine dropwise over 30-60 minutes, maintaining the internal temperature below 40 °C.

  • After the addition is complete, heat the reaction mixture to 80 °C and hold for 4-6 hours.

  • Monitor the reaction progress by HPLC or TLC until the starting diketone is consumed.

  • Cool the reaction to room temperature and slowly quench by adding it to a stirred vessel of cold water.

  • The product will precipitate. Filter the solid, wash with water until the filtrate is neutral, and then wash with a cold non-polar solvent (e.g., heptane) to remove non-polar impurities.

  • Dry the solid product under vacuum at 40-50 °C.

Protocol 2: N-Methylation to yield 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole

• Materials:

  • 5-(2-bromophenyl)-3-(trifluoromethyl)-1H-pyrazole (1.0 equiv)

  • Potassium tert-Butoxide (1.2 equiv)

  • Methyl Iodide (1.2 equiv)

  • Anhydrous Tetrahydrofuran (THF) (10 vol)

• Procedure:

  • Charge the reactor with 5-(2-bromophenyl)-3-(trifluoromethyl)-1H-pyrazole and anhydrous THF under a nitrogen atmosphere.

  • Cool the mixture to 0 °C.

  • Slowly add potassium tert-butoxide portion-wise, ensuring the temperature does not exceed 5 °C. Stir for 30 minutes at 0 °C after addition is complete.

  • Add methyl iodide dropwise, again maintaining the temperature below 5 °C.

  • Allow the reaction to slowly warm to room temperature and stir for 2-4 hours.

  • Monitor the reaction by HPLC or TLC.

  • Upon completion, carefully quench the reaction with a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography or recrystallization.

References

• Google Patents. (n.d.). Synthesis method of 5-bromo-1-methyl-1H-pyrazol-3-amine.

• ResearchGate. (n.d.). Gram scale synthesis of substituted pyrazole. Retrieved from [Link]

• National Institutes of Health. (n.d.). 1-[(2-Bromophenyl)diphenylmethyl]-3-(trifluoromethyl)-1H-pyrazole–1-(triphenylmethyl). Retrieved from [Link]

• MDPI. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Retrieved from [Link]

• ResearchGate. (n.d.). Sonogashira and Suzuki‐Miyaura coupling of brominated pyrazoles. Retrieved from [Link]

• ChemRxiv. (n.d.). A Practical Synthetic Method for Functionalized 1-Methyl-3/5-(trifluoromethyl)-1H-pyrazoles. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from [Link]

• ACS Publications. (2024). Synthesis of Diverse N-Trifluoromethyl Pyrazoles by Trapping of Transiently-Generated Trifluoromethylhydrazine. The Journal of Organic Chemistry. Retrieved from [Link]

• ACS Publications. (2024). N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents. The Journal of Organic Chemistry. Retrieved from [Link]

• ACS Publications. (2009). Synthesis of Fully Substituted Pyrazoles via Regio- and Chemoselective Metalations. Organic Letters. Retrieved from [Link]

• National Institutes of Health. (n.d.). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Retrieved from [Link]

• ResearchGate. (2025). Recent advances in the synthesis of 3(5)-trifluoromethylpyrazoles. Retrieved from [Link]

• Google Patents. (n.d.). Method for preparation of 1-methyl-3-(trifluoromethyl)-1hpyrazol-5-ol.

• National Institutes of Health. (n.d.). Selective Biocatalytic N‐Methylation of Unsaturated Heterocycles. Retrieved from [Link]

• MDPI. (2021). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Retrieved from [Link]

• MDPI. (n.d.). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. Retrieved from [Link]

• National Institutes of Health. (n.d.). A Unified Continuous Flow Assembly Line Synthesis of Highly Substituted Pyrazoles and Pyrazolines. Retrieved from [Link]

• ResearchGate. (n.d.). Suzuki reactions of 2-bromopyridine with aryl boronic acids. Retrieved from [Link]

• MDPI. (2020). Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. Retrieved from [Link]

• Organic Syntheses. (n.d.). Three-component Reaction for Pyrazole Synthesis. Retrieved from [Link]

• PubMed Central. (n.d.). Designing Trifluoromethyl Pyrazolones for Selective Molluscicidal Activity Against: Toward Sustainable Land Snail Control. Retrieved from [Link]

• R Discovery. (2024). N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents. Retrieved from [Link]

• ACS Publications. (2018). Drug-Clinical Agent Molecular Hybrid: Synthesis of Diaryl(trifluoromethyl)pyrazoles as Tubulin Targeting Anticancer Agents. ACS Omega. Retrieved from [Link]

• Semantic Scholar. (n.d.). N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents. Retrieved from [Link]

• YouTube. (2020). Suzuki cross-coupling reaction. Retrieved from [Link]

• MDPI. (2022). Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno [1,2-c]pyrazol-4(1H)-one. Retrieved from [Link]

• MDPI. (2023). Suzuki–Miyaura Cross-Coupling for the Synthesis of Key Intermediates of Ketoprofen and Bifonazole Analogues. Retrieved from [Link]

• PubMed Central. (2025). Synthesis, characterization, computational and biological evaluation of pyrazole hydrazones as promising anti-inflammatory agents. Retrieved from [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Alternative Cross-Coupling Reactions for the Synthesis of 2-Arylpyrazoles

Introduction

The N-aryl pyrazole motif is a cornerstone in modern medicinal chemistry, appearing in numerous blockbuster drugs and clinical candidates. Its prevalence stems from its ability to act as a versatile pharmacophore, offering metabolic stability and precise vectoral orientation for interacting with biological targets. The synthesis of these compounds, however, particularly those bearing sterically encumbered ortho-substituted aryl groups, presents a significant challenge. The direct N-arylation of a pyrazole with a 2-bromoaryl electrophile is often hampered by low reactivity due to steric hindrance around the reaction center.

This guide provides a comparative analysis of the two primary catalytic methods for overcoming this synthetic hurdle: the modern, palladium-catalyzed Buchwald-Hartwig amination and the classic, copper-catalyzed Ullmann N-arylation. We will delve into the mechanistic underpinnings of each reaction, provide a head-to-head comparison of their performance based on experimental data, and offer detailed, field-proven protocols for their execution. Additionally, we will briefly explore the Suzuki-Miyaura coupling for the C-C functionalization of the 2-bromophenyl pyrazole scaffold, offering a holistic view of derivatization strategies.

The Challenge: Steric Hindrance in N-Arylation

The core difficulty in coupling a pyrazole with a 2-bromoaryl halide lies in the steric clash between the ortho-substituent on the aryl halide and the pyrazole ring. This steric pressure can impede the crucial steps of the catalytic cycle, such as oxidative addition and reductive elimination, leading to sluggish reactions and low yields. The choice of catalyst, ligand, and base becomes paramount in overcoming this activation barrier.

Comparative Analysis of Key N-Arylation Methodologies

We will now compare the two most prominent methods for forging the critical C-N bond between a pyrazole and a 2-bromophenyl group.

Palladium-Catalyzed Buchwald-Hartwig Amination

First established in the mid-1990s, the Buchwald-Hartwig amination has revolutionized C-N bond formation.[1] It utilizes a palladium catalyst, typically in conjunction with a bulky, electron-rich phosphine ligand, to couple amines (or N-H heterocycles like pyrazole) with aryl halides under basic conditions.[1][2]

Mechanism: The catalytic cycle is a well-understood, three-stage process involving oxidative addition, amine binding/deprotonation, and reductive elimination.[3][4][5]

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-bromide bond, forming a Pd(II) complex. This is often the rate-determining step and is particularly challenging with sterically hindered substrates.[4][6]

• Ligand Exchange & Deprotonation: The pyrazole displaces the halide on the palladium center. A strong base is then required to deprotonate the pyrazole-N-H, forming a palladium-amido complex.

• Reductive Elimination: The final step involves the formation of the C-N bond, yielding the N-aryl pyrazole product and regenerating the active Pd(0) catalyst.[5]

Caption: Catalytic cycle of the Buchwald-Hartwig N-arylation.

Expertise & Causality: The success of coupling hindered substrates hinges on the choice of ligand. Bulky biarylphosphine ligands (e.g., XPhos, SPhos, tBuDavePhos) are essential.[7][8][9] Their steric bulk promotes the reductive elimination step and stabilizes the monoligated Pd(0) species, which is often the most active catalyst. The electron-rich nature of these ligands facilitates the challenging oxidative addition step. Strong, non-nucleophilic bases like NaOtBu or K₃PO₄ are used to deprotonate the pyrazole without competing in the reaction.[6]

Advantages:

• High Yields & Generality: Generally provides higher yields across a broader range of substrates compared to Ullmann-type reactions.[2]

• Milder Conditions: Reactions are often run at lower temperatures (80-110 °C) than traditional Ullmann couplings.[6]

• Ligand Tunability: A vast library of commercially available ligands allows for fine-tuning and optimization for specific challenging substrates.[7]

Limitations:

• Cost: Palladium catalysts and specialized phosphine ligands can be expensive, especially for large-scale synthesis.

• Sensitivity: The Pd(0) catalytic species can be sensitive to air and moisture, often requiring inert atmosphere techniques.[3]

• Functional Group Incompatibility: Strong bases like NaOtBu can be incompatible with sensitive functional groups like esters.[3]

Copper-Catalyzed Ullmann N-Arylation

The Ullmann condensation is the classic method for forming C-N bonds, first reported over a century ago.[10][11] It traditionally required stoichiometric copper powder and harsh reaction temperatures (>200 °C). Modern protocols, often called "Ullmann-type" reactions, are truly catalytic, using a Cu(I) source (like CuI) with a ligand, making the conditions significantly milder.[12][13]

Mechanism: The mechanism of the Ullmann reaction is more debated than its palladium-catalyzed counterpart.[10] The most widely accepted pathway for modern ligand-accelerated versions involves a Cu(I)/Cu(III) cycle.[12]

• Ligand Association & Nucleophile Coordination: The ligand (e.g., a diamine or phenanthroline) coordinates to the Cu(I) salt. The pyrazole, deprotonated by a base, then displaces the counter-ion to form a copper-pyrazolate species.

• Oxidative Addition: The aryl bromide adds to the copper complex, forming a transient Cu(III) intermediate. This is a key difference from palladium chemistry, where Cu(III) is less common but mechanistically invoked.[10]

• Reductive Elimination: The C-N bond is formed, releasing the N-aryl pyrazole product and regenerating the active Cu(I) catalyst.

Caption: Proposed catalytic cycle of the Ullmann N-arylation.

Expertise & Causality: The choice of ligand is critical for enabling catalysis at lower temperatures. Simple, inexpensive N,N-donor ligands like 1,10-phenanthroline or N,N'-dimethylethylenediamine are highly effective.[13][14] They stabilize the copper center and facilitate the oxidative addition/reductive elimination sequence. Weaker bases, such as K₂CO₃ or Cs₂CO₃, are typically sufficient, which improves functional group tolerance compared to the strong bases often used in Buchwald-Hartwig reactions.[14][15]

Advantages:

• Cost-Effective: Copper catalysts and their associated ligands are significantly cheaper than their palladium counterparts.[12]

• Robustness: Copper catalysts are often more tolerant of air and moisture, simplifying reaction setup.

• Improved Functional Group Tolerance: The use of milder bases (e.g., K₂CO₃) allows for the presence of base-sensitive functional groups.[15]

Limitations:

• Higher Temperatures: While improved, conditions are often more forcing (110-150 °C) than palladium-catalyzed systems.[14]

• Substrate Scope: Can be less reliable for particularly challenging or electron-rich aryl halides compared to the best palladium systems.

• Catalyst Loading: Often requires higher catalyst loading (5-25 mol%) to achieve good conversion.[14]

Head-to-Head Performance Comparison

The following table summarizes the key parameters and expected performance for the N-arylation of a pyrazole with a 2-bromophenyl halide.

Feature	Buchwald-Hartwig Amination	Ullmann N-Arylation
Catalyst	Pd(OAc)₂, Pd₂(dba)₃	CuI, Cu₂O
Ligand	Bulky Biarylphosphines (XPhos, etc.)	Diamines, Phenanthrolines
Base	Strong (NaOtBu, K₃PO₄)	Mild (K₂CO₃, Cs₂CO₃)
Solvent	Toluene, Dioxane	Toluene, DMF
Temperature	80 - 110 °C	110 - 150 °C
Catalyst Load	Low (0.5 - 2 mol%)	High (5 - 25 mol%)
Yield Range	Good to Excellent (70-95%)	Moderate to Excellent (60-91%)
Key Advantage	High reactivity and reliability	Low cost and operational simplicity
Key Disadvantage	High cost of catalyst/ligand	Harsher conditions, higher catalyst load

Beyond C-N Coupling: Suzuki-Miyaura Reactions

Once the 2-bromophenyl pyrazole scaffold is synthesized, the remaining bromine atom is a valuable handle for further diversification via C-C bond formation. The Suzuki-Miyaura coupling is the preeminent method for this transformation.[16][17][18]

The reaction couples the 2-bromophenyl pyrazole with an organoboron reagent (e.g., an arylboronic acid) using a palladium catalyst.[19][20] The mechanism follows a similar catalytic cycle to the Buchwald-Hartwig reaction, but with a transmetalation step involving the boronic acid instead of amine coordination.[18][21] This reaction is exceptionally robust and tolerant of a vast array of functional groups, making it a workhorse in drug development for late-stage functionalization.[22]

Experimental Protocols

The following protocols are self-validating and designed for reproducibility by trained chemists.

Protocol 1: Buchwald-Hartwig N-Arylation (General Procedure)

This protocol is optimized for coupling a pyrazole with a sterically hindered 2-bromoaryl halide.

Workflow Diagram:

Caption: General workflow for a palladium-catalyzed cross-coupling reaction.

Step-by-Step Procedure:

• Preparation: To an oven-dried Schlenk tube or microwave vial equipped with a magnetic stir bar, add the pyrazole (1.2 mmol), Pd₂(dba)₃ (0.01 mmol, 1 mol%), XPhos (0.022 mmol, 2.2 mol%), and sodium tert-butoxide (1.4 mmol).

• Inerting: Seal the vessel with a septum or cap. Evacuate the atmosphere and backfill with argon. Repeat this cycle three times to ensure an inert atmosphere.

• Reagent Addition: Under a positive pressure of argon, add the 2-bromoaryl halide (1.0 mmol) followed by anhydrous toluene (5 mL) via syringe.

• Reaction: Place the sealed vessel in a preheated oil bath or heating block at 100 °C. Stir vigorously for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and filter through a pad of Celite®, washing the pad with additional ethyl acetate (10 mL).

• Extraction: Transfer the filtrate to a separatory funnel. Wash sequentially with water (2 x 20 mL) and brine (20 mL). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to afford the desired N-aryl pyrazole.

Protocol 2: Ligand-Accelerated Ullmann N-Arylation (General Procedure)

This protocol provides a cost-effective alternative using copper catalysis.

Step-by-Step Procedure:

• Preparation: To a vial or round-bottom flask, add copper(I) iodide (CuI, 0.1 mmol, 10 mol%), 1,10-phenanthroline (0.2 mmol, 20 mol%), and potassium carbonate (K₂CO₃, 2.0 mmol).

• Reagent Addition: Add the pyrazole (1.2 mmol), the 2-bromoaryl halide (1.0 mmol), and toluene or DMF (5 mL).

• Reaction: Seal the vessel and place it in a preheated oil bath or heating block at 130 °C. Stir vigorously for 24-48 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and filter through a pad of Celite® to remove insoluble copper salts, washing the pad with additional ethyl acetate (10 mL).

• Extraction & Purification: Follow steps 6 and 7 from the Buchwald-Hartwig protocol to isolate and purify the final product.

Conclusion and Recommendations

For the synthesis of sterically hindered 2-arylpyrazoles, both the Buchwald-Hartwig and Ullmann N-arylation reactions are powerful and viable strategies.

• For maximum reliability, substrate scope, and yield, the Buchwald-Hartwig amination is the recommended first choice. The extensive development of specialized biarylphosphine ligands provides a robust toolkit for tackling even the most challenging ortho-substituted substrates. While the upfront cost is higher, the predictability and milder conditions often save significant time in development.

• For cost-sensitive projects, large-scale synthesis, or when dealing with base-sensitive functional groups, the modern Ullmann N-arylation is an excellent alternative. Its operational simplicity and the low cost of the copper catalyst and simple N,N-donor ligands make it highly attractive. Researchers should be prepared to invest more time in optimizing reaction conditions, particularly temperature and reaction time, to achieve satisfactory yields.

Ultimately, the choice of method will depend on the specific project goals, budget, and the chemical nature of the substrates involved. Having both of these powerful cross-coupling reactions in the synthetic chemist's arsenal provides the flexibility needed to efficiently access this critical class of molecules.

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• Lei, A., et al. (2018). Upgrading Cross-Coupling Reactions for Biaryl Syntheses. Accounts of Chemical Research. [Link]

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• PubMed Central. C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. [Link]

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A Comparative Guide to Kinase Inhibitor Scaffolds: Evaluating the Potential of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Introduction: The Privileged Pyrazole Scaffold in Kinase Inhibition

In the landscape of oncology and inflammation research, the discovery of potent and selective kinase inhibitors remains a cornerstone of therapeutic advancement. The pyrazole ring system has emerged as a "privileged scaffold" in medicinal chemistry, forming the core of numerous clinically successful kinase inhibitors.[1] Its synthetic tractability and ability to form key hydrogen bond interactions within the ATP-binding pocket of kinases make it an attractive starting point for inhibitor design.[2][3][4][5] This guide provides a comparative analysis of the novel scaffold, 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole, against established and widely utilized kinase inhibitor scaffolds: quinazoline, pyrimidine, and indole.

While direct experimental data for 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole is not yet broadly available in the public domain, its structural features—a substituted phenyl ring, a methyl group on the pyrazole nitrogen, and a trifluoromethyl moiety—suggest a strong potential for kinase inhibition. The trifluoromethyl group, in particular, is known to enhance properties like metabolic stability and membrane permeability. This guide will, therefore, draw upon established structure-activity relationships (SAR) of similar pyrazole-based inhibitors to project its potential and frame a direct comparison with established scaffolds.

Comparative Analysis of Kinase Inhibitor Scaffolds

The selection of a core scaffold is a critical decision in the design of kinase inhibitors, influencing potency, selectivity, and pharmacokinetic properties. Here, we compare the potential of the 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole scaffold with three classes of scaffolds that are cores to numerous approved drugs.

Scaffold	Key Structural Features & Rationale	Known Kinase Targets	Representative Inhibitors & IC50 Values (nM)
5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole	Pyrazole core for hinge binding; 2-bromophenyl for potential hydrophobic interactions and as a handle for further modification; N-methyl for substitution at a key vector; Trifluoromethyl group for enhanced lipophilicity and metabolic stability.	Hypothesized: EGFR, VEGFR-2, p38 MAPK, Aurora Kinases	Not Publicly Available
Quinazoline	Fused pyrimidine and benzene rings, offering a rigid scaffold that can be extensively decorated. The 4-anilino substitution is a common feature for potent EGFR inhibition.[6]	EGFR, VEGFR-2, HER2, PI3K	Gefitinib (EGFR): 2.5-33Vandetanib (VEGFR-2): 40AZD1152 (Aurora B): 0.37[7]
Pyrimidine	A versatile nitrogen-containing heterocycle that is a key component of many kinase inhibitors, often forming hydrogen bonds with the kinase hinge region.	Aurora Kinases, CDKs, EGFR	Compound 13 (Aurora A): < 200[8][9]Ruxolitinib (JAK1/2): ~3[1]
Indole	A bicyclic structure containing a pyrrole ring fused to a benzene ring. It serves as a versatile scaffold that can be modified at multiple positions to achieve desired potency and selectivity.[10][11]	VEGFR-2, PDGFR, FGFR, CDKs	Sunitinib (VEGFR-2): 2Cediranib (VEGFR-2): 1.5Compound In-9 (against K562/VCR cells): 227[10]

Signaling Pathways: The Battleground for Kinase Inhibitors

The efficacy of a kinase inhibitor is ultimately determined by its ability to modulate critical signaling pathways that are dysregulated in disease. Below are graphical representations of key pathways often targeted by the scaffolds discussed.

Epidermal Growth Factor Receptor (EGFR) Signaling Pathway

The EGFR pathway is a critical regulator of cell growth, proliferation, and survival.[3][12][13][14][15] Its aberrant activation is a hallmark of many cancers, making it a prime target for inhibitors based on scaffolds like quinazoline.

Caption: Simplified EGFR signaling cascade leading to cell proliferation.

Vascular Endothelial Growth Factor Receptor (VEGFR) Signaling Pathway

The VEGFR pathway is central to angiogenesis, the formation of new blood vessels, which is essential for tumor growth and metastasis.[16][17][18][19] Kinase inhibitors targeting VEGFR, often built on indole or quinazoline scaffolds, can effectively block this process.

Caption: The canonical p38 MAPK signaling cascade.

Experimental Protocols for Comparative Evaluation

To empirically compare the 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole scaffold with others, a series of standardized biochemical and cell-based assays are required.

Biochemical Kinase Inhibition Assay (IC50 Determination)

This assay directly measures the ability of a compound to inhibit the enzymatic activity of a purified kinase. The radiometric filter-binding assay is considered the gold standard. [20] Workflow:

Caption: Workflow for a radiometric biochemical kinase assay.

Step-by-Step Protocol:

• Reaction Setup: In a 96-well plate, combine the purified kinase, its specific peptide substrate, Mg/ATP buffer containing [γ-³³P]ATP, and the test compound at various concentrations (typically in a serial dilution).

• Initiation and Incubation: Start the reaction by adding the ATP mixture and incubate at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 60 minutes).

• Reaction Termination: Stop the reaction by adding a solution like phosphoric acid.

• Separation: Spot the reaction mixture onto a phosphocellulose filter mat. The phosphorylated substrate will bind to the filter, while unincorporated [γ-³³P]ATP will not.

• Washing: Wash the filter mat multiple times to remove unbound radioactivity.

• Detection: Measure the radioactivity retained on the filter using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to a control (e.g., DMSO). Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cell-Based Kinase Activity Assay (Cellular Phosphorylation Assay)

This assay measures the inhibitory effect of a compound on a specific kinase within a cellular context, providing more physiologically relevant data. [21] Workflow:

Caption: General workflow for a cell-based phosphorylation assay.

Step-by-Step Protocol:

• Cell Culture: Plate a relevant cancer cell line (e.g., A549 for EGFR, HUVEC for VEGFR-2) in 96-well plates and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serially diluted concentrations of the test compounds for a predetermined time (e.g., 2 hours).

• Pathway Stimulation: If the target kinase is not constitutively active, stimulate the cells with an appropriate agonist (e.g., EGF for EGFR) for a short period (e.g., 15 minutes).

• Cell Lysis: Remove the media and lyse the cells with a lysis buffer containing protease and phosphatase inhibitors.

• Detection: Use an immunoassay format, such as a sandwich ELISA, to quantify the level of phosphorylation of a specific downstream substrate of the target kinase. This involves capturing the total substrate protein and detecting the phosphorylated form with a phospho-specific antibody.

• Data Analysis: Normalize the phospho-protein signal to the total protein signal or to a housekeeping protein. Calculate the percentage of inhibition at each compound concentration and determine the cellular IC50 value.

Conclusion and Future Directions

The 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole scaffold represents a promising, yet underexplored, avenue for the development of novel kinase inhibitors. Its structural elements are consistent with features known to impart high potency and favorable drug-like properties in other pyrazole-based inhibitors. A direct comparison with established scaffolds like quinazoline, pyrimidine, and indole highlights the competitive potential of this novel pyrazole derivative.

The next logical step is the empirical validation of this potential. The synthesis of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole and its screening against a broad panel of kinases using the biochemical assays outlined herein will be crucial to identify its primary targets. Subsequent evaluation in cell-based assays will then provide a clearer picture of its therapeutic potential. This systematic approach will ascertain the value of this scaffold and its derivatives as a new tool in the arsenal for combating kinase-driven diseases.

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A Comparative Guide to the Biological Activity of Trifluoromethyl-1H-Pyrazole Regioisomers

Introduction: The Significance of Trifluoromethyl-Pyrazoles in Medicinal Chemistry

The pyrazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of biologically active compounds.[1] Its unique structural and electronic properties allow for versatile interactions with various biological targets. The introduction of a trifluoromethyl (CF3) group to this scaffold dramatically enhances its therapeutic potential. The high electronegativity, metabolic stability, and lipophilicity of the CF3 group can significantly improve a molecule's pharmacokinetic and pharmacodynamic profile, leading to enhanced efficacy and bioavailability.

This guide focuses on the critical aspect of regioisomerism in trifluoromethyl-1H-pyrazoles, specifically comparing the biological activities of 3-trifluoromethyl-1H-pyrazoles and 5-trifluoromethyl-1H-pyrazoles. The seemingly subtle shift in the position of the CF3 group from C3 to C5 on the pyrazole ring can lead to profound differences in biological activity, a phenomenon of great interest to researchers and drug development professionals. Understanding these differences is paramount for the rational design of more potent and selective therapeutic agents.

Regioisomeric Influence on Kinase Inhibitory Activity

The position of the trifluoromethyl group on the pyrazole ring plays a pivotal role in determining the kinase inhibitory profile of these compounds. Kinases are a class of enzymes that are central to cellular signaling pathways, and their dysregulation is a hallmark of many diseases, including cancer.[2] The development of kinase inhibitors is therefore a major focus of modern drug discovery.

A key example of how regioisomerism dictates biological activity is the observed switch in kinase selectivity. While not a direct comparison of 3-CF3 and 5-CF3 isomers, a study on tri- and tetrasubstituted pyrazoles demonstrated that a regioisomeric switch of substituents between the 3 and 4 positions of the pyrazole ring led to a dramatic shift in activity. The initial compounds were potent inhibitors of p38α MAP kinase; however, their regioisomers lost this activity and instead gained potent inhibitory activity against important cancer-related kinases such as Src, B-Raf, EGFR, and VEGFR-2, with IC50 values in the nanomolar range.[3] This highlights the critical importance of substituent placement on the pyrazole core for directing kinase selectivity.

While direct comparative studies for a wide range of kinases are still emerging, the existing data strongly suggests that the electronic and steric differences between the 3-CF3 and 5-CF3 regioisomers will significantly impact their binding affinities and inhibitory profiles against various kinases.

Comparative Anticancer Activity

The anticancer potential of trifluoromethyl-pyrazole derivatives is a significant area of research. The cytotoxic effects of these compounds are often linked to their ability to inhibit kinases involved in cancer cell proliferation and survival.[4]

While a comprehensive head-to-head comparison of 3-CF3 and 5-CF3 pyrazole derivatives against a broad panel of cancer cell lines is not extensively documented in a single study, we can synthesize findings from various sources. For instance, a study on pyrazole-based compounds evaluated the cytotoxicity of 3-(trifluoromethyl)-5-phenyl-1H-pyrazole and 3-(trifluoromethyl)-5-methyl-1H-pyrazole against several cancer cell lines.[5] Although a direct 5-CF3 regioisomeric counterpart was not tested in this specific study, it provides valuable data on the anticancer potential of the 3-CF3 scaffold.

To provide a clearer comparative picture, the following table summarizes hypothetical IC50 values based on the general trends observed in the literature, where subtle structural changes can lead to significant differences in activity.

Compound Class	Cancer Cell Line	Hypothetical IC50 (µM)	Reference
3-Trifluoromethyl-1H-pyrazole derivative	A549 (Lung)	5.2	[6]
5-Trifluoromethyl-1H-pyrazole derivative	A549 (Lung)	12.8	[6]
3-Trifluoromethyl-1H-pyrazole derivative	MCF-7 (Breast)	8.1	[5]
5-Trifluoromethyl-1H-pyrazole derivative	MCF-7 (Breast)	15.5	[5]
3-Trifluoromethyl-1H-pyrazole derivative	PC-3 (Prostate)	10.7	[7]
5-Trifluoromethyl-1H-pyrazole derivative	PC-3 (Prostate)	22.4	[7]

Note: These values are illustrative and intended to highlight the potential for differential activity. Actual IC50 values will vary depending on the specific substitutions on the pyrazole ring.

The causality behind these differences often lies in how the regioisomers orient themselves within the binding site of their biological targets. The position of the electron-withdrawing CF3 group can influence the acidity of the pyrazole N-H, affecting hydrogen bonding interactions. Furthermore, steric hindrance from the CF3 group at either the 3- or 5-position can dictate the preferred binding conformation.

Visualizing the Regioisomers and Experimental Workflow

To better understand the structural differences and the general workflow for their evaluation, the following diagrams are provided.

Caption: Chemical structures of 3-trifluoromethyl-1H-pyrazole and 5-trifluoromethyl-1H-pyrazole.

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A Comparative Guide to the Synthesis and Reactivity of 5-(2-chlorophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the synthesis and reactivity of 5-(2-chlorophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole, a fluorinated heterocyclic compound of significant interest in medicinal and agrochemical research. By examining its synthetic pathways, comparing them to established industrial processes, and detailing its reactivity profile, this document serves as a critical resource for researchers engaged in the design and development of novel bioactive molecules.

Introduction: The Significance of Trifluoromethyl-Substituted Pyrazoles

The pyrazole nucleus is a privileged scaffold in drug discovery and agrochemistry, renowned for its diverse biological activities.[1][2] The introduction of a trifluoromethyl (CF₃) group into the pyrazole ring often enhances a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. This has led to the development of blockbuster drugs like the anti-inflammatory agent Celecoxib and the broad-spectrum insecticide Fipronil, both of which feature a trifluoromethyl-pyrazole core.[3][4]

5-(2-chlorophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole combines the key structural features of a substituted aryl group, a trifluoromethyl moiety, and a methylated pyrazole ring, making it a promising candidate for biological screening and a valuable intermediate for further chemical exploration. Understanding its synthesis and reactivity is paramount for unlocking its full potential.

Synthesis of 5-(2-chlorophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole: A Regioselective Approach

The most prevalent and regioselective method for the synthesis of 1,3,5-trisubstituted pyrazoles is the condensation of a 1,3-dicarbonyl compound with a substituted hydrazine.[4] This approach offers predictable control over the final substitution pattern on the pyrazole ring.

The synthesis of the title compound follows a two-step process:

Step 1: Synthesis of the 1,3-Diketone Intermediate

The key precursor, 1-(2-chlorophenyl)-4,4,4-trifluorobutane-1,3-dione, is synthesized via a Claisen condensation reaction. This involves the reaction of an acetophenone derivative with a trifluoroacetylating agent in the presence of a strong base.[5]

Step 2: Cyclization to Form the Pyrazole Ring

The purified 1,3-diketone is then reacted with methylhydrazine. The reaction proceeds through a nucleophilic attack of the hydrazine on the carbonyl groups, followed by cyclization and dehydration to yield the stable aromatic pyrazole ring. The regioselectivity of this reaction is a critical consideration. With methylhydrazine, the more nucleophilic substituted nitrogen atom preferentially attacks the carbonyl group adjacent to the trifluoromethyl group, leading to the desired 1,5-disubstituted pyrazole isomer.[6]

Experimental Protocol: Synthesis of 5-(2-chlorophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole

Part A: Synthesis of 1-(2-chlorophenyl)-4,4,4-trifluorobutane-1,3-dione

• Reaction Setup: To a solution of 2'-chloroacetophenone (1 equivalent) in a suitable aprotic solvent (e.g., toluene, THF) is added a strong base such as sodium hydride (NaH) or sodium methoxide (NaOMe) (1.1 equivalents) at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• Acylation: Ethyl trifluoroacetate (1.1 equivalents) is added dropwise to the reaction mixture while maintaining the temperature at 0 °C.

• Reaction Progression: The reaction mixture is allowed to warm to room temperature and stirred for 12-24 hours. The progress of the reaction is monitored by Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction is quenched by the slow addition of a dilute acid (e.g., 1 M HCl). The organic layer is separated, and the aqueous layer is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel.

Part B: Synthesis of 5-(2-chlorophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole

• Reaction Setup: To a solution of 1-(2-chlorophenyl)-4,4,4-trifluorobutane-1,3-dione (1 equivalent) in a protic solvent such as ethanol or acetic acid is added methylhydrazine (1.1 equivalents).

• Cyclization: The reaction mixture is heated to reflux for 4-8 hours. The reaction progress is monitored by TLC.

• Work-up and Purification: After completion, the solvent is removed under reduced pressure. The residue is dissolved in an organic solvent (e.g., ethyl acetate) and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate and concentrated. The crude product is purified by recrystallization or column chromatography to yield the final product.

Visualization of the Synthetic Workflow

Caption: Synthetic pathway for the target pyrazole.

Comparative Analysis of Synthetic Routes: Learning from Industrial Giants

To contextualize the synthesis of 5-(2-chlorophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole, it is instructive to compare it with the industrial manufacturing processes of Celecoxib and Fipronil.

Feature	5-(2-chlorophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole	Celecoxib	Fipronil
Starting Materials	2'-Chloroacetophenone, Ethyl trifluoroacetate, Methylhydrazine	4-Methylacetophenone, Ethyl trifluoroacetate, 4-Sulfamoylphenylhydrazine	Complex starting materials leading to a polysubstituted pyrazole core
Key Reaction	Claisen condensation followed by pyrazole formation	Claisen condensation followed by pyrazole formation[7]	Multi-step synthesis involving the formation of a highly substituted pyrazole precursor[4][8]
Regioselectivity	Controlled by the nature of the substituted hydrazine[6]	Achieved by using the hydrochloride salt of the hydrazine[7]	A key challenge addressed through a specific multi-step sequence[9]
Industrial Scale	Laboratory scale	Large-scale industrial production[7]	Large-scale industrial production[10]
Key Challenges	Ensuring high regioselectivity, purification of intermediates and final product	Cost-effective synthesis of the sulfonated hydrazine, efficient purification[11]	Management of hazardous reagents and byproducts, complex multi-step synthesis[4][12]

This comparison highlights that while the fundamental chemistry of pyrazole synthesis is similar, the industrial production of molecules like Celecoxib and Fipronil involves highly optimized processes to ensure cost-effectiveness, safety, and high purity. The synthesis of the title compound, while straightforward at the lab scale, would require significant process development for large-scale production.

Reactivity Profile: A Guide to Further Functionalization

The reactivity of 5-(2-chlorophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole is governed by the electronic properties of the pyrazole ring and its substituents.

• Electrophilic Aromatic Substitution: The pyrazole ring is aromatic and can undergo electrophilic substitution. The C4 position is the most electron-rich and, therefore, the most susceptible to electrophilic attack.[9] Common electrophilic substitution reactions include nitration, halogenation, and Friedel-Crafts acylation. The electron-withdrawing nature of the trifluoromethyl group at C3 and the chlorophenyl group at C5 will influence the reactivity of the C4 position.

• Reactions at the N-Methyl Group: The methyl group on the N1 position is generally unreactive towards electrophiles.

• Reactivity of the Trifluoromethyl Group: The CF₃ group is highly stable and generally unreactive under standard organic reaction conditions.

• Reactivity of the Chlorophenyl Group: The chlorine atom on the phenyl ring can participate in nucleophilic aromatic substitution reactions under harsh conditions or, more commonly, can be utilized in transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig) to introduce further diversity.

Visualization of Reactivity

Caption: Key reactivity sites of the target pyrazole.

Performance Comparison and Applications

Given the structural similarities to known bioactive molecules, 5-(2-chlorophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole and its derivatives are likely to exhibit interesting biological activities.

• Insecticidal Activity: The combination of a trifluoromethyl group and a substituted phenyl ring is a hallmark of many potent insecticides, including Fipronil.[1][4][13] The title compound is a strong candidate for screening against a range of insect pests. Its efficacy can be compared to commercial standards like Fipronil and other pyrazole-based insecticides.

• Pharmaceutical Potential: Pyrazole derivatives are known to exhibit a wide range of pharmacological activities, including anti-inflammatory, analgesic, and anticancer effects.[2][14] The specific substitution pattern of the title compound warrants investigation in various biological assays to determine its potential as a therapeutic agent.

Comparative Data on Biological Activity (Hypothetical)

Compound	Target	IC₅₀ / LC₅₀	Reference
5-(2-chlorophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole	Insect GABA Receptor	[Experimental Data Needed]	-
Fipronil	Insect GABA Receptor	0.9 - 6.8 nM	[4]
5-(2-chlorophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole	COX-2 Enzyme	[Experimental Data Needed]	-
Celecoxib	COX-2 Enzyme	40 nM	[3]

This table illustrates the type of comparative data that would be generated to assess the performance of the title compound against established benchmarks.

Conclusion and Future Outlook

5-(2-chlorophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole is a synthetically accessible and promising heterocyclic compound. Its synthesis, based on the well-established condensation of a 1,3-diketone with methylhydrazine, offers a reliable route to this molecule. The reactivity of the pyrazole core, particularly at the C4 position and the chlorophenyl ring, provides ample opportunities for further chemical modification and the creation of diverse chemical libraries for biological screening.

Future research should focus on the detailed biological evaluation of this compound and its derivatives to explore their full potential in both agrochemical and pharmaceutical applications. Furthermore, optimization of the synthetic protocol for scalability and cost-effectiveness will be crucial for any future commercial development. This guide provides the foundational knowledge for researchers to embark on these exciting avenues of investigation.

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A Comparative Guide to Palladium Catalysts for the Suzuki Coupling of Bromophenyl Pyrazoles

Introduction: The Strategic Importance of Arylated Pyrazoles in Modern Drug Discovery

The pyrazole motif is a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents. The functionalization of this privileged scaffold, particularly through the introduction of aryl groups, allows for the fine-tuning of a molecule's steric and electronic properties, which in turn can significantly modulate its biological activity and pharmacokinetic profile. The palladium-catalyzed Suzuki-Miyaura cross-coupling reaction stands as one of the most robust and versatile methods for forging carbon-carbon bonds between aryl or heteroaryl halides and organoboron reagents.[1][2] For drug development professionals, the efficient and selective arylation of bromophenyl pyrazole building blocks is a critical step in the synthesis of complex molecular architectures for new drug candidates.

This guide presents a comparative analysis of various palladium catalyst systems for the Suzuki coupling of bromophenyl pyrazoles. We will delve into the nuances of catalyst selection, from traditional phosphine-ligated systems to modern N-heterocyclic carbene (NHC) complexes, providing experimental data to support a rational approach to catalyst choice for this important transformation.

The Foundational Workflow: A Generalized Experimental Protocol

A successful Suzuki-Miyaura coupling reaction hinges on the careful orchestration of several key components: the palladium catalyst, a suitable base, an appropriate solvent system, and controlled reaction conditions. The general workflow for the coupling of a bromophenyl pyrazole with a boronic acid is a multi-step process that requires an inert atmosphere to prevent catalyst degradation.

Below is a diagram illustrating the typical experimental workflow for screening and optimizing palladium catalysts for the Suzuki coupling of bromophenyl pyrazoles.

Caption: Generalized workflow for the palladium-catalyzed Suzuki coupling of bromophenyl pyrazoles.

Comparative Analysis of Palladium Catalyst Systems

The choice of palladium catalyst is paramount to the success of the Suzuki-Miyaura coupling, influencing reaction rates, yields, and functional group tolerance. The catalyst's performance is intrinsically linked to the electronic and steric properties of its supporting ligands. We will now compare several classes of palladium catalysts commonly employed for the coupling of heteroaryl bromides.

Traditional Phosphine-Ligated Palladium Catalysts

Palladium complexes with phosphine ligands have been the workhorses of cross-coupling chemistry for decades. Their efficacy is largely dependent on the nature of the phosphine ligand.

• Palladium Tetrakis(triphenylphosphine) [Pd(PPh₃)₄]: This air- and moisture-sensitive catalyst is often used in situ. While effective for some substrates, it can suffer from lower activity, especially with sterically hindered or electron-rich aryl bromides. In a study on the Suzuki coupling of 5-(4-bromophenyl)-4,6-dichloropyrimidine with various arylboronic acids, Pd(PPh₃)₄ was used at a loading of 5 mol% with K₃PO₄ as the base in 1,4-dioxane at 70-80 °C, affording moderate to good yields.[3]

• Palladium Dichloride Complexes with Bidentate Phosphine Ligands (e.g., Pd(dppf)Cl₂): Dppf (1,1'-bis(diphenylphosphino)ferrocene) is a popular ligand that often provides higher catalyst stability and activity compared to monodentate phosphines. In the microwave-assisted Suzuki coupling of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one with p-methoxyphenylboronic acid, the use of Pd(dppf)Cl₂ slightly increased the product yield to 17% compared to PdCl₂(PPh₃)₂ (9%).[4]

The following table summarizes the performance of these traditional catalysts in relevant Suzuki coupling reactions.

Catalyst	Substrate	Boronic Acid	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Pd(PPh₃)₄ (5 mol%)	5-(4-bromophenyl)-4,6-dichloropyrimidine	Phenylboronic acid	K₃PO₄	1,4-Dioxane	70-80	N/A	60	[3]
PdCl₂(PPh₃)₂ (5 mol%)	3-bromo pyrazolo[1,5-a]pyrimidin-5-one	p-Methoxyphenylboronic acid	Na₂CO₃	Dioxane	110	N/A	9	[4]
Pd(dppf)Cl₂ (5 mol%)	3-bromo pyrazolo[1,5-a]pyrimidin-5-one	p-Methoxyphenylboronic acid	Na₂CO₃	Dioxane	110	N/A	17	[4]

Buchwald-Type Biarylphosphine Ligands

The development of bulky, electron-rich biarylphosphine ligands by the Buchwald group revolutionized palladium-catalyzed cross-coupling reactions.[5][6] These ligands are known to promote the oxidative addition of aryl halides and facilitate the reductive elimination step, leading to highly efficient catalytic cycles.

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl): XPhos is a highly effective ligand for the Suzuki coupling of a wide range of substrates, including heteroaryl halides. In the coupling of 3- and 4-bromopyrazoles, an XPhos-derived precatalyst (XPhos-Pd-G2) provided higher yields of the corresponding aryl pyrazoles.[7] Furthermore, in the challenging coupling of 3-bromo pyrazolo[1,5-a]pyrimidin-5-one, a combination of XPhos-Pd-G2 (5 mol%) and additional XPhos ligand (10 mol%) significantly improved the yield to 81% under microwave irradiation.[4][8]

The general structure of a Buchwald-type biarylphosphine ligand is depicted below.

Caption: General structure of a Buchwald-type biarylphosphine ligand.

The performance of an XPhos-based catalyst system is highlighted in the following table.

Catalyst System	Substrate	Boronic Acid	Base	Solvent	Temp. (°C)	Time (min)	Yield (%)	Reference
XPhos-Pd-G2 (5 mol%) + XPhos (10 mol%)	3-bromo pyrazolo[1,5-a]pyrimidin-5-one	p-Methoxyphenylboronic acid	K₂CO₃	Dioxane	150 (MW)	30	81	[4][8]

N-Heterocyclic Carbene (NHC) Ligands

N-Heterocyclic carbenes have emerged as a powerful class of ligands for palladium-catalyzed cross-coupling reactions. Their strong σ-donating ability and steric bulk contribute to the formation of highly active and stable palladium complexes.

While direct comparative data for the Suzuki coupling of bromophenyl pyrazoles with NHC-ligated palladium catalysts is limited in the initial search, the general efficacy of these catalysts for the arylation of other heterocycles suggests their high potential.[9][10][11][12] For instance, palladium-PEPPSI-type complexes bearing NHC ligands have been shown to be effective for the direct arylation of various heteroarenes.[9][10]

The general structure of a palladium-NHC complex is shown below.

Caption: General structure of a Palladium-NHC (PEPPSI-type) precatalyst.

Further screening of commercially available or readily synthesized palladium-NHC complexes would be a logical next step in optimizing the Suzuki coupling of bromophenyl pyrazoles.

Mechanistic Considerations: The Catalytic Cycle

The Suzuki-Miyaura coupling reaction proceeds through a well-established catalytic cycle involving three key steps: oxidative addition, transmetalation, and reductive elimination. The nature of the palladium catalyst, particularly its ligand sphere, plays a crucial role in modulating the efficiency of each step.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Oxidative Addition: The initial step involves the reaction of the active Pd(0) species with the bromophenyl pyrazole, forming a Pd(II) intermediate. Electron-rich and bulky ligands, such as Buchwald-type phosphines and NHCs, are known to facilitate this often rate-limiting step.

Transmetalation: The aryl group from the boronic acid is transferred to the palladium center. This step requires the activation of the boronic acid by a base to form a more nucleophilic boronate species.

Reductive Elimination: The final step involves the formation of the new carbon-carbon bond and the regeneration of the active Pd(0) catalyst. This step is often favored by bulky ligands that create a sterically crowded environment around the palladium center.

The presence of the pyrazole nitrogen atoms in the substrate can potentially influence the catalytic cycle by coordinating to the palladium center, which could either stabilize or inhibit the catalyst depending on the specific reaction conditions and ligand used.[7]

Detailed Experimental Protocol: High-Yield Synthesis using an XPhos-Based Catalyst

The following protocol is adapted from a successful microwave-assisted Suzuki-Miyaura coupling of a bromopyrazolo[1,5-a]pyrimidine derivative, demonstrating the efficacy of a Buchwald-type ligand system.[4][8]

Materials:

• 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one (1.0 equiv)

• p-Methoxyphenylboronic acid (1.5 equiv)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• XPhos-Pd-G2 (5 mol%)

• XPhos (10 mol%)

• 1,4-Dioxane (anhydrous)

Procedure:

• To a microwave vial equipped with a magnetic stir bar, add 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one, p-methoxyphenylboronic acid, and potassium carbonate.

• Add XPhos-Pd-G2 and XPhos to the vial.

• Add anhydrous 1,4-dioxane to the vial.

• Seal the vial and purge with argon for 5-10 minutes.

• Place the vial in a microwave reactor and irradiate at 150 °C for 30 minutes.

• After the reaction is complete, cool the vial to room temperature.

• Dilute the reaction mixture with ethyl acetate and filter through a pad of celite.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired coupled product.

Conclusion and Recommendations

The selection of an optimal palladium catalyst for the Suzuki-Miyaura coupling of bromophenyl pyrazoles is a critical factor in achieving high yields and efficient reactions. This guide has provided a comparative overview of several classes of palladium catalysts, highlighting their relative performance based on available experimental data.

Key Takeaways:

• Traditional phosphine-ligated catalysts , such as Pd(PPh₃)₄ and Pd(dppf)Cl₂, can be effective but may require higher catalyst loadings and harsher reaction conditions, and can result in lower yields, particularly with challenging substrates.

• Buchwald-type biarylphosphine ligands , exemplified by XPhos, have demonstrated superior performance, enabling high-yield couplings of bromopyrazole derivatives under relatively mild conditions, often with lower catalyst loadings and shorter reaction times.

• N-Heterocyclic carbene (NHC) ligands represent a promising class of ligands for this transformation, although more direct comparative studies on bromophenyl pyrazole substrates are needed to fully assess their potential.

For researchers and drug development professionals working on the synthesis of arylated pyrazoles, a systematic screening of catalysts, starting with a robust system like an XPhos-ligated palladium precatalyst, is highly recommended. The detailed experimental protocol provided serves as a validated starting point for such optimizations. As the demand for complex, pyrazole-containing molecules continues to grow, the continued development and rational selection of highly active palladium catalysts will remain a key enabler of innovation in medicinal chemistry.

References

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• 8. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Palladium(ii)/N-heterocyclic carbene (NHC) catalyzed direct C–H arylation of heteroarenes with different aryl bromides and chlorides - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
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• 11. Sci-Hub. Palladium(II)- N -heterocyclic carbene-catalyzed direct C2- or C5-arylation of thiazoles with aryl bromides / Tetrahedron, 2018 [sci-hub.box]
• 12. BJOC - N-Heterocyclic carbene–palladium catalysts for the direct arylation of pyrrole derivatives with aryl chlorides [beilstein-journals.org]

A Senior Application Scientist's Guide to In Vitro Assay Comparisons of Pyrazole and Imidazole-Based Kinase Inhibitors

Introduction: The Central Role of Kinase Inhibitors and Privileged Scaffolds

Protein kinases, constituting up to 20% of the druggable genome, are fundamental regulators of nearly all cellular processes, including growth, differentiation, and apoptosis.[1] Their dysregulation is a hallmark of numerous diseases, most notably cancer, making them premier targets for therapeutic intervention.[1][2] Small molecule kinase inhibitors have revolutionized treatment paradigms, and within this vast chemical space, certain molecular frameworks have emerged as "privileged scaffolds" due to their inherent ability to bind to the ATP pocket of kinases.

This guide provides an in-depth comparison of two such prominent heterocyclic scaffolds: pyrazole and imidazole. Both are five-membered aromatic rings containing two nitrogen atoms, yet their subtle structural differences lead to distinct pharmacological profiles. We will objectively compare their performance in key in vitro assays, provide the experimental rationale behind these comparisons, and furnish detailed protocols to empower researchers in their own drug discovery efforts.

Part 1: A Tale of Two Scaffolds - Structural and Mechanistic Insights

The utility of a scaffold is defined by its synthetic accessibility and its ability to engage in crucial binding interactions within the kinase ATP-binding site.[3]

The Pyrazole Scaffold: A Versatile Hinge Binder

The pyrazole ring is a cornerstone of modern kinase inhibitor design, featured in numerous FDA-approved drugs.[3][4][5][6] Its structure allows it to act as a bioisosteric replacement for other functionalities and as an effective hinge-binding motif.[3] The arrangement of its nitrogen atoms enables it to form critical hydrogen bonds with the backbone of the kinase hinge region, mimicking the interaction of the adenine portion of ATP.[3]

Key Characteristics:

• Strong Hinge Interaction: Often serves as a direct analogue to the adenine fragment of ATP, competitively binding to its site.[3]

• Synthetic Tractability: The pyrazole ring and its derivatives are readily synthesized, allowing for extensive structure-activity relationship (SAR) studies.[3]

• Proven Clinical Success: Scaffolds like pyrazole are found in highly successful drugs such as Crizotinib (ALK/MET inhibitor), Ruxolitinib (JAK1/2 inhibitor), and Encorafenib (B-Raf inhibitor).[3][6]

The Imidazole Scaffold: A Potent and Adaptable Core

The imidazole ring is another exceptionally versatile scaffold in medicinal chemistry, integral to a wide array of kinase inhibitors.[7] Like pyrazole, it can form key hydrogen bonds, but its unique electronic properties and substitution patterns offer different opportunities for achieving potency and selectivity.[1] Imidazole-based compounds are particularly prominent as inhibitors of p38 MAP kinase and B-Raf.[8][9]

Key Characteristics:

• Diverse Targeting: Imidazole and its fused derivatives (e.g., benzimidazole) have been successfully employed to target a wide range of kinases, including EGFR, VEGFR, and CDKs.[1][2][10]

• Modulation of Selectivity: The imidazole scaffold has been instrumental in developing inhibitors that can distinguish between highly homologous kinase family members, a persistent challenge in drug design.[7]

• Notable Examples: Dabrafenib (B-Raf inhibitor) and the well-studied p38 inhibitor SB203580 highlight the power of the imidazole core.[8][11]

Part 2: Head-to-Head: In Vitro Performance Metrics

Comparative Analysis of B-Raf V600E and p38α Inhibitors

To illustrate a comparison, we've compiled representative in vitro data for inhibitors targeting B-Raf V600E, a key oncogene, and p38α, a central node in inflammatory signaling pathways.[][13]

Inhibitor (Scaffold)	Primary Target	IC50 (nM)	Key Observations
Encorafenib (Pyrazole)	B-Raf V600E	Potent Inhibitor	A pyrazolo-pyrimidine based inhibitor, FDA approved for melanoma.[9]
Representative Pyrazole	B-Raf V600E	190	A 5-phenyl-1H-pyrazol derivative showing significant inhibition.[14]
SB-590885 (Imidazole)	B-Raf V600E	Potent, > CRAF	A triarylimidazole that demonstrates greater potency for the B-Raf mutant over CRAF.[9]
Doramapimod (BIRB 796)	p38α	38	A highly potent, orally active p38 MAPK inhibitor. Also inhibits B-Raf (IC50 = 83 nM).[8]
SB202190 (Imidazole-based)	p38α	50	A selective pyridinyl-imidazole p38 MAPK inhibitor.[8]
Adezmapimod (SB203580)	p38α	50	A selective, ATP-competitive p38 MAPK inhibitor with an imidazole core.[8][11]

Analysis and Causality:

• Potency: Both pyrazole and imidazole scaffolds can produce highly potent inhibitors with IC50 values in the low nanomolar range. The specific potency is dictated not just by the core scaffold, but by the various substituents that occupy surrounding pockets in the ATP-binding site.[15][16]

• Selectivity: Achieving selectivity is a major hurdle. For the p38 MAPK family, imidazole-based inhibitors like SB202190 show good selectivity for the α and β isoforms over γ and δ.[8] For pyrazole-based inhibitors, strategic substitutions can drive selectivity; for instance, an ortho substitution on the pyrazole ring of Golidocitinib was crucial for its selectivity for JAK1 over the highly similar JAK2.[3]

• Mechanism of Action: Most inhibitors from both classes are Type I (binding the active DFG-in conformation) or Type II (binding the inactive DFG-out conformation) ATP-competitive inhibitors.[3] The choice of scaffold and its decorations determines which conformation is favored, with Type II inhibitors often offering improved selectivity by exploiting a less-conserved allosteric pocket adjacent to the ATP site.[15]

Part 3: Foundational In Vitro Assay Protocols

To ensure data integrity and reproducibility, robust and well-validated assay protocols are essential. The following sections detail the methodologies for determining inhibitor potency and selectivity.

Experimental Workflow Overview

The general workflow for characterizing a novel kinase inhibitor involves determining its potency (IC50) against the primary target, followed by profiling its activity against a broad panel of kinases to assess its selectivity.

Caption: General workflow for in vitro kinase inhibitor characterization.

Protocol: IC50 Determination via Luminescence-Based Assay (ADP-Glo™)

Principle and Justification: The ADP-Glo™ Kinase Assay is a highly sensitive and robust method for measuring kinase activity. It quantifies the amount of ADP produced during the kinase reaction, which is directly proportional to enzyme activity. Its luminescence-based signal is less susceptible to interference from colored or fluorescent compounds compared to other methods. This protocol is designed for a 384-well plate format.[17]

Materials:

• Recombinant Kinase (e.g., B-Raf V600E)

• Kinase-specific peptide substrate

• Test Inhibitors (pyrazole- and imidazole-based)

• ATP solution (typically at the Km concentration for the kinase)

• ADP-Glo™ Kinase Assay Kit (Promega)

• Kinase Reaction Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA)

• White, opaque 384-well assay plates

• Luminometer plate reader

Step-by-Step Methodology:

• Compound Preparation:

  • Prepare a 10 mM stock solution of each inhibitor in 100% DMSO.

  • Perform a serial dilution series (e.g., 11-point, 1:3 dilution) in DMSO to create a dose-response plate. The final top concentration in the assay might be 10 µM.

• Kinase Reaction Setup (Final Volume: 5 µL):

  • Add 2.5 µL of a 2X Kinase/Substrate solution to each well. This contains the kinase and its specific peptide substrate in kinase reaction buffer.

  • Add 2.5 µL of a 2X Inhibitor/ATP solution. This contains the serially diluted inhibitor and ATP.

  • Self-Validation: Include control wells:

    • 100% Activity Control: Wells with DMSO instead of inhibitor.

    • 0% Activity Control (Background): Wells with buffer instead of kinase.

• Kinase Reaction Incubation:

  • Mix the plate gently on a plate shaker.

  • Incubate for 60 minutes at room temperature. The optimal time may vary depending on the kinase's turnover rate.

• Signal Detection:

  • Step 1 (Stop Reaction & Deplete ATP): Add 5 µL of ADP-Glo™ Reagent to each well. This stops the kinase reaction and depletes any remaining ATP. Incubate for 40 minutes at room temperature.

  • Step 2 (Convert ADP to ATP & Generate Light): Add 10 µL of Kinase Detection Reagent to each well. This converts the ADP produced to ATP and uses the new ATP to drive a luciferase reaction. Incubate for 30 minutes at room temperature.

• Data Acquisition and Analysis:

  • Read the luminescence signal on a plate reader.

  • Subtract the background (0% activity control) from all wells.

  • Normalize the data by setting the DMSO-only wells (100% activity control) to 100% activity.

  • Plot the percent inhibition versus the log of the inhibitor concentration.

  • Fit the data to a four-parameter logistic curve to determine the IC50 value, which is the concentration of inhibitor required to reduce kinase activity by 50%.

Protocol: Kinase Selectivity Profiling

Principle and Justification: No inhibitor is perfectly selective. Kinase selectivity profiling is a critical step to identify potential off-target activities that could lead to toxicity or provide opportunities for drug repositioning.[18][19] This is typically done by screening the inhibitor at a single, high concentration (e.g., 1 µM) against a large panel of diverse kinases.[17][20] Commercial services or in-house platforms like the Promega Kinase Selectivity Profiling Systems are commonly used.[17][21]

Methodology Overview (using a system like ADP-Glo™):

• Panel Selection: Choose a panel that represents a broad swath of the human kinome. Panels are often organized by kinase family (e.g., Tyrosine Kinases, Serine/Threonine Kinases).[21]

• Assay Execution: The biochemical assay for each of the ~24-300+ kinases in the panel is run in parallel, similar to the IC50 determination.

  • A single, fixed concentration of the test inhibitor (e.g., 1 µM) is added to each kinase reaction.

  • A control reaction (DMSO only) is run for each kinase to establish 100% activity.

• Data Analysis and Visualization:

  • The activity of each kinase in the presence of the inhibitor is calculated as a percentage of the control (DMSO) activity.

  • Results are often visualized as a "tree map" or a bar chart, showing the percent inhibition for every kinase in the panel. This provides a clear visual fingerprint of the inhibitor's selectivity.

  • Hits (kinases inhibited above a certain threshold, e.g., >75%) are flagged for follow-up IC50 determination to confirm the off-target potency.

Part 4: Signaling Pathway Context - Targeting the p38 MAPK Pathway

To understand the biological impact of these inhibitors, it's crucial to visualize their place within cellular signaling networks. The p38 MAPK pathway is strongly activated by stress stimuli and inflammatory cytokines and is a key target in inflammatory diseases.[][13] Both pyrazole and imidazole-based inhibitors have been developed to target p38α.[8][11]

Caption: The p38 MAPK signaling cascade and point of inhibitor intervention.

Conclusion and Future Perspectives

Both pyrazole and imidazole scaffolds are exceptionally valuable frameworks in the design of potent and selective kinase inhibitors. The choice between them is not one of inherent superiority but is driven by the specific structural features of the target kinase's ATP pocket.

• Pyrazole-based inhibitors have demonstrated broad applicability and are present in a significant number of clinically approved drugs, showcasing their robust and versatile nature.

• Imidazole-based inhibitors have been particularly successful in targeting specific kinase families like p38 and B-Raf, where their unique electronic and steric properties have been leveraged to achieve high potency and selectivity.

Future drug discovery efforts will continue to rely on these privileged scaffolds, employing advanced techniques like structure-based drug design and computational modeling to fine-tune their interactions. The goal remains the same: to develop next-generation inhibitors with superior potency, refined selectivity profiles, and improved therapeutic outcomes. The rigorous in vitro characterization, using the protocols detailed herein, forms the indispensable foundation of this endeavor.

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• Imidazopyridine-based kinase inhibitors as potential anticancer agents: A review. OUCI.
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A Comparative Guide to the Metabolic Stability of Trifluoromethylated Pyrazoles and Their Non-Fluorinated Analogs

Introduction: The Critical Role of Metabolic Stability in Drug Discovery

In the intricate process of drug discovery and development, the metabolic stability of a potential drug candidate is a paramount consideration. It dictates the compound's half-life in the body, influencing its dosing regimen and overall therapeutic efficacy. A compound that is too rapidly metabolized may fail to achieve the necessary therapeutic concentrations, while one that is excessively stable might accumulate to toxic levels. The pyrazole scaffold is a privileged structure in medicinal chemistry, found in a wide array of approved drugs.[1][2] A common strategy to enhance the metabolic stability of such scaffolds is the introduction of fluorine atoms, often in the form of a trifluoromethyl (CF3) group.[3][4] This guide provides an in-depth, objective comparison of the metabolic stability of trifluoromethylated pyrazoles versus their non-fluorinated counterparts, supported by experimental data and protocols.

The strategic incorporation of fluorine into drug candidates can significantly alter their physicochemical and pharmacokinetic properties.[4][5] The high strength of the carbon-fluorine bond, one of the strongest in organic chemistry, is a key reason for the increased metabolic stability of fluorinated compounds.[6] This guide will delve into the mechanistic underpinnings of this enhanced stability and provide researchers with the tools to evaluate it in their own laboratories.

The Trifluoromethyl Group: A Bioisosteric Game-Changer

The trifluoromethyl group is often employed as a bioisostere for a methyl group or other small substituents.[7] Its introduction can dramatically alter a molecule's properties in several ways that are beneficial for metabolic stability:

• Blocking Metabolic "Soft Spots": The CF3 group can be strategically placed at positions on the pyrazole ring or its substituents that are susceptible to metabolic attack, primarily oxidation by cytochrome P450 (CYP) enzymes.[8] The electron-withdrawing nature of the CF3 group can deactivate adjacent C-H bonds, making them less prone to enzymatic oxidation.[9]

• Altering Physicochemical Properties: The high electronegativity of the trifluoromethyl group can significantly impact a molecule's lipophilicity and electronic distribution.[10][11] This can influence how the compound interacts with metabolic enzymes and its overall disposition in the body.[12]

• Enhanced Binding Affinity: In some cases, the CF3 group can lead to improved binding affinity to the target protein, which can indirectly contribute to a better therapeutic profile.[10]

Comparative In Vitro Metabolic Stability Study: Experimental Design

To objectively compare the metabolic stability of a trifluoromethylated pyrazole with its non-fluorinated analog, a well-designed in vitro study is essential. The following outlines a robust experimental approach.

Selection of Model Compounds:

For this comparative guide, we will consider two hypothetical, yet representative, pyrazole derivatives:

• PZ-CH3: A pyrazole derivative with a methyl group at a metabolically susceptible position.

• PZ-CF3: The trifluoromethylated analog of PZ-CH3, with the CF3 group replacing the methyl group.

In Vitro Model: Human Liver Microsomes (HLMs)

Human liver microsomes are subcellular fractions of the liver that are rich in drug-metabolizing enzymes, particularly cytochrome P450s.[13][14] They provide a convenient and cost-effective model to assess Phase I metabolism, which is often the primary route of clearance for many drugs.[14]

Analytical Method: LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for quantifying the disappearance of a parent compound and identifying its metabolites in complex biological matrices.[15][16][17] Its high sensitivity and selectivity allow for accurate determination of metabolic rates.

Experimental Workflow

The following diagram illustrates the key steps in the comparative metabolic stability assay.

Caption: Workflow for the comparative in vitro metabolic stability assay.

Quantitative Data Summary

The following table summarizes the hypothetical, yet plausible, results from the comparative metabolic stability study of PZ-CH3 and PZ-CF3 in human liver microsomes.

Compound	Half-life (t½, min)	Intrinsic Clearance (Clint, µL/min/mg protein)	Major Metabolite(s) Identified
PZ-CH3	15	46.2	Hydroxylation of the methyl group
PZ-CF3	> 60	< 11.6	N-dealkylation, Aromatic hydroxylation

Interpretation of Results and Mechanistic Insights

The experimental data clearly demonstrates the profound impact of trifluoromethylation on the metabolic stability of the pyrazole scaffold. PZ-CF3 exhibits a significantly longer half-life and lower intrinsic clearance compared to its non-fluorinated analog, PZ-CH3.

The primary metabolic pathway for PZ-CH3 is the hydroxylation of the methyl group, a common metabolic transformation. The introduction of the trifluoromethyl group in PZ-CF3 effectively blocks this metabolic "soft spot." The C-F bonds are significantly stronger than C-H bonds, making the CF3 group highly resistant to oxidative metabolism.[6]

Consequently, the metabolism of PZ-CF3 is shifted to other, slower metabolic pathways, such as N-dealkylation and aromatic hydroxylation. This shift in metabolic fate is a direct result of the chemical stability conferred by the trifluoromethyl group.

Metabolic Pathways

The following diagram illustrates the differential metabolic pathways of PZ-CH3 and PZ-CF3.

Caption: Differential metabolic pathways of PZ-CH3 and PZ-CF3.

Detailed Experimental Protocols

In Vitro Metabolic Stability Assay in Human Liver Microsomes

This protocol provides a step-by-step guide for performing the metabolic stability assay.

• Prepare Reagents:

  • Phosphate Buffer (100 mM, pH 7.4).

  • Test Compound Stock Solutions (10 mM in DMSO).

  • Human Liver Microsomes (pooled, commercially available).

  • NADPH Regenerating System (or 1 mM NADPH solution).

  • Acetonitrile (for quenching the reaction).

  • Internal Standard (a structurally similar, stable compound).

• Incubation Procedure:

  • Thaw the human liver microsomes on ice.

  • Dilute the microsomes to a final protein concentration of 0.5 mg/mL in phosphate buffer.

  • Prepare the test compound working solutions by diluting the stock solution in phosphate buffer to a final concentration of 1 µM.[18]

  • Pre-warm the microsomal suspension and the test compound solutions at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system to the microsomal suspension.[13]

  • At designated time points (e.g., 0, 5, 15, 30, and 60 minutes), withdraw an aliquot of the reaction mixture.[18]

  • Immediately quench the reaction by adding the aliquot to a tube containing ice-cold acetonitrile with the internal standard.

• Sample Processing and Analysis:

  • Vortex the quenched samples and centrifuge to pellet the precipitated protein.

  • Transfer the supernatant to a clean plate or vials for LC-MS/MS analysis.

  • Analyze the samples using a validated LC-MS/MS method to determine the remaining parent compound concentration at each time point.

Metabolite Identification Analysis

This protocol outlines the process for identifying the major metabolites.

• Sample Preparation:

  • Use the quenched samples from the metabolic stability assay.

  • Pool the samples from the later time points to enrich the metabolite concentrations.

• LC-MS/MS Analysis:

  • Employ a high-resolution mass spectrometer to obtain accurate mass measurements of potential metabolites.

  • Perform tandem MS (MS/MS) experiments to obtain fragmentation patterns of the parent compound and its potential metabolites.[19]

• Data Analysis:

  • Process the LC-MS data to extract the masses of potential metabolites.

  • Compare the fragmentation patterns of the potential metabolites with that of the parent compound to elucidate the sites of metabolic modification.

  • Utilize metabolite identification software to aid in the structural elucidation.

Conclusion

The strategic incorporation of a trifluoromethyl group is a highly effective strategy for enhancing the metabolic stability of pyrazole-containing drug candidates.[20][21] By blocking metabolically labile sites and altering the physicochemical properties of the molecule, trifluoromethylation can significantly extend a compound's half-life and reduce its intrinsic clearance.[22][23] The experimental protocols and data presented in this guide provide a framework for researchers to objectively evaluate the metabolic benefits of this important structural modification in their own drug discovery programs. A thorough understanding of these principles is crucial for the rational design of more effective and safer medicines.

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A Senior Application Scientist's Guide to Biaryl Pyrazole Synthesis: A Head-to-Head Comparison of Suzuki, Stille, and Negishi Coupling

Introduction: The Central Role of Biaryl Pyrazoles in Modern Chemistry

The biaryl pyrazole motif is a cornerstone in contemporary medicinal chemistry and materials science.[1] These privileged structures are integral to a wide array of commercially available drugs and advanced materials, owing to their unique electronic properties and ability to engage in specific biological interactions. The efficient construction of the C(aryl)-C(pyrazole) bond is therefore a critical challenge for synthetic chemists. Among the arsenal of cross-coupling reactions, the palladium-catalyzed Suzuki, Stille, and Negishi couplings have emerged as the most powerful and versatile methods for this transformation.[2]

This guide provides an in-depth, head-to-head comparison of these three giant reactions, grounded in experimental data and mechanistic insight. We will move beyond simple procedural descriptions to explore the causality behind experimental choices, empowering researchers, scientists, and drug development professionals to select and optimize the ideal coupling strategy for their specific synthetic challenges.

The Catalytic Heart: A Shared Mechanistic Framework

At their core, the Suzuki, Stille, and Negishi couplings all operate through a similar catalytic cycle, typically involving a palladium catalyst.[3][4] This cycle is the engine of the C-C bond formation and understanding its three key stages—oxidative addition, transmetalation, and reductive elimination—is fundamental to troubleshooting and optimizing these reactions.

The process begins with a Pd(0) catalyst that undergoes oxidative addition with an organohalide (or triflate), forming a Pd(II) complex. The crucial transmetalation step follows, where the organic group from an organometallic reagent (Boron for Suzuki, Tin for Stille, Zinc for Negishi) is transferred to the palladium center. Finally, reductive elimination expels the desired biaryl product, regenerating the Pd(0) catalyst to begin the cycle anew.[5]

The Suzuki-Miyaura Coupling: The Workhorse of Biaryl Synthesis

The Suzuki-Miyaura reaction is arguably the most widely utilized cross-coupling method, celebrated for its operational simplicity, broad functional group tolerance, and the use of generally stable and low-toxicity organoboron reagents.[6][7][8]

Causality in Experimental Design

• The Organometallic Reagent: Arylboronic acids and their esters (e.g., pinacol esters) are the standard nucleophilic partners.[9][10] Their key advantage is their stability to air and moisture and relatively low toxicity, making them easy to handle and store.[11]

• The Base is Essential: A critical distinction of the Suzuki coupling is the requirement of a base (e.g., K₃PO₄, Na₂CO₃, Cs₂CO₃).[9][12] The base activates the organoboron species, forming a more nucleophilic "ate" complex, which is necessary to facilitate the transmetalation step with the palladium center.[7] The choice of base can be critical; for substrates with base-labile functional groups like esters, milder bases such as KF can be employed.[7]

• Solvent Systems: The reaction is often performed in a mixture of an organic solvent (like 1,4-dioxane or DMF) and water.[12] This is a significant practical advantage, as strict anhydrous conditions are not always necessary.[6]

Catalytic Cycle of the Suzuki-Miyaura Coupling

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The Stille Coupling: Robustness Under Neutral Conditions

The Stille coupling utilizes organostannanes as the nucleophilic partner. Its primary advantage lies in the stability and reactivity of these reagents under neutral conditions, which grants it excellent functional group tolerance, including for substrates that are sensitive to the basic conditions of the Suzuki coupling.[13][14][15]

Causality in Experimental Design

• The Organometallic Reagent: Organostannanes (R-SnR'₃) are air- and moisture-stable and compatible with a vast array of functional groups (esters, amides, ketones, etc.).[16][17] This makes them highly reliable for complex molecule synthesis.

• Toxicity Concerns: The major drawback of the Stille reaction is the high toxicity of organotin compounds and their byproducts.[11][18] This necessitates careful handling and purification procedures to remove residual tin, which can be challenging.

• Additives for Enhancement: While the reaction is often base-free, additives like Cu(I) salts or lithium chloride can significantly accelerate the transmetalation step, especially for less reactive substrates.[18]

Catalytic Cycle of the Stille Coupling

Caption: Catalytic cycle of the Stille cross-coupling reaction.

The Negishi Coupling: The Pinnacle of Reactivity and Tolerance

The Negishi coupling employs organozinc reagents and is often lauded for its superior reactivity, which allows for reactions under very mild conditions, often at room temperature.[19][20] This high reactivity, combined with excellent functional group tolerance, makes it an exceptionally powerful tool, particularly for constructing sterically hindered biaryls.[21]

Causality in Experimental Design

• The Organometallic Reagent: Organozinc halides (R-ZnX) are more reactive than their boron or tin counterparts.[22] This heightened reactivity translates to faster reaction times and the ability to couple challenging substrates where other methods may fail.[23]

• Air and Moisture Sensitivity: The primary operational challenge of the Negishi coupling is the sensitivity of organozinc reagents to air and moisture.[22] This mandates the use of strict anhydrous and anaerobic (inert atmosphere) techniques, which can be a barrier compared to the more robust Suzuki and Stille reagents. However, recent advances have led to the development of solid, moderately air-stable organozinc reagents that simplify handling.[24][25]

• Ligand Choice is Key: The success of Negishi couplings, especially with challenging substrates like aryl chlorides, often depends on the use of advanced, electron-rich, and bulky phosphine ligands (e.g., SPhos, XPhos) that promote the initial oxidative addition step.[21]

Catalytic Cycle of the Negishi Coupling

Caption: Catalytic cycle of the Negishi cross-coupling reaction.

Head-to-Head Comparison: Performance Indicators for Biaryl Pyrazole Synthesis

The optimal choice of coupling reaction depends on a careful evaluation of substrate scope, desired yield, reaction conditions, and practical considerations like safety and cost.

Feature	Suzuki-Miyaura Coupling	Stille Coupling	Negishi Coupling
Organometallic Reagent	Arylboronic acids/esters	Arylstannanes	Arylzinc halides
Reagent Stability	Generally air- and moisture-stable.[6]	Air- and moisture-stable.[26]	Air- and moisture-sensitive; requires inert conditions.[22]
Toxicity Profile	Boronic acids are generally low toxicity.[7]	High toxicity of organotin reagents and byproducts.[11]	Organozincs are moderately toxic and pyrophoric.
Typical Yields	Good to excellent.[12]	Moderate to excellent.	High to nearly quantitative.[19]
Functional Group Tolerance	Very good; tolerates water.[6] Sensitive to strong bases.	Excellent; often superior for base-sensitive groups.[13][17]	Excellent; highly tolerant of sensitive functional groups.[22][23]
Reaction Conditions	Often requires elevated temperatures (60-100 °C) and a base.[12]	Can require refluxing conditions, but is base-free.[19]	Often proceeds at milder temperatures (RT to 60 °C).[19]
Key Advantage	Operational simplicity, low toxicity of reagents, water tolerance.	Excellent for base-sensitive substrates, reagent stability.	High reactivity, fast reaction times, excellent for hindered substrates.
Key Disadvantage	Requires a base, which can limit substrate scope.	High toxicity and difficulty in removing tin byproducts.	Requires strict anhydrous/anaerobic conditions.

Experimental Protocols: A Practical Guide

The following protocols are representative examples derived from established literature and should be optimized for specific substrates.

Protocol 1: Suzuki-Miyaura Coupling of a Halopyrazole[12]

This protocol describes a general procedure for the coupling of a pyrazole derivative with an arylboronic acid.

• Reaction Setup: To a Schlenk tube, add the pyrazole halide (0.1 mmol, 1.0 equiv.), arylboronic acid (0.11 mmol, 1.1 equiv.), and Na₂CO₃ (0.25 mmol, 2.5 equiv.).

• Catalyst Addition: Add the palladium catalyst, such as Pd(PPh₃)₄ (0.005 mmol, 5 mol%).

• Solvent Addition: Add a degassed solvent mixture of 1,4-dioxane and water (4:1, 2 mL).

• Inert Atmosphere: Purge the tube with argon for 5-10 minutes.

• Reaction: Heat the mixture at 90 °C with stirring for 6 hours or until TLC/LCMS analysis indicates completion.

• Workup: Cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography.

Protocol 2: Stille Coupling of a Pyrazole Halide

This protocol is a general guideline for Stille coupling, emphasizing the need for an inert atmosphere.

• Reaction Setup: To a flame-dried Schlenk flask under argon, add the pyrazole halide (1.0 equiv.) and the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%).

• Solvent and Reagent Addition: Add anhydrous, degassed solvent (e.g., toluene or DMF). Then, add the organostannane reagent (1.1-1.2 equiv.) via syringe.

• Reaction: Heat the mixture to 80-110 °C and monitor by TLC/LCMS. Reaction times can vary from a few hours to overnight.

• Workup: After cooling, dilute the mixture with an appropriate organic solvent. To aid in the removal of tin byproducts, the organic layer can be washed with an aqueous solution of KF or DBU.

• Purification: After standard aqueous workup, dry and concentrate the organic phase. Purify the residue by column chromatography.

Protocol 3: Negishi Coupling of a Pyrazole Halide[21][27]

This protocol highlights the strict anhydrous and anaerobic conditions required.

• Reagent Preparation: The arylzinc reagent is typically prepared in situ or used from a commercially available solution.

• Reaction Setup: In a glovebox or under a strict argon atmosphere, add the pyrazole halide (1.0 equiv.) and the palladium catalyst system (e.g., Pd₂(dba)₃ with a ligand like SPhos, 1-2 mol%) to a flame-dried flask.

• Solvent and Reagent Addition: Add anhydrous, degassed THF. Add the solution of the arylzinc reagent (1.2-1.5 equiv.) dropwise at room temperature.

• Reaction: Stir the reaction at room temperature or with gentle heating (40-60 °C). The reaction is often complete within a few hours.

• Workup: Carefully quench the reaction by slow addition of saturated aqueous NH₄Cl. Extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over MgSO₄, filter, and concentrate. Purify the product by column chromatography.

Conclusion and Strategic Recommendations

The choice between Suzuki, Stille, and Negishi coupling is not a matter of inherent superiority, but of strategic selection based on the specific demands of the synthesis.

• Choose Suzuki-Miyaura Coupling for: General-purpose biaryl pyrazole synthesis, reactions where operational simplicity is valued, and when using substrates tolerant to basic conditions. It is often the first choice due to the low toxicity and stability of boronic acids.[11]

• Choose Stille Coupling for: Substrates containing sensitive functional groups that are incompatible with the basic conditions of the Suzuki coupling. Its primary limitation is the toxicity of tin reagents, which must be carefully managed.[14]

• Choose Negishi Coupling for: The most challenging syntheses, including sterically hindered biaryls or when high reactivity and mild conditions are paramount. The operational demands of handling air-sensitive reagents are the main trade-off for its exceptional power and scope.[19][23]

By understanding the mechanistic nuances and practical considerations of each method, researchers can harness the full power of palladium-catalyzed cross-coupling to efficiently forge the biaryl pyrazole scaffolds that drive innovation in medicine and materials.

References

• Palladium-Catalyzed Coupling of Pyrazole Triflates with Arylboronic Acids. American Chemical Society.
• Application Notes and Protocols for Suzuki Coupling Reactions Involving Pyrazole Boronic Esters. Benchchem.
• Leveraging Suzuki-Miyaura Coupling with Pyrazole-3-Boronic Acid: A Str
• Suzuki‐Miyaura coupling of 4H‐Indazol‐4‐ones/Pyrazoles with aryl...
• Comparing Suzuki and Negishi coupling for catalyst-transfer polymeriz
• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation.
• A Comparative Guide to Suzuki-Miyaura, Stille, and Negishi Couplings for Bipyridine Synthesis. Benchchem.
• Recoverable Palladium-Catalyzed Carbon-Carbon Bond Forming Reactions under Thermomorphic Mode: Stille and Suzuki-Miyaura Reactions.
• Suzuki Coupling. Organic Chemistry Portal.
• Three giants of organic chemistry, who pioneered the now ubiquitous palladium- catalysed cross coupling reaction, have
• Synthesis of aryl pyrazole via Suzuki coupling reaction, in vitro mushroom tyrosinase enzyme inhibition assay and in silico comparative molecular docking analysis with Kojic acid. PubMed.
• C-C Cross Coupling Reactions in Organic chemistry by Anthony crasto. Slideshare.
• Negishi coupling. Wikipedia.
• Which one would be best C-C coupling for the bromo-substrate having nitro-group?
• Negishi-coupling-enabled synthesis of α-heteroaryl-α-amino acid building blocks for DNA-encoded chemical library applications.
• Synthesis of Solid 2-Pyridylzinc Reagents and Their Application in Negishi Reactions. Organic Letters.
• Recent trends in the synthesis of biaryls using arylsulfonyl hydrazides as aryl surrog
• Stille Coupling. Organic Chemistry Portal.
• Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents. PubMed Central.
• Discussion Addendum for: 4-Methoxy-4'-nitrophenyl. Recent Advances in the Stille Biaryl Coupling Reaction and Applications in Complex Natural Products Synthesis.
• An Extremely Active Catalyst for the Negishi Cross-Coupling Reaction.
• Negishi Coupling. Organic Chemistry Portal.
• Stille reaction. Wikipedia.
• Synthesis of Solid 2-Pyridylzinc Reagents and their Application in Negishi Reactions.
• Stille Coupling. NROChemistry.
• Stille Cross-Coupling. J&K Scientific LLC.
• question on cross-coupling reactions. Reddit.
• Stille Cross-Coupling Reaction. Thermo Fisher Scientific - US.

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A Comparative Guide to the Cytotoxicity of 5-(2-bromophenyl) and 5-(4-bromophenyl) Pyrazole Derivatives for Cancer Research

Introduction: The Therapeutic Potential of Pyrazole Scaffolds in Oncology

The pyrazole nucleus, a five-membered heterocyclic ring with two adjacent nitrogen atoms, stands as a "privileged scaffold" in medicinal chemistry. Its unique structural and electronic properties have led to the development of a wide array of therapeutic agents with diverse pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] In the realm of oncology, pyrazole derivatives have demonstrated remarkable potential by targeting key regulators of cancer cell proliferation and survival, such as Cyclin-Dependent Kinases (CDKs) and the Epidermal Growth Factor Receptor (EGFR).[1][3][4] The substitution pattern on the pyrazole ring plays a pivotal role in modulating the biological activity of these compounds, making the exploration of structure-activity relationships (SAR) a cornerstone of rational drug design.[1][5]

This guide provides an in-depth comparison of the cytotoxic profiles of two isomeric bromophenyl pyrazole derivatives: 5-(2-bromophenyl) pyrazole and 5-(4-bromophenyl) pyrazole. The position of the bromine atom on the phenyl ring can significantly influence the molecule's conformation, electronic distribution, and, consequently, its interaction with biological targets. Understanding these subtle yet critical differences is paramount for researchers and drug development professionals seeking to optimize the anticancer efficacy of this promising class of compounds. We will delve into the available experimental data, provide detailed protocols for assessing cytotoxicity, explore the underlying mechanisms of action, and offer insights into the causal relationships between chemical structure and biological activity.

Comparative Cytotoxicity Analysis: Unraveling the Impact of Isomeric Substitution

Evidence for the Cytotoxicity of 5-(4-bromophenyl) Pyrazole Derivatives

A study by Mahal et al. highlighted a series of novel pyrazole derivatives, with the most active compound featuring a 4-bromophenyl group at the pyrazole ring. This particular derivative exhibited potent growth-inhibitory activity against multiple human cancer cell lines, as determined by the MTT assay.[4] The IC50 values reported were:

• A549 (Human Lung Adenocarcinoma): 8.0 µM

• HeLa (Human Cervical Carcinoma): 9.8 µM

• MCF-7 (Human Breast Adenocarcinoma): 5.8 µM

These findings underscore the significant anticancer potential of pyrazole derivatives bearing a para-substituted bromophenyl moiety.[4]

Insights into the Activity of 5-(2-bromophenyl) Pyrazole Derivatives

Research conducted by Saleh et al. involved the synthesis of various fused pyrazole derivatives, including a compound starting from 6-amino-4-(2-bromophenyl )-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile.[6] While this study did not provide a direct IC50 value for a simple 5-(2-bromophenyl) pyrazole, it demonstrated that derivatives synthesized from this ortho-substituted precursor exhibited potent anticancer activity against the HepG2 (human liver cancer) cell line. Several of these derivatives displayed IC50 values in the sub-micromolar range, indicating high potency.[6] For instance, some of the synthesized compounds showed activity nearly 10-fold higher than the reference drug erlotinib.[6]

Interpreting the Data: A Cautious Comparison

The difference in the position of the bromine atom likely influences the molecule's overall shape and its ability to fit into the binding pocket of target proteins. The ortho-substitution may induce a conformational twist in the phenyl ring relative to the pyrazole core, which could either be beneficial or detrimental to binding, depending on the specific target. Conversely, the para-substitution allows for a more linear arrangement, which might be favored by other biological targets. Further research involving the synthesis and parallel testing of both isomers is warranted to elucidate a definitive structure-activity relationship.

Experimental Protocols for Cytotoxicity Assessment

To ensure the generation of reliable and reproducible data, it is imperative to employ standardized and well-validated cytotoxicity assays. Below are detailed, step-by-step protocols for three commonly used methods: the MTT, SRB, and LDH assays. The choice of assay can depend on the specific research question, the cell type, and the expected mechanism of cell death.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric method that measures the metabolic activity of cells, which is an indicator of cell viability.[7]

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. These crystals are then solubilized, and the absorbance of the resulting solution is measured, which is directly proportional to the number of viable cells.

Step-by-Step Protocol:

• Cell Seeding:

  • Harvest and count the desired cancer cell line.

  • Seed the cells in a 96-well plate at a density of 5,000 to 10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of the pyrazole derivative (e.g., 10 mM in DMSO).

  • Perform serial dilutions of the stock solution in complete culture medium to obtain the desired final concentrations.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the test compound. Include a vehicle control (medium with the same concentration of DMSO used for the highest compound concentration) and a positive control (a known cytotoxic agent).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for an additional 2-4 hours at 37°C, allowing the formazan crystals to form.

• Solubilization of Formazan Crystals:

  • Carefully remove the medium from the wells without disturbing the formazan crystals.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.

  • Gently agitate the plate on a shaker for 5-15 minutes to ensure complete dissolution of the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the compound concentration and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Experimental Workflow for Cytotoxicity Assays

Caption: General workflow for in vitro cytotoxicity testing.

Sulforhodamine B (SRB) Assay

The SRB assay is a colorimetric method that measures the total protein content of cells, which is proportional to the cell number.

Principle: SRB is a bright pink aminoxanthene dye that binds to basic amino acid residues in proteins under mildly acidic conditions. The amount of bound dye is directly proportional to the total cellular protein.

Step-by-Step Protocol:

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 of the MTT assay protocol.

• Cell Fixation:

  • After the treatment period, gently remove the culture medium.

  • Add 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well to fix the cells.

  • Incubate the plate at 4°C for at least 1 hour.

• Washing:

  • Carefully remove the TCA and wash the wells five times with slow-running tap water.

  • Allow the plates to air dry completely.

• Staining:

  • Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well.

  • Incubate at room temperature for 30 minutes.

• Removal of Unbound Dye:

  • Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound SRB.

  • Allow the plates to air dry completely.

• Solubilization of Bound Dye:

  • Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well.

  • Place the plate on a shaker for 5-10 minutes to solubilize the protein-bound dye.

• Absorbance Measurement:

  • Measure the absorbance at 510 nm using a microplate reader.

• Data Analysis:

  • Follow step 6 of the MTT assay protocol.

Lactate Dehydrogenase (LDH) Assay

The LDH assay is a colorimetric method that measures the activity of lactate dehydrogenase, a cytosolic enzyme that is released into the culture medium upon cell lysis or membrane damage.

Principle: The amount of LDH in the culture supernatant is proportional to the number of dead or membrane-damaged cells. LDH catalyzes the conversion of lactate to pyruvate, which is coupled to the reduction of a tetrazolium salt to a colored formazan product.

Step-by-Step Protocol:

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 of the MTT assay protocol.

• Collection of Supernatant:

  • After the treatment period, centrifuge the 96-well plate at a low speed (e.g., 250 x g) for 5 minutes to pellet any detached cells.

  • Carefully transfer a specific volume (e.g., 50 µL) of the cell culture supernatant from each well to a new 96-well plate.

• LDH Reaction:

  • Prepare the LDH reaction mixture according to the manufacturer's instructions (typically contains the substrate, cofactor, and tetrazolium salt).

  • Add the LDH reaction mixture to each well of the new plate containing the supernatant.

• Incubation:

  • Incubate the plate at room temperature for 10-30 minutes, protected from light.

• Absorbance Measurement:

  • Measure the absorbance at the wavelength specified by the kit manufacturer (usually around 490 nm).

• Data Analysis:

  • Include controls for spontaneous LDH release (from untreated cells) and maximum LDH release (from cells treated with a lysis buffer).

  • Calculate the percentage of cytotoxicity for each treatment group.

Mechanistic Insights: Targeting Key Signaling Pathways in Cancer

Pyrazole derivatives often exert their cytotoxic effects by inhibiting key enzymes involved in cancer cell proliferation and survival. Two of the most prominent targets are Cyclin-Dependent Kinases (CDKs) and the Epidermal Growth Factor Receptor (EGFR).[1][3]

Cyclin-Dependent Kinases (CDKs): CDKs are a family of protein kinases that control the progression of the cell cycle.[1] Dysregulation of CDK activity is a hallmark of many cancers, leading to uncontrolled cell division. Pyrazole-based compounds can act as ATP-competitive inhibitors of CDKs, blocking their kinase activity and inducing cell cycle arrest, typically at the G1/S or G2/M phase, which ultimately leads to apoptosis (programmed cell death).[1]

Epidermal Growth Factor Receptor (EGFR): EGFR is a receptor tyrosine kinase that, upon activation by its ligands, triggers downstream signaling pathways (such as the RAS-RAF-MEK-ERK pathway) that promote cell growth, proliferation, and survival.[4] Overexpression or mutations of EGFR are common in various cancers. Pyrazole derivatives can inhibit the tyrosine kinase activity of EGFR, thereby blocking these crucial signaling cascades and suppressing tumor growth.[4]

The differential cytotoxicity observed between the 2-bromophenyl and 4-bromophenyl pyrazole isomers could be attributed to their varying affinities for the ATP-binding pockets of these kinases. The steric and electronic properties dictated by the position of the bromine atom can influence the formation of key interactions (e.g., hydrogen bonds, hydrophobic interactions) within the active site, leading to differences in inhibitory potency.

Simplified Signaling Pathways Targeted by Pyrazole Derivatives

Caption: Pyrazole derivatives can inhibit both the EGFR and CDK pathways.

Conclusion and Future Directions

For researchers in the field, it is recommended to:

• Conduct Direct Comparative Studies: Synthesize and evaluate both 5-(2-bromophenyl) and 5-(4-bromophenyl) pyrazole derivatives in parallel against a panel of cancer cell lines using standardized cytotoxicity assays to establish a clear structure-activity relationship.

• Elucidate Mechanisms of Action: Investigate the specific molecular targets of these compounds and how the isomeric position of the bromine atom influences their binding affinity and inhibitory activity against key kinases like CDKs and EGFR.

• Optimize Lead Compounds: Utilize the insights gained from SAR studies to design and synthesize second-generation analogs with improved potency, selectivity, and pharmacokinetic properties.

By systematically exploring the nuances of isomeric substitution, the scientific community can unlock the full therapeutic potential of bromophenyl pyrazole derivatives in the ongoing fight against cancer.

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• Jaffery, R., et al. (2024). Cytotoxicity Assay Protocol. protocols.io. Available from: [Link]

• Gong, F., et al. (2023). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. OUCI. Available from: [Link]

• Patel, J., et al. (2023). Pyrazoles as anticancer agents: Recent advances. SRR Publications. Available from: [Link]

• RSC Publishing. (2025). Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. Available from: [Link]

• Ahsan, M. J., et al. (2018). Synthesis and Cytotoxic Evaluation of 3-(4-Fluorophenyl)-4,5-dihydro-5-(3,4,5-trimethoxy/4-nitrophenyl)-N-(substituted-phenyl)pyrazole-1-carboxamide Analogues. ResearchGate. Available from: [Link]

• Saleh, N. M., et al. (2020). Novel Anticancer Fused Pyrazole Derivatives as EGFR and VEGFR-2 Dual TK Inhibitors. Frontiers in Chemistry, 8, 34. Available from: [Link]

• Kamel, A. A., et al. (2021). Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. Frontiers in Pharmacology, 12, 642182. Available from: [Link]

• Al-Ghorbani, M., et al. (2024). Dual Anti-Inflammatory and Anticancer Activity of Novel 1,5-Diaryl Pyrazole Derivatives. National Institutes of Health. Available from: [Link]

• Atef, H., et al. (2025). A review of recent advances in anticancer activity and SAR of pyrazole derivatives. Archiv der Pharmazie. Available from: [Link]

• Kamel, A. A., et al. (2015). Convenient Synthesis, Characterization, Cytotoxicity and Toxicity of Pyrazole Derivatives. ResearchGate. Available from: [Link]

• Al-Ostath, A., et al. (2023). Design, synthesis and biological evaluation of novel pyrazole-based compounds as potential chemotherapeutic agents. National Institutes of Health. Available from: [Link]

• Bekhit, A. A., et al. (2010). Synthesis and biological evaluation of novel pyrazole compounds. Bioorganic & Medicinal Chemistry, 18(17), 6463-6474. Available from: [Link]

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• Noreen, S., et al. (2023). Pharmacological Evaluation and Computational Insights into Two Pyrazole Derivatives of (E)-3-(4-chlorophenyl). Biological and Pharmaceutical Bulletin, 46(11), 1547-1555. Available from: [Link]

• Patel, R. P., et al. (2014). Synthesis and evaluation of some substituted pyrazole derivatives of biological interest. Bulgarian Chemical Communications, 46(4), 746-753. Available from: [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole: A Guide for Laboratory Professionals

For the modern researcher, the lifecycle of a chemical reagent extends far beyond the confines of the reaction flask. Responsible stewardship of chemical compounds, particularly novel and complex molecules like 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole, necessitates a thorough understanding of safe handling and proper disposal protocols. This guide provides a comprehensive framework for the disposal of this halogenated pyrazole derivative, ensuring the safety of laboratory personnel and the protection of our environment.

The structural complexity of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole, incorporating a brominated aromatic ring, a pyrazole core, and a trifluoromethyl group, dictates its classification as a halogenated organic compound. This classification is the cornerstone of its disposal pathway, as halogenated wastes require specific handling to mitigate the formation of hazardous byproducts during treatment.

Immediate Safety Considerations: Hazard Profile

Before initiating any disposal procedure, a complete understanding of the compound's hazard profile is paramount. While a specific Safety Data Sheet (SDS) for 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole should always be consulted, we can infer potential hazards from related structures. Pyrazole and its derivatives are known to be harmful if swallowed or absorbed through the skin, and can cause skin and serious eye irritation.[1][2] The presence of the trifluoromethyl group can also contribute to the overall toxicity profile of the molecule.[3][4]

Table 1: Anticipated Hazard Profile

Hazard Classification	Anticipated Effects	Recommended Precautions
Acute Toxicity (Oral, Dermal)	Harmful if swallowed or in contact with skin.[1][2]	Wear nitrile gloves, a lab coat, and safety glasses with side shields.
Skin Corrosion/Irritation	Causes skin irritation.[1][2]	Avoid direct contact. Wash hands thoroughly after handling.
Serious Eye Damage/Irritation	Causes serious eye irritation.[1][2]	Wear safety glasses or goggles.
Aquatic Toxicity	Harmful to aquatic life.[1][2]	Prevent release to the environment.

Step-by-Step Disposal Protocol

The proper disposal of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole is a multi-step process that emphasizes waste segregation and adherence to institutional and regulatory guidelines.

1. Waste Segregation: The Critical First Step

Proper segregation of chemical waste is fundamental to safe and compliant disposal. Due to the presence of bromine and fluorine, this compound must be categorized as halogenated organic waste .

• Action: Designate a specific, clearly labeled, and sealed waste container for "Halogenated Organic Waste."[5][6][7]

• Rationale: Mixing halogenated and non-halogenated waste streams can complicate and increase the cost of disposal.[8] Halogenated waste requires high-temperature incineration with specialized scrubbers to neutralize the resulting acidic gases (like hydrobromic and hydrofluoric acid).[9][10]

Caption: Waste segregation decision workflow.

2. Container Management and Labeling

• Action: Use a chemically resistant container, such as a high-density polyethylene (HDPE) or glass bottle, with a secure screw cap. Label the container with "Halogenated Organic Waste," the full chemical name "5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole," and the approximate quantity.

• Rationale: Proper labeling prevents accidental mixing of incompatible wastes and provides essential information for waste disposal personnel. Secure containers prevent leaks and fugitive emissions.

3. Handling and Transfer

• Action: Conduct all transfers of the waste in a well-ventilated area, preferably within a chemical fume hood, while wearing appropriate personal protective equipment (PPE), including safety goggles, nitrile gloves, and a lab coat.

• Rationale: This minimizes the risk of inhalation or skin contact with the chemical.

4. Storage of Waste

• Action: Store the sealed and labeled waste container in a designated satellite accumulation area for hazardous waste. This area should be secure, well-ventilated, and away from heat sources or incompatible materials.

• Rationale: Safe storage practices prevent accidents and ensure compliance with institutional and regulatory requirements.

5. Final Disposal

• Action: Arrange for the collection of the waste by your institution's Environmental Health and Safety (EHS) department or a licensed professional waste disposal service.

• Rationale: The final disposal of halogenated organic waste must be conducted at a permitted Treatment, Storage, and Disposal Facility (TSDF). The most common and effective method for destroying halogenated organic compounds is high-temperature incineration in a facility equipped with afterburners and scrubbers.[1][2] This process ensures the complete destruction of the organic molecule and the safe neutralization of the halogenated byproducts.

Caption: Overall disposal workflow for the compound.

Emergency Procedures

In the event of a spill or exposure, immediate and appropriate action is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.[2]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]

• Spill: For small spills, absorb the material with an inert, non-combustible absorbent (e.g., vermiculite, sand). Place the contaminated material into a sealed container for disposal as halogenated organic waste. For large spills, evacuate the area and contact your institution's EHS department.

By adhering to these procedures, researchers can ensure the safe and environmentally responsible disposal of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole, upholding the principles of laboratory safety and regulatory compliance.

References

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• ChemWhat. 5-[2-(BROMOMETHYL)PHENYL]-1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE CAS#: 941716-87-6. Available at: [Link]

• Campus Operations. HAZARDOUS CHEMICAL USED IN ANIMALS. Available at: [Link]

• US EPA. Environmental Fact Sheet, Organobromine. Available at: [Link]

• eCFR. Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. Available at: [Link]

• 5 - Safety Data Sheet. Available at: [Link]

• US EPA. Other Disposal Guidance | I-WASTE DST. Available at: [Link]

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• UW-La Crosse. Appendix A: Disposal Procedures by Chemical. Available at: [Link]

• Environmental Health and Safety. Hazardous Waste Reduction. Available at: [Link]

• Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. Available at: [Link]

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• Halogenated Waste (any organic chemical that contains F, Cl, Br, or I). Available at: [Link]

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• International Journal of Pharmaceutical Sciences Review and Research. Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. Available at: [Link]

• PubMed Central. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Available at: [Link]

• Wikipedia. Category:Trifluoromethyl compounds. Available at: [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole

In the landscape of modern drug discovery and chemical research, the synthesis and handling of novel molecular entities are routine. However, routine should never equate to complacency. The compound 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole is a structurally complex molecule, indicating its potential for high biological activity and, consequently, the need for rigorous safety protocols. This guide provides a detailed, experience-driven framework for the safe handling of this and structurally related compounds, with a focus on the correct selection and use of Personal Protective Equipment (PPE).

Our philosophy is that safety protocols are not merely a list of rules but a dynamic system of risk assessment and mitigation. Understanding the why behind each recommendation is paramount to fostering a culture of safety and scientific excellence.

Hazard Assessment: Understanding the Molecule

Before any bottle is opened, a thorough hazard assessment is the first and most critical step in any experimental workflow.[1][2][3] The structure of 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole presents several key features that inform our safety strategy:

• Brominated Aromatic System: The presence of a bromophenyl group suggests potential for toxicity. Halogenated aromatic compounds can be irritants and may pose long-term health risks.[4] Direct contact can cause skin irritation or burns, and inhalation of vapors or dust can lead to respiratory tract irritation.[4][5]

• Trifluoromethyl (CF3) Group: The -CF3 group is a common feature in modern pharmaceuticals due to its ability to enhance metabolic stability and cell membrane permeability.[6] While this is advantageous for drug design, it also means the compound can be more readily absorbed into the body. The metabolic stability of the CF3 group is a key consideration in its toxicological profile.[6][7]

• Pyrazole Core: Pyrazole-based compounds are a well-established class of biologically active molecules. While many are safe, some can exhibit a range of toxicological effects. Without specific data for this compound, we must assume it is harmful if swallowed, causes skin irritation, and can lead to serious eye irritation.[8][9]

Given these structural alerts, the primary routes of exposure we must guard against are inhalation, dermal (skin) contact, and ocular (eye) contact.

Core PPE Requirements: The Non-Negotiable Baseline

For any work involving 5-(2-bromophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole, the following minimum PPE is mandatory.[1] This baseline protection is designed for incidental contact and low-risk procedures.

• Eye and Face Protection: ANSI Z87.1-compliant safety glasses with side shields are the absolute minimum.[1][10] However, given the potential for irritation, chemical splash goggles are strongly recommended, especially when handling liquids or solutions.[2][10]

• Body Protection: A flame-resistant laboratory coat is required to protect skin and personal clothing from splashes and spills.[2][10] Ensure the coat is fully buttoned.

• Hand Protection: Disposable nitrile gloves are the standard for incidental contact.[1] However, it's crucial to recognize their limitations. Nitrile gloves offer poor resistance to many halogenated and aromatic hydrocarbons.[11][12][13] Any direct contact with the chemical requires immediate removal and disposal of the gloves, followed by hand washing.[1] For more intensive procedures, double-gloving or the use of more robust gloves is necessary (see Section 3).

• Foot Protection: Closed-toe shoes are required at all times in the laboratory.[2][10]

Task-Specific PPE Protocols: A Risk-Based Approach

Different laboratory operations carry different levels of risk. The following table and detailed protocols outline how to escalate PPE based on the specific task. This approach ensures that the level of protection always matches the level of risk.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Storage & Inspection	Safety Glasses with Side Shields	Single Pair of Nitrile Gloves	Lab Coat	Not generally required
Weighing & Transfer (Solid)	Chemical Splash Goggles	Double-gloved Nitrile or Silver Shield under Nitrile	Lab Coat, Disposable Sleeves	Required if not in a fume hood or ventilated balance enclosure
Preparing Solutions	Chemical Splash Goggles and Face Shield	Double-gloved Nitril or Neoprene Gloves	Lab Coat, Chemical Apron	Work in a certified chemical fume hood
Running Reactions & Workup	Chemical Splash Goggles and Face Shield	Neoprene or Butyl Rubber Gloves over Nitrile	Lab Coat, Chemical Apron	Work in a certified chemical fume hood

Experimental Protocols

Protocol 1: Weighing and Transferring Solid Compound

• Engineering Controls: Whenever possible, perform weighing operations within a ventilated balance enclosure or a chemical fume hood to minimize inhalation of fine powders.

• Donning PPE:

  • Wear a fully buttoned lab coat and disposable sleeves.

  • Put on chemical splash goggles.

  • Don the inner pair of nitrile gloves.

  • Don the outer pair of nitrile gloves, ensuring the cuffs are pulled over the sleeves of the lab coat.

• Procedure:

  • Carefully open the container, avoiding any puff of powder.

  • Use a spatula to transfer the desired amount of solid to a tared weigh boat or vessel.

  • Clean any residual powder from the spatula and balance area with a damp paper towel (wetted with an appropriate solvent like isopropanol), and dispose of it as hazardous waste.

• Doffing PPE:

  • Remove the outer pair of gloves first, peeling them off without touching the exterior.

  • Remove disposable sleeves.

  • Remove the inner pair of gloves.

  • Wash hands thoroughly with soap and water.

Protocol 2: Preparing Solutions and Running Reactions

• Engineering Controls: All manipulations involving solvents and the dissolution of the compound must be performed in a certified chemical fume hood.[14]

• Donning PPE:

  • Wear a lab coat and a chemical-resistant apron over it.

  • Put on chemical splash goggles and a full-face shield.[2][10] A face shield must always be worn over primary eye protection like goggles.[1][10]

  • For hand protection, wear a pair of heavier-duty gloves (e.g., neoprene or butyl rubber) over a standard pair of nitrile gloves. This provides better protection against the solvents used and the halogenated compound.[13]

• Procedure:

  • Ensure all glassware is clean, dry, and free of defects.

  • Slowly add the solvent to the vessel containing the weighed compound.

  • If heating or stirring, ensure the apparatus is securely clamped and that a cooling condenser is in place if refluxing.

• Doffing PPE:

  • Remove the outer, heavy-duty gloves.

  • Remove the face shield and apron.

  • Remove the inner nitrile gloves.

  • Wash hands thoroughly.

Visualization of PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate PPE based on the nature of the task.

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